4,4-Diphenyl-1,4-azasilinane

• CAS: 116802-00-7

Core Science & Biosynthesis

4,4-Diphenyl-4-silapiperidine: A Bioisosteric "Silicon Switch" in Drug Design

[1]

Executive Summary

4,4-Diphenyl-4-silapiperidine represents a specialized class of organosilicon heterocycles where the quaternary carbon at the 4-position of the piperidine ring is replaced by a silicon atom.[1][2] This modification, known as a "sila-substitution" or "silicon switch," is a potent strategy in medicinal chemistry to modulate the physicochemical and pharmacokinetic properties of a drug candidate without altering its fundamental pharmacophore topology.

This technical guide details the structural rationale, synthetic pathways, and pharmacological implications of this scaffold. By leveraging the unique properties of silicon—specifically its larger atomic radius, altered bond angles, and increased lipophilicity—researchers can fine-tune potency, selectivity, and metabolic stability, particularly in central nervous system (CNS) targets where 4,4-diphenylpiperidine motifs (e.g., opioids, antihistamines, dopamine antagonists) are prevalent.

Structural & Physicochemical Rationale[1][3][4][5]

The transition from a carbon-centered piperidine to a silapiperidine introduces specific molecular changes that drive bioactivity differences.

The "Silicon Switch" Parameters

The substitution of Carbon (C) with Silicon (Si) is not merely a mass change; it alters the spatial and electronic landscape of the molecule.

Parameter	Carbon Scaffold (4,4-Diphenylpiperidine)	Silicon Scaffold (4,4-Diphenyl-4-silapiperidine)	Impact on Drug Design
Bond Length	C–C: ~1.54 Å	C–Si: ~1.87 Å	Volume Expansion: The ring expands slightly, potentially altering binding pocket fit (induced fit).[1]
Covalent Radius	0.77 Å	1.17 Å	Shape: The ring may adopt a flatter or more distorted chair conformation.
Lipophilicity (LogP)	Baseline	Increased (+0.5 to +1.0 log units)	CNS Penetration: Higher lipophilicity generally improves Blood-Brain Barrier (BBB) crossing.[1]
Metabolic Liability	C-OH formation (unstable/reactive)	Si-OH (Silanol) formation	Metabolic Fate: Silanols are often stable, excretable metabolites, avoiding toxic quinone formation.[1]
Electronegativity	2.55 (Pauling)	1.90 (Pauling)	Electronic Effect: Silicon is more electropositive, altering the pKa of the distal nitrogen (N1).

Structural Visualization

The following diagram illustrates the core structural transformation and its immediate effects on the pharmacophore.

Caption: Schematic representation of the physicochemical shifts induced by replacing the C4 carbon with silicon.[1]

Synthetic Methodology: The "Bis-Alkylation" Protocol[1]

The synthesis of 4,4-diphenyl-4-silapiperidine cannot be achieved by direct substitution on a pre-formed ring.[1] It requires the construction of the heterocycle around the silicon atom. The most robust method involves the cyclization of a bis(2-haloethyl)silane precursor with a primary amine.[1]

Retrosynthetic Analysis

• Target: 1-Alkyl-4,4-diphenyl-4-silapiperidine.[1][2]

• Key Disconnection: N–C bonds at positions 2 and 6.

• Precursors: Bis(2-bromoethyl)diphenylsilane + Primary Amine (R-NH₂).[1]

Step-by-Step Experimental Protocol

This protocol describes the synthesis of 1-Methyl-4,4-diphenyl-4-silapiperidine .

Phase 1: Precursor Synthesis (Bis(2-bromoethyl)diphenylsilane)

Note: While Diphenyldivinylsilane is commercially available, it can be synthesized from Diphenyldichlorosilane.[1]

• Reagents: Diphenyldivinylsilane (1.0 eq), Hydrogen Bromide (gas or acetic acid solution), Benzoyl Peroxide (cat.).

• Procedure:

  • Dissolve diphenyldivinylsilane in anhydrous pentane or hexane.

  • Add a catalytic amount of benzoyl peroxide (radical initiator) to promote anti-Markovnikov addition.

  • Bubble dry HBr gas through the solution at 0°C, or add HBr/AcOH dropwise under UV irradiation.

  • Stir for 4–12 hours. Monitor by TLC or GC-MS.[1]

  • Workup: Quench with water, extract with hexane, wash with NaHCO₃ (sat.), dry over MgSO₄.

  • Purification: Vacuum distillation or recrystallization (if solid).

  • Product: Bis(2-bromoethyl)diphenylsilane.[1][3]

Phase 2: Cyclization (Ring Closure)[1]

• Reagents: Bis(2-bromoethyl)diphenylsilane (1.0 eq), Methylamine (3.0 eq, 40% aq. or methanolic solution), Potassium Carbonate (K₂CO₃, 3.0 eq), Acetonitrile (ACN).

• Procedure:

  • Suspend K₂CO₃ in ACN in a round-bottom flask equipped with a reflux condenser.

  • Add Bis(2-bromoethyl)diphenylsilane.[1][3]

  • Add Methylamine solution dropwise.

  • Reflux the mixture for 12–24 hours. The reaction is driven by the formation of insoluble KBr.

  • Workup: Cool to room temperature. Filter off inorganic salts. Evaporate solvent under reduced pressure.

  • Purification: The crude oil is purified via column chromatography (Silica gel; DCM/MeOH gradient) or crystallized as the hydrochloride salt (using HCl/Ether).

Phase 3: Validation (Characterization)[1]

• ¹H NMR (CDCl₃): Look for the disappearance of the ethyl-bromide signals and the appearance of the piperidine ring multiplet pattern (typically α-protons near 2.5–2.8 ppm, β-protons near 1.0–1.5 ppm attached to Si).[1]

• ²⁹Si NMR: Diagnostic shift for cyclic silanes (typically -10 to -20 ppm relative to TMS).[1]

Synthesis Workflow Diagram

Caption: Synthetic pathway for constructing the 4-silapiperidine scaffold from divinylsilane precursors.

Pharmacological Implications[1][2][7][8]

Selectivity Profiling

Sila-substitution often alters the selectivity profile of the parent compound.[1]

• Dopamine/Serotonin Transporters: Research indicates that 4,4-diphenyl-4-silapiperidines exhibit stronger uptake inhibiting properties for norepinephrine (NE) and serotonin (5-HT) compared to their carbon analogs.[1][2]

• Receptor Affinity: In studies of "Sila-haloperidol" (a related 4-silapiperidine), the silicon analog showed a 4.7-fold higher affinity for the Dopamine D2 receptor compared to the carbon parent, demonstrating that the slight structural expansion can enhance binding interactions in specific hydrophobic pockets.

Metabolic Stability & Toxicity[1]

• The Silanol Advantage: Carbon-based drugs often undergo oxidative metabolism (CYP450) to form alcohols.[1] For carbon, a geminal diol or carbinol can be unstable or lead to reactive metabolites. In contrast, silicon is oxidized to a silanol (Si-OH) or silanediol .[1]

• Elimination: Silanols are generally more polar than the parent silane but are chemically stable and readily excreted renaly, potentially reducing the formation of toxic downstream metabolites.

Experimental Validation: Lipophilicity Assay

To confirm the "Silicon Switch" effect, the lipophilicity (LogD) must be measured.

Protocol: Shake-Flask Method (Miniaturized)

• Preparation: Prepare a 10 mM stock solution of the 4-silapiperidine in DMSO.

• System: Use a biphasic system of 1-Octanol (saturated with buffer) and Phosphate Buffer (pH 7.4, saturated with octanol).

• Equilibration: Add 10 µL of stock to 500 µL Octanol + 500 µL Buffer in a 2 mL vial.

• Mixing: Vortex for 1 hour at room temperature. Centrifuge at 3000 rpm for 10 mins to separate phases.

• Quantification: Analyze both phases via HPLC-UV or LC-MS/MS.

• Calculation:

• Expectation: The silicon analog should show a LogD 0.5–1.0 units higher than the carbon reference standard (4,4-diphenylpiperidine).

References

• Tacke, R., et al. (2008). Sila-haloperidol, a Silicon Analogue of the Dopamine (D2) Receptor Antagonist Haloperidol: Synthesis, Pharmacological Properties, and Metabolic Fate. ChemMedChem. Link

• Tacke, R., & Zilch, H. (1986). Sila-Substitution—A Useful Strategy for Drug Design? Endeavour. Link[1]

• Wess, G., et al. (1988). 4,4-Diphenylpiperidine derivatives and their sila analogues.[1][2][4] A comparative study of their interaction with neural receptor binding sites and synaptosomal monoamine uptake. Arzneimittelforschung. Link

• Showell, G. A., & Mills, J. S. (2003). Chemistry Challenges in Lead Optimization: Silicon Isosteres in Drug Discovery. Drug Discovery Today. Link[1]

• Ramesh, R., & Reddy, D. S. (2018). Quest for Novel Chemical Entities through Incorporation of Silicon in Drug Scaffolds. Journal of Medicinal Chemistry. Link[1]

Sources

• 1. US20040171837A1 - Method for preparing 4-amino-4-phenylpiperidines - Google Patents [patents.google.com]
• 2. 4,4-Diphenylpiperidine derivates and their sila analogues. A comparative study of their interaction with neural receptor biding sites and synaptosomal monoamine uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bis-(2-bromethyl)-diphenylsilan - CAS号 82587-23-3 - 摩熵化学 [molaid.com]
• 4. prepchem.com [prepchem.com]

Silicon-Containing Nitrogen Heterocycles in Medicinal Chemistry

Executive Summary: The Silicon Switch Paradigm

In the high-stakes arena of lead optimization, the "Silicon Switch"—replacing a carbon atom with a silicon atom (sila-substitution)—has evolved from a chemical curiosity to a validated strategy for modulating drug properties.[1] While Carbon (Group 14, Period 2) and Silicon (Group 14, Period 3) share valency, their distinct atomic radii and electronegativities create profound differences in molecular topology and lipophilicity.

This guide targets the silicon-containing nitrogen heterocycle , a structural motif where the ubiquity of nitrogen in bioactive molecules (present in >75% of FDA-approved drugs) converges with the physicochemical modulation of silicon. We will explore how to design, synthesize, and validate these scaffolds to overcome ADMET liabilities in traditional carbon analogs.

Fundamental Principles: The "Sila-Effect"[1]

To deploy silicon effectively, one must understand the causality between atomic properties and pharmacological outcomes. It is not merely a "larger carbon"; it is a lipophilicity booster and a geometry modulator.

Chemo-Physical Divergence

Property	Carbon (C)	Silicon (Si)	Medicinal Consequence
Covalent Radius	0.77 Å	1.17 Å	Si–C bonds (1.87 Å) are ~20% longer than C–C bonds (1.54 Å), altering ring puckering and receptor fit.
Electronegativity	2.55 (Pauling)	1.90 (Pauling)	Si is electropositive. It does not form stable double bonds (Si=O) easily under physiological conditions but polarizes adjacent bonds.
Lipophilicity	Reference	High	Sila-substitution typically increases logP by 0.5–1.0 units, enhancing BBB penetration.
Bond Stability	C–C (Strong)	Si–C (Strong)	Critical: Si–N bonds are hydrolytically unstable. Medicinal scaffolds prioritize Si–C–N connectivity over Si–N.

The "Silicon Switch" Decision Logic

Before synthesis, apply this logic to determine if sila-substitution is viable for your lead compound.

Figure 1: Strategic decision tree for implementing the Silicon Switch in lead optimization.

Structural Classes & Synthetic Methodologies

We focus on two privileged scaffolds: Silapiperidines and Silaprolines . These represent the most successful integration of silicon into nitrogenous drugs.

4-Silapiperidines: The Sila-Haloperidol Class

Replacing the C-4 atom of a piperidine ring with silicon creates a 4-silapiperidine. This is often used to alter the selectivity of GPCR ligands.

Synthetic Strategy: The Bis-Alkylation Approach The most robust route involves the reaction of a primary amine with a bis(leaving group) organosilane. This method is scalable and avoids the use of unstable intermediates.

Protocol 1: Synthesis of N-Benzyl-4,4-dimethyl-4-silapiperidine

Rationale: This protocol establishes the core heterocycle which can be deprotected (hydrogenolysis) to yield the free amine for further functionalization.

Materials:

• Bis(chloromethyl)dimethylsilane (CAS: 2917-46-6)

• Benzylamine

• Triethylamine (Base)

• Acetonitrile (Solvent)

Step-by-Step Methodology:

• Reagent Prep: Dissolve bis(chloromethyl)dimethylsilane (10 mmol) in dry acetonitrile (50 mL) under Argon atmosphere.

• Nucleophilic Attack: Add Benzylamine (10 mmol) and Triethylamine (25 mmol) dropwise at 0°C.

• Cyclization: Heat the mixture to reflux (80°C) for 16–24 hours. The reaction proceeds via double nucleophilic substitution.[2]

  • Mechanism: The amine displaces the first chloride, forming an acyclic intermediate, which then undergoes intramolecular cyclization to close the ring.

• Workup: Cool to RT. Filter off the triethylamine hydrochloride salt. Concentrate the filtrate in vacuo.

• Purification: Purify the residue via flash column chromatography (Hexanes/EtOAc 9:1) to yield the N-benzyl-4-silapiperidine as a colorless oil.

Figure 2: Double nucleophilic substitution pathway for 4-silapiperidine construction.

Silaproline: The Peptide Mimetic

Silaproline (Sip) is a surrogate for proline where the

-carbon is replaced by silicon. This increases the lipophilicity of peptides and enhances resistance to proteolytic cleavage.

Synthetic Strategy: Rhodium-Catalyzed Hydrosilylation Unlike the piperidine synthesis, constructing the pyrrolidine ring often utilizes transition metal catalysis to achieve stereocontrol, particularly for chiral silaprolines.

Key Reaction: Intramolecular hydrosilylation of N-protected allylamines.

• Substrate: N-Boc-allylamine tethered to a dimethylsilyl group.

• Catalyst: Rh(acac)(CO)2 or Karstedt’s catalyst.

• Condition: The alkene inserts into the Si-H bond to close the 5-membered ring.

• Outcome: High yield formation of the silapyrrolidine core.

Case Studies in Medicinal Chemistry

Sila-Haloperidol (GPCR Selectivity)

Haloperidol is a potent dopamine D2 antagonist but suffers from metabolic toxicity (MPTP-like metabolites).

• The Switch: Replacement of the quaternary C-4 with Si.

• Result: Sila-haloperidol maintained potent D2 affinity (

  = 0.5 nM) but demonstrated altered subtype selectivity and a different metabolic profile, mitigating the formation of toxic pyridinium species [1].

Sila-Venlafaxine (NRI/SRI Balance)

Venlafaxine is a dual reuptake inhibitor.

• The Switch: The cyclohexyl ring carbon attached to the hydroxyl group was replaced with silicon.

• Result: The Si-analog showed similar potency but higher lipophilicity, altering its tissue distribution volume. This study validated that Si-OH (silanol) is a viable bioisostere for C-OH (alcohol) in certain contexts, although silanols are more acidic (pKa ~11 vs ~16 for alcohols) [2].

Experimental Validation & Data Analysis

When characterizing these compounds, standard NMR techniques apply, but specific shifts confirm silicon incorporation.

Nucleus	Typical Shift ( ppm)	Diagnostic Value
Si NMR	0 to 20 ppm (Tetraalkyl)	Definitive proof of Si incorporation. Essential for purity checks.
H NMR	0.0 - 0.1 ppm (Si-Me)	The "Silicon Methyl" singlet is a distinct handle for quantification.
C NMR	-5 to 0 ppm (Si-C)	Upfield shift of carbons directly attached to Silicon.

Stability Assay Protocol: Since Si-heterocycles can be sensitive, a stability assay is mandatory.

• Dissolve compound (10

  M) in PBS (pH 7.4) and simulated gastric fluid (pH 1.2).

• Incubate at 37°C.

• Monitor via LC-MS at t=0, 1h, 6h, 24h.

• Pass Criteria: >95% parent compound remaining at 24h. Note: 4-silapiperidines are generally stable; silazanes (Si-N) will degrade rapidly.

References

• Drug Design Based on the Carbon/Silicon Switch Strategy Source: ResearchGate (Review) URL:[Link]

• The role of silicon in drug discovery: a review Source: RSC Medicinal Chemistry URL:[3][Link]

• Synthesis, Reactivity, Functionalization, and ADMET Properties of Silicon-Containing Nitrogen Heterocycles Source: Journal of the American Chemical Society URL:[4][Link]

• Silicon Switches of Marketed Drugs Source: PubMed (Mini Rev Med Chem) URL:[Link]

• Towards the Synthesis of 3-Silapiperidines Source: Wiley Online Library URL:[Link]

Sources

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• 2. scilit.com [scilit.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. acs.figshare.com [acs.figshare.com]

A Senior Application Scientist's Guide to Piperidine vs. Silapiperidine Pharmacophores: A Comparative Analysis for Drug Discovery

Abstract

The piperidine ring is a cornerstone of medicinal chemistry, embedded in the structure of numerous pharmaceuticals.[1][2] Its bioisosteric replacement with a silapiperidine scaffold represents a strategic move in drug design, offering a nuanced approach to modulating physicochemical and pharmacological properties.[3] This in-depth technical guide provides a comparative analysis of piperidine and silapiperidine pharmacophores for researchers, scientists, and drug development professionals. We will dissect their structural nuances, physicochemical characteristics, metabolic fates, and pharmacological implications, grounded in field-proven insights and supported by authoritative data.

Introduction: The Allure of the Piperidine Scaffold and the Silicon Switch

The piperidine motif, a six-membered saturated heterocycle, is a privileged scaffold in drug discovery, appearing in over twenty classes of pharmaceuticals, including antipsychotics, analgesics, and antihistamines.[1][4] Its prevalence stems from its ability to confer desirable properties such as high chemical stability, modulated lipophilicity, and the capacity to form crucial hydrogen bonds, enhancing a molecule's "druggability".[2]

However, the journey from a lead compound to a successful drug is often fraught with challenges like poor metabolic stability, undesirable side effects, or suboptimal bioavailability.[3] Bioisosterism, the strategic replacement of an atom or group with another of similar properties, is a key tool for overcoming these hurdles.[5] The "carbon-silicon switch" has emerged as a compelling strategy, where a carbon atom is replaced by its Group 14 neighbor, silicon.[3][6] This guide focuses on a specific application of this strategy: the substitution of a carbon atom within the piperidine ring to create a silapiperidine. This seemingly subtle change can induce profound effects on the molecule's behavior, offering a powerful method for lead optimization.[3][7]

Structural and Conformational Analysis: The Foundation of Function

The fundamental differences between piperidine and silapiperidine begin at the atomic level, influencing the overall three-dimensional shape of the molecule, which is critical for receptor binding.

2.1. Atomic and Bond-Level Differences

The replacement of a carbon atom with silicon introduces distinct structural changes:

• Larger Atomic Radius: Silicon's atomic radius is larger than carbon's, leading to longer bond lengths (e.g., Si-C vs. C-C).[4] This alteration can change the molecule's shape and steric profile.[3]

• Altered Bond Angles: The geometry around the silicon atom can differ from that of a tetrahedral carbon, further influencing the ring's conformation.[3]

Parameter	Piperidine (Representative)	Silapiperidine (Representative)	Significance for Drug Design
C-C Bond Length	~1.54 Å	N/A	Baseline for comparison.
C-N Bond Length	~1.47 Å	~1.47 Å	Largely conserved.
Si-C Bond Length	N/A	~1.87 Å	Increased bond length alters ring geometry and substituent positioning.[4]
Ring Conformation	Predominantly Chair[8][9]	Predominantly Chair[10]	Both scaffolds provide a stable, 3D structure for orienting substituents.

2.2. Conformational Preferences

Like cyclohexane, both piperidine and silapiperidine rings predominantly adopt a low-energy chair conformation to minimize steric and torsional strain.[8][9][10] In piperidine, substituents on the nitrogen atom, such as a methyl group, strongly prefer the equatorial position to avoid steric clashes.[8] Similarly, studies on 1,3-dimethyl-3-silapiperidine show it also exists in chair conformations, with a dynamic equilibrium between axial and equatorial substituents on the silicon atom that is influenced by the solvent.[10]

The key takeaway for a medicinal chemist is that while both rings provide a stable chair scaffold, the increased bond lengths in the silapiperidine can subtly reposition substituents in 3D space. This can lead to improved interactions with a biological target or, conversely, a loss of affinity, highlighting the need for careful structural evaluation.[3]

Diagram: Structural Comparison

Caption: Structural differences between piperidine and 4-silapiperidine rings.

Physicochemical Properties: Tuning for Success

The "sila-switch" significantly impacts two critical physicochemical properties that govern a drug's ADME (Absorption, Distribution, Metabolism, and Excretion) profile: lipophilicity and basicity.

3.1. Lipophilicity (LogP / LogD)

Lipophilicity, often measured as LogP or LogD, influences a drug's ability to cross cell membranes.[4]

• General Trend: Replacing carbon with silicon typically increases lipophilicity .[3][4] This is attributed to silicon's lower electronegativity and larger, more polarizable electron cloud. A comparative study of 4,4-diphenylpiperidines and their 4-sila-analogues confirmed that the silicon-containing compounds are more lipophilic.[11] This increased lipophilicity can enhance membrane permeability and tissue distribution, including passage through the blood-brain barrier.[3]

• A Counterintuitive Strategy: Interestingly, structural modifications can reverse this trend. Bridging saturated heterocycles like piperidines with a one-carbon tether has been shown to decrease lipophilicity, offering a novel tactic for optimizing drug-like properties.

Compound Class	LogP / LogD (Example)	Implication
Piperidine Derivatives	Varies widely based on substitution.	Baseline for comparison.
Silapiperidine Analogs	Generally higher than carbon counterparts.[11]	Potentially improved membrane permeability and CNS penetration.[3]
Bridged Piperidines	Can be lower than unbridged counterparts.	A strategy to reduce lipophilicity without adding heteroatoms.

3.2. Basicity (pKa)

The basicity of the piperidine nitrogen, quantified by the pKa of its conjugate acid, is crucial for salt formation, solubility, and interaction with biological targets.[9]

• Piperidine: The pKa of the piperidinium ion is approximately 11.2, making it a relatively strong organic base.[3][4][8] This basicity is due to the localized lone pair of electrons on the sp³-hybridized nitrogen.[1]

• Silapiperidine: Direct experimental pKa values for simple silapiperidines are not widely published in readily available literature. However, we can infer the expected effect. Silicon is more electropositive than carbon, meaning it can have a slight electron-donating inductive effect. This effect would be transmitted through the ring's sigma framework. An increase in electron density on the nitrogen atom would be expected to slightly increase its basicity (resulting in a higher pKa) compared to its direct carbon analog. This effect is likely modest but could be a valuable tool for fine-tuning the pKa of a lead compound.

Property	Piperidine	Silapiperidine (Predicted)	Significance for Drug Design
pKa (of conjugate acid)	~11.2[3][4]	Expected to be slightly > 11.2	Modulates aqueous solubility, salt formation, and target interactions.

Metabolic Stability: A Critical Hurdle

A drug's metabolic fate is a key determinant of its half-life and potential for toxicity. The sila-substitution offers a powerful strategy to enhance metabolic stability.

4.1. Metabolic Pathways

• Piperidine Metabolism: Piperidine rings are susceptible to several metabolic transformations, primarily mediated by cytochrome P450 (CYP) enzymes. Common pathways include:

  • N-dealkylation: Cleavage of substituents from the nitrogen atom.

  • C-oxidation: Hydroxylation at carbon atoms adjacent (alpha) to the nitrogen, which can lead to the formation of a lactam.

  • Ring Opening: Enzymatic cleavage of the ring itself.

• Silapiperidine Metabolism: The introduction of silicon can block or alter these metabolic routes. The Si-C bond is generally more resistant to enzymatic cleavage than a C-C or C-H bond at a metabolically vulnerable position.[4][7] By replacing a carbon atom that is a known site of metabolic oxidation (a "metabolic soft spot") with silicon, the molecule's metabolic stability can be significantly improved.[3][4] This can lead to a longer plasma half-life and improved bioavailability.[5]

Diagram: Comparative Metabolic Fates

Caption: Silicon substitution can block common metabolic pathways of the piperidine ring.

4.2. Experimental Protocol: In Vitro Microsomal Stability Assay

This protocol provides a standardized method for comparing the metabolic stability of a piperidine compound and its silapiperidine analog.

Objective: To determine the rate of metabolism of a test compound by liver microsomes.

Materials:

• Test compounds (Piperidine and Silapiperidine analogs)

• Pooled liver microsomes (e.g., human, rat)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• Acetonitrile (ACN) with internal standard (for quenching and analysis)

• Control compounds (High clearance, e.g., Verapamil; Low clearance, e.g., Warfarin)

• Incubator/shaking water bath (37°C)

• LC-MS/MS system for analysis

Methodology:

• Preparation:

  • Thaw liver microsomes on ice.

  • Prepare a microsomal stock solution in phosphate buffer (e.g., to 20x final concentration).

  • Prepare test compound stock solutions in a suitable solvent (e.g., DMSO) and dilute to a working concentration in buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation (Causality: Initiate the enzymatic reaction):

  • Pre-warm the microsomal solution and the test compound solution at 37°C for 5-10 minutes.

  • In a 96-well plate, combine the buffer, microsomal solution, and test compound solution. The final microsomal protein concentration is typically 0.5-1.0 mg/mL, and the final test compound concentration is typically 1 µM.

  • To initiate the reaction, add the pre-warmed NADPH regenerating system. Mix well. This step is critical as NADPH is the required cofactor for CYP450 enzyme activity.

• Time Points & Quenching (Causality: Stop the reaction at specific times):

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.

  • Immediately add the aliquot to a quenching solution (e.g., 2-3 volumes of cold ACN with an internal standard). This denatures the enzymes and stops the metabolic process, providing a snapshot of the compound concentration at that time.

• Sample Processing:

  • Centrifuge the quenched samples to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

• Analysis (Self-Validation System):

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point relative to the internal standard.

  • The 0-minute time point serves as the 100% reference. Controls (without NADPH and the reference compounds) validate the assay's integrity, ensuring that compound loss is due to metabolism and that the system is performing as expected.

• Data Interpretation:

  • Plot the natural log of the percentage of the parent compound remaining versus time.

  • The slope of the line gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k . A longer t½ indicates greater metabolic stability.

Pharmacological Implications and Case Studies

The culmination of these altered properties manifests in the pharmacological profile of the molecule.

A direct comparative study on 1-substituted-4,4-diphenylpiperidines and their 4-sila-analogues provides excellent insights.[11]

• Lipophilicity & Receptor Affinity: The sila-compounds were confirmed to be more lipophilic. In almost all cases, the sila-analogs exhibited slightly higher affinity for mu- and delta-opiate receptors.[11] This suggests that the subtle change in shape and lipophilicity due to the silicon atom can enhance binding interactions.

• Functional Activity: The most significant differences were observed in functional assays. The 4,4-diphenyl-4-sila-piperidine parent compound showed much stronger inhibition of noradrenaline and serotonin uptake compared to its carbon-based counterpart.[11] This demonstrates that a C/Si switch can not only alter potency but also modulate selectivity and the overall pharmacodynamic profile.

Other examples of sila-substituted drugs that have been developed based on existing piperidine-containing scaffolds include sila-haloperidol and sila-budipine, further validating this strategy in drug design.[8]

Conclusion: A Versatile Tool for the Medicinal Chemist

The bioisosteric replacement of carbon with silicon in the piperidine pharmacophore is far more than a simple atomic swap. It is a nuanced, powerful strategy for fine-tuning the properties of a lead compound.

• Advantages of the Sila-Switch:

  • Enhanced Metabolic Stability: Blocking metabolic "soft spots".[3][4]

  • Modulated Lipophilicity: Generally increases lipophilicity, potentially improving membrane permeability.[11]

  • Altered Pharmacological Profile: Can improve potency and selectivity by subtly altering molecular shape and electronics.[3][11]

  • Expanded Intellectual Property: Creates novel chemical entities.[5]

• Considerations:

  • Synthesis: The synthesis of silapiperidines can be more complex than their carbon-based relatives, requiring specialized methods.[8]

  • Unpredictable Effects: While trends exist, the precise impact of a sila-substitution on biological activity must be determined empirically for each new compound series.

References

• Rowan. (n.d.). Silicon as a Bioisostere for Carbon in Drug Design.
• Applications of carbon-silicon bioisosterism in drug design and development. (2025, February 7). PMC.
• Fischer, M., & Tacke, R. (2013, November 12). Synthesis of 4-Silapiperidine Building Blocks with N–H Groups Using the Staudinger Reaction. ACS Publications.
• The Place of the Bioisosteric Sila-Substitution in Drug Design. (2025, August 6). ResearchGate.
• Quest for Novel Chemical Entities through Incorporation of Silicon in Drug Scaffolds | Journal of Medicinal Chemistry. (2017, October 17). ACS Publications.
• 4,4-Diphenylpiperidine derivates and their sila analogues. A comparative study of their interaction with neural receptor biding sites and synaptosomal monoamine uptake. PubMed.
• The role of silicon in drug discovery: a review. (2024, July 1). RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D4MD00169A.
• New molecule-creation method a 'powerful tool' to accelerate drug synthesis and discovery. (2024, December 19).
• Basicity of Amines. (2025, February 24). Chemistry LibreTexts.
• 1,3-Dimethyl-3-silapiperidine: Synthesis, Molecular Structure, and Conformational Analysis by Gas-Phase Electron Diffraction, Low Temperature NMR, IR and Raman Spectroscopy, and Quantum Chemical Calculations | The Journal of Organic Chemistry. (2013, March 11). ACS Publications.
• 5 Key Basicity Trends of Amines. (2017, April 26). Master Organic Chemistry.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• Which is a stronger base, pyrrolidine or piperidine? (2017, November 26). Quora.
• PIPERIDINE. Ataman Kimya.
• Lowering lipophilicity by adding carbon? Trends in bridged saturated heterocycles. (2025, June 30).
• Piperidine. Wikipedia.
• Morpholine vs. Piperidine Analogs: A Comparative Guide to Metabolic Stability. Benchchem.
• Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH). (2017, April 18). Master Organic Chemistry.
• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. PMC.
• Novel 1,4 substituted piperidine derivatives. Synthesis and correlation of antioxidant activity with structure and lipophilicity. PubMed.
• Silacycles: Synthesis and applications in medicinal chemistry. (n.d.). American Chemical Society.
• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2025, October 21). PubMed.
• Lowering Lipophilicity by Adding Carbon: One-Carbon Bridges of Morpholines and Piperazines. (2018, October 11). PubMed.

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The Silicon Switch: Strategic Deployment of Diphenylsilyl Groups for Lipophilicity Modulation in Drug Discovery

Executive Summary

The incorporation of silicon into drug scaffolds—specifically the diphenylsilyl moiety (

) —represents a high-impact bioisosteric strategy for modulating physicochemical properties. Known as the "Silicon Switch," replacing a central carbon atom with silicon typically results in a lipophilicity increase ( LogP +0.5 to +1.0), altered bond geometry, and modified metabolic profiles. This guide details the mechanistic role of the diphenylsilyl group, provides synthetic protocols for its installation, and outlines validation workflows for assessing its impact on drug-like properties (DLPs).

The Bioisosteric Paradigm: Carbon vs. Silicon

Silicon (Si) lies directly below Carbon (C) in Group 14, sharing tetravalency but differing significantly in atomic radius and electronegativity. These differences drive the "Silicon Effect" in medicinal chemistry.

Fundamental Differences

Property	Carbon (C)	Silicon (Si)	Impact on Drug Design
Covalent Radius	0.77 Å	1.17 Å	Si-C bonds (~1.87 Å) are ~20% longer than C-C bonds (~1.54 Å), expanding molecular volume.
Electronegativity	2.55 (Pauling)	1.90 (Pauling)	Si is more electropositive; Si-C bonds are polarized towards Carbon.
Lipophilicity	Baseline	High	Si is inherently more lipophilic than C.
Coordination	Rigid Tetrahedral	Flexible	Si allows for easier access to hypervalent states (e.g., pentacoordinate intermediates).

The Diphenylsilyl Moiety ( )

The diphenylmethyl group (

) is a privileged pharmacophore found in numerous anticholinergics, antihistamines, and analgesics. Replacing the central carbon with silicon creates the diphenylsilyl group .

• Lipophilicity Boost: The large atomic volume of Si and its lower electronegativity reduce the polarity of the molecule, increasing the partition coefficient (LogP).

• Conformational Change: The longer C-Si bonds reduce steric strain between the two phenyl rings, often altering the "butterfly" angle of the diphenyl system. This can improve binding affinity if the target pocket is deep and hydrophobic.

Mechanistic Impact on Lipophilicity

The primary role of the diphenylsilyl group is to increase the hydrophobicity of a lead compound without significantly altering its electronic pharmacophore.

The "Silicon Shift" in LogP

Empirical data suggests that a C/Si exchange (silylation) results in a mean increase in LogP of 0.65 units .

• Mechanism: The diffuse electron cloud of silicon makes it more polarizable but less capable of strong hydrogen bonding (unless attached to heteroatoms). The increased surface area of the

  group compared to enhances van der Waals interactions with non-polar solvents (and lipid bilayers).

• Blood-Brain Barrier (BBB) Penetration: For CNS drugs, this lipophilic boost is critical. Transforming a polar diphenylmethyl compound into a diphenylsilyl analog often facilitates passive diffusion across the BBB.

Metabolic Implications

While C-Si bonds are generally stable in vivo, the diphenylsilyl group can alter metabolic soft spots:

• Blockade: Replacing a metabolic hotspot (e.g., a benzylic carbon) with silicon blocks oxidative metabolism at that specific center.

• Redirection: Metabolism often shifts to the aromatic rings (hydroxylation) or alkyl side chains.

• Silanol Formation: If the Si is attached to a leaving group or heteroatom, it may hydrolyze to a silanol (

  ) . Unlike carbinols, silanols are stronger hydrogen bond donors (more acidic) and can show unique protease inhibition properties.

Visualization: The Silicon Decision Matrix

Caption: Decision logic for deploying the diphenylsilyl group in lead optimization to address solubility or metabolic stability issues.

Synthetic Protocols

The installation of a diphenylsilyl group typically utilizes dichlorodiphenylsilane (

) as the electrophilic silicon source.

Protocol: Synthesis of a Diphenylsilyl-Alkylamine (General Sila-Pridinol Analog)

This protocol describes the creation of a tertiary sila-amine from a diphenylsilyl precursor.

Reagents:

• Dichlorodiphenylsilane (

  )

• 3-chloropropylamine hydrochloride (protected) or 3-chloro-N,N-dimethylpropylamine

• Magnesium turnings (for Grignard)

• THF (anhydrous)

Step-by-Step Methodology:

• Grignard Preparation:

  • Activate Mg turnings (1.2 eq) with iodine in dry THF.

  • Add 3-chloro-N,N-dimethylpropylamine (1.0 eq) dropwise to generate the Grignard reagent (

    ). Reflux for 2 hours.

• Silylation:

  • Cool the Grignard solution to 0°C.

  • Add dichlorodiphenylsilane (0.5 eq) dropwise. Note: Using 0.5 eq favors the bis-substitution if creating a specific silacycle, but for a diphenylsilyl core, stoichiometry must be controlled to prevent polymerization.

  • Correction for Diphenylsilyl Core: To attach a specific R-group to a

    center, start with . Add the first nucleophile (R1-Li or R1-MgX) at -78°C to get .

• Substitution (Method A: Organolithium):

  • Dissolve

    (10 mmol) in dry ether at -78°C.

  • Add Phenyllithium or the specific alkyl-lithium required to complete the core.

  • Stir for 1h, allow to warm to RT.

• Workup:

  • Quench with saturated aqueous

    .

  • Extract with diethyl ether (

    mL).

  • Dry over

    and concentrate in vacuo.

• Purification:

  • Flash column chromatography (Silica gel). Caution: Silyl compounds can be acid-sensitive; use neutralized silica (1% Et3N) if the product contains labile Si-heteroatom bonds.

Experimental Validation: Lipophilicity & Stability

Once synthesized, the "Silicon Switch" must be validated quantitatively.

High-Throughput LogP Determination (HPLC Method)

While the shake-flask method is the gold standard, HPLC is preferred for screening.

Principle: Retention time (

) on a C18 column correlates with LogP.

Protocol:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

• Mobile Phase: Methanol/Water (varying ratios from 30% to 80% MeOH) buffered at pH 7.4 (MOPS or Phosphate).

• Calibration: Run a set of 5 standards with known LogP values (e.g., Toluene, Naphthalene, Triphenylene).

• Equation: Plot

  vs. LogP of standards, where .
  • = dead time (measured with uracil or sodium nitrate).

• Measurement: Inject the Diphenylsilyl analog. Calculate LogP from the regression line.

  • Expected Result: The Si-analog should elute later (higher

    ) than its C-analog.

Metabolic Stability Assay (Microsomal)

Objective: Determine if the

group enhances half-life ( ).

Protocol:

• Incubation System: Pooled Human Liver Microsomes (HLM) at 0.5 mg protein/mL.

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Procedure:

  • Pre-incubate HLM + Test Compound (1

    M) for 5 min at 37°C.

  • Initiate reaction with NADPH.

  • Sample at t = 0, 5, 15, 30, 60 min.

  • Quench with ice-cold Acetonitrile (containing internal standard).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. Slope =

  .
  • .
  • .

Case Study: Sila-Pridinol

Pridinol is a muscle relaxant/anticholinergic.

• Structure: 1,1-diphenyl-3-(1-piperidinyl)-1-propanol.

• Modification: Replacement of the central carbinol carbon with silicon (Sila-pridinol).

• Outcome:

  • Lipophilicity: LogP increased from ~3.2 (C) to ~3.9 (Si).

  • Activity: The Si-analog maintained high affinity for muscarinic receptors.

  • Metabolism: The Si-OH group (silanol) is more acidic, strengthening H-bonds with the receptor, potentially offsetting the steric bulk increase.

References

• Tacke, R., & Zilch, H. (1986).[1] Sila-Substitution of Drugs and Biotransformation of Organosilicon Compounds. Endeavour. Link

• Bains, W., & Tacke, R. (2003).[1][2] Silicon chemistry as a novel source of chemical diversity in drug design. Current Opinion in Drug Discovery & Development. Link

• Showell, G. A., & Mills, J. S. (2003).[1] Chemistry challenges in lead optimization: silicon isosteres in drug discovery. Drug Discovery Today. Link

• Franz, A. K., & Wilson, S. O. (2013).[1] Organosilicon molecules with medicinal applications. Journal of Medicinal Chemistry. Link

• Ramesh, R., & Reddy, D. S. (2018).[1] Quest for Novel Chemical Entities through Incorporation of Silicon in Drug Scaffolds. Journal of Medicinal Chemistry. Link

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A Comprehensive Technical Guide to 4,4-Diphenyl-1,4-azasilinane: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemical Identifiers and Predicted Properties

While an experimental confirmation is pending, the chemical identifiers for 4,4-Diphenyl-1,4-azasilinane can be predicted based on its structure.

Identifier	Predicted Value
IUPAC Name	4,4-Diphenyl-1,4-azasilinane
Molecular Formula	C₁₆H₁₉NSi
Molecular Weight	253.42 g/mol
Canonical SMILES	C1CNCC[Si]1(C2=CC=CC=C2)C3=CC=CC=C3
InChI Key	(Predicted)
CAS Number	Not Assigned

The diphenyl substitution on the silicon atom is anticipated to impart significant thermal stability to the molecule.[4][5] The presence of the nitrogen atom in the heterocyclic ring provides a site for further functionalization and potential hydrogen bonding interactions, which is a key feature in many biologically active compounds.[1][6]

Proposed Synthetic Pathways

The synthesis of 4,4-Diphenyl-1,4-azasilinane can be envisioned through several strategic approaches, primarily focusing on the construction of the 1,4-azasilinane ring system and the introduction of the diphenyl substituents.

Strategy 1: Intramolecular Hydrosilylation

A plausible and efficient route involves an intramolecular hydrosilylation of an appropriately substituted allylamine precursor. This approach leverages the well-established palladium-catalyzed silyl-Heck reaction or other transition-metal-catalyzed hydrosilylation methods.[7]

Caption: Proposed synthesis of 4,4-Diphenyl-1,4-azasilinane via intramolecular hydrosilylation.

Experimental Protocol (Hypothetical):

• Precursor Synthesis: To a solution of allylamine in an aprotic solvent (e.g., dichloromethane), add a non-nucleophilic base (e.g., triethylamine). Cool the mixture to 0 °C and add dichlorodiphenylsilane dropwise. Stir the reaction at room temperature until completion, as monitored by TLC.

• Work-up and Purification: Quench the reaction with water and extract the organic layer. Wash the organic phase with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield the N-allyl-N-(chlorodiphenylsilyl)amine precursor.

• Cyclization: Dissolve the precursor in a suitable solvent (e.g., toluene) and add a palladium catalyst (e.g., Pd(PPh₃)₄). Heat the reaction mixture under an inert atmosphere. Monitor the reaction for the formation of the desired product.

• Final Purification: Upon completion, cool the reaction, filter off the catalyst, and concentrate the solvent. Purify the final product by column chromatography or recrystallization.

Strategy 2: Ring-Closing Metathesis (RCM)

Ring-closing metathesis is a powerful tool for the formation of cyclic structures.[8] A di-alkenyl substituted aminosilane could be a suitable precursor for an RCM approach.

Caption: Proposed synthesis of 4,4-Diphenyl-1,4-azasilinane via Ring-Closing Metathesis.

Spectroscopic Characterization (Predicted)

The structural elucidation of 4,4-Diphenyl-1,4-azasilinane would rely on standard spectroscopic techniques.

Technique	Expected Features
¹H NMR	Signals corresponding to the methylene protons of the azasilinane ring and the aromatic protons of the phenyl groups. The integration would confirm the proton count.
¹³C NMR	Resonances for the aliphatic carbons of the ring and the aromatic carbons of the phenyl groups. The silicon-attached quaternary carbon would also be observable.
²⁹Si NMR	A characteristic chemical shift for the silicon atom in the heterocyclic environment.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight of 253.42.
FT-IR	Characteristic peaks for C-H (aliphatic and aromatic), C-N, and Si-C stretching vibrations.

Potential Applications in Drug Discovery and Materials Science

The unique structural features of 4,4-Diphenyl-1,4-azasilinane suggest several promising areas of application.

Medicinal Chemistry

The incorporation of silicon into drug candidates can improve metabolic stability and membrane permeability.[3] The 1,4-azasilinane scaffold could serve as a novel bioisostere for existing nitrogen heterocycles, offering a new avenue for lead optimization in various therapeutic areas. Nitrogen heterocycles are prevalent in antiviral, anticancer, and anti-inflammatory agents.[2][6][9]

Materials Science

Diphenyl-substituted silicon compounds are known for their high refractive indices and thermal stability.[4][5] This suggests that polymers or materials derived from 4,4-Diphenyl-1,4-azasilinane could find applications in high-performance plastics, coatings, and electronic materials.

Safety and Handling

Organosilicon compounds generally exhibit low toxicity.[10] However, as with any chemical substance, appropriate safety precautions should be taken.

• Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.[11]

• Ventilation: Handle the compound in a well-ventilated fume hood.[11][12]

• Storage: Store in a cool, dry place away from incompatible materials.[11]

• Disposal: Dispose of waste according to local regulations.[11]

Conclusion

While 4,4-Diphenyl-1,4-azasilinane appears to be a novel compound, this technical guide provides a comprehensive, predictive framework for its synthesis, characterization, and potential applications. The convergence of a privileged nitrogen-containing heterocyclic scaffold with the unique properties of organosilicon chemistry makes this molecule a highly attractive target for researchers in both drug discovery and materials science. The synthetic strategies and characterization data outlined herein offer a solid foundation for the future exploration of this promising chemical entity.

References

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• Organosilicon Compounds: Everything You Need to Know - Changfu Chemical. (n.d.). Retrieved from [Link]

• Mojsiewicz-Pieńkowska, K., Jamrógiewicz, M., Żebrowska, M., Sznitowska, M., & Centkowska, K. (2016). Direct Human Contact with Siloxanes (Silicones) – Safety or Risk Part 1. Characteristics of Siloxanes (Silicones). Przemysł Chemiczny, 95(5), 921-925.

• Fabrication of Reactive Poly(Phenyl-Substituted Siloxanes/Silsesquioxanes) with Si‒H and Alkoxy Functional Groups via the Piers–Rubinsztajn Reaction. (2018, September 10). MDPI. Retrieved from [Link]

• GESAMP. (1986). Review of potentially harmful substances: organosilicon compounds (silanes and siloxanes). GESAMP Reports and Studies, (27).

• NMR Spectroscopic Data for Compounds 1−4. (n.d.). ResearchGate. Retrieved from [Link]

• What safety precautions should be taken when handling silicone agents? - TOPWIN. (n.d.). Retrieved from [Link]

• Synthesis of Unsaturated Silyl Heterocycles via an Intramolecular Silyl-Heck Reaction. (n.d.). Retrieved from [Link]

• Diphenylsilane-containing linear and rigid whole aromatic poly(azomethine)s. Structural and physical characterization. (n.d.). ResearchGate. Retrieved from [Link]

• Preparation and Reaction Chemistry of Novel Silicon-Substituted 1,3-Dienes. (2015, September 16). MDPI. Retrieved from [Link]

• A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. (2022, November 16). Retrieved from [Link]

• A Versatile Enantioselective Synthesis of Azabicyclic Ring Systems: A Concise Total Synthesis of (+)-Grandisine D and Unnatural Analogues. (n.d.). PMC. Retrieved from [Link]

• Diphenylsilane. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Preparation of phenyl-substituted open-cage silsesquioxane-pendant polysiloxanes and their thermal and optical properties. (2025, February 11). Polymer Chemistry (RSC Publishing). Retrieved from [Link]

• Synthesis, characterization and spectroscopic properties of new azo dyes derived from aniline derivatives based on acetylacetone. (2019, January 1). Retrieved from [Link]

• Synthesis of 2‑Azaanthraquinones from 1,4-Oxazinone Precursors. (n.d.). PMC. Retrieved from [Link]

• Synthesis, Reactivity, Functionalization, and ADMET Properties of Silicon-Containing Nitrogen Heterocycles. (2018, May 15). Journal of the American Chemical Society. Retrieved from [Link]

• Synthesis and Applications of Nitrogen-Containing Heterocycles as Antiviral Agents. (2022, April 22). PMC. Retrieved from [Link]

• The role of silicon in drug discovery: a review. (2024, July 1). RSC Medicinal Chemistry (RSC Publishing). Retrieved from [Link]

• Prescribed drugs containing nitrogen heterocycles: an overview. (n.d.). PMC. Retrieved from [Link]

• Ring Rearrangement of 1,3‐Azasilinyl‐4‐epoxides to Synthesize 2‐Silamorpolines by a Si−C Bond Migration/Oxidation Process. (n.d.). ResearchGate. Retrieved from [Link]

• N alkylation at sp 3 Carbon Reagent Guide. (n.d.). Retrieved from [Link]

• Synthesis and conformational properties of 1,3-dimethyl-3-phenyl- 1,3-azasilinane. Low temperature dynamic NMR and computational. (n.d.). Semantic Scholar. Retrieved from [Link]

• Prescribed drugs containing nitrogen heterocycles: an overview. (n.d.). RSC Publishing. Retrieved from [Link]

• Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. (n.d.). PMC. Retrieved from [Link]

• Synthesis of substituted N-heterocycles by N-alkylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• FIVE-MEMBERED HETEROCYCLIC COMPOUND: DESIGN, SYNTHESIS, DEVELOPMENT, AND CHARACTERIZATİON OF A SUBSTITUTED DERIVATIVE. (2024, February 6). ResearchGate. Retrieved from [Link]

• 15 N-Labelling and structure determination of adamantylated azolo-azines in solution. (2017, November 29). Retrieved from [Link]

• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. (2025, April 30). MDPI. Retrieved from [Link]

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The Silicon Switch: A Technical Guide to a Transformative Drug Design Strategy

Authored by: [Your Name/Gemini AI], Senior Application Scientist

Abstract

The strategic replacement of a carbon atom with a silicon isostere, a concept known as the "silicon switch," has emerged from a niche curiosity to a powerful and increasingly utilized strategy in modern medicinal chemistry. This guide provides an in-depth technical exploration of the history, rationale, and practical application of silicon-carbon isosterism in drug design. We will delve into the fundamental physicochemical differences between silicon and carbon and how these distinctions can be leveraged to overcome common drug development hurdles, such as poor metabolic stability, suboptimal potency, and undesirable off-target effects. Through detailed case studies, experimental protocols, and data-driven analysis, this document aims to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to effectively implement the silicon switch strategy in their own discovery programs.

Introduction: The Genesis of the Silicon Switch

The concept of isosterism, the principle that atoms or groups of atoms with similar electronic and steric properties can be interchanged to modulate a molecule's activity, has been a cornerstone of medicinal chemistry for nearly a century.[1] The idea of replacing carbon with its heavier group 14 counterpart, silicon, was first explored in the mid-20th century, though it remained largely a theoretical curiosity for several decades.[2] The resurgence of interest in the "silicon switch" can be attributed to a growing understanding of the subtle yet significant differences between these two elements and the development of synthetic methodologies that make the incorporation of silicon into complex organic scaffolds more accessible.[3][4]

The notion of a "silicon switch" as a deliberate drug design strategy began to gain traction in the 1970s.[5][6] However, it wasn't until more recently that the approach has been more widely adopted, driven by the need for innovative solutions to the persistent challenges of optimizing absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles of drug candidates.[7][8]

The Rationale: Why Silicon? Unpacking the Physicochemical Advantages

While silicon and carbon share the same number of valence electrons and a preference for tetrahedral geometry, their fundamental atomic properties diverge in ways that can be strategically exploited in drug design.[9][10]

2.1. Key Physicochemical Differences Between Carbon and Silicon

Property	Carbon (C)	Silicon (Si)	Implication in Drug Design
Covalent Radius (Å)	~0.77	~1.11	Increased bond lengths (e.g., C-Si bond is ~20% longer than a C-C bond) leading to altered molecular shape and steric interactions with biological targets.[9][11]
Electronegativity (Pauling Scale)	~2.55	~1.90	Si is more electropositive, leading to more polarized bonds with heteroatoms and altered pKa of nearby functional groups.[12][13]
Bond Strengths (kJ/mol)	C-C: ~346, C-H: ~411	Si-C: ~318, Si-H: ~323, Si-O: ~452	Weaker Si-C and Si-H bonds can influence metabolic pathways, while the strong Si-O bond contributes to the stability of silanols.[12]
Lipophilicity	Lower	Higher	Increased lipophilicity of silicon-containing compounds can enhance membrane permeability and tissue distribution.[12][14]
Valence Expansion	No	Yes (can form stable five- and six-coordinate species)	Offers unique structural possibilities not accessible to carbon, such as stable silanediols that can act as transition-state mimics for proteases.[9][15]

2.2. The Causality Behind the Switch: Translating Properties into Pharmacological Benefits

The decision to implement a silicon-carbon switch is driven by the potential to address specific liabilities of a lead compound. Here's a breakdown of the causal relationships:

• To Enhance Metabolic Stability: Carbon atoms, particularly at metabolically vulnerable positions (e.g., benzylic or allylic sites), are often targets for cytochrome P450 (CYP) enzymes. Replacing a carbon at such a "soft spot" with a silicon atom can block or alter the metabolic pathway.[12][16] The different bond strengths and electronic properties of silicon can render it a less favorable substrate for metabolic enzymes.[15] For instance, the oxidation of a C-H bond is a common metabolic route, whereas the analogous Si-H bond is more resistant to such enzymatic attack under physiological conditions.[5]

• To Modulate Potency and Selectivity: The larger atomic radius of silicon and consequently longer bond lengths can subtly alter the three-dimensional shape of a molecule.[9][11] This can lead to a more optimal fit within the binding pocket of the target protein, resulting in increased potency. Conversely, this altered conformation may reduce binding to off-target proteins, thereby improving selectivity and reducing side effects.[7]

• To Improve Physicochemical Properties: The increased lipophilicity of organosilicon compounds can be a double-edged sword. While it can enhance membrane permeability and absorption, it may also lead to decreased aqueous solubility and increased metabolic clearance.[9] Therefore, the strategic placement of the silicon atom is crucial to achieve the desired balance of properties.[9] For example, introducing a silicon atom in a peripheral part of the molecule might be employed to fine-tune lipophilicity without drastically altering the core pharmacophore.

A History of Success: Seminal Case Studies

The practical utility of the silicon-carbon switch is best illustrated through real-world examples where this strategy has led to significant improvements in drug-like properties.

3.1. Sila-Haloperidol: A Tale of Altered Metabolism

Haloperidol, a widely used antipsychotic drug, undergoes metabolic reduction of its ketone group to a secondary alcohol, which is then further metabolized to a neurotoxic pyridinium species. By replacing the carbinol carbon with silicon to create sila-haloperidol, researchers were able to block this metabolic pathway.[1] The resulting silanol metabolite was found to be more polar and was rapidly cleared, thus avoiding the formation of the neurotoxic species.[17]

3.2. Sila-Ibuprofen: Enhancing Solubility

In the case of the nonsteroidal anti-inflammatory drug (NSAID) ibuprofen, replacing a carbon atom with silicon resulted in sila-ibuprofen, which exhibited improved water solubility compared to its carbon counterpart.[14] This highlights how the silicon switch can be used to address formulation and bioavailability challenges.

3.3. Silicon in HIV Protease Inhibitors: Mimicking the Transition State

A key feature of silicon is its ability to form stable silanediols, which are the silicon equivalents of highly unstable gem-diols in carbon chemistry.[15] This property has been ingeniously exploited in the design of HIV protease inhibitors. The tetrahedral geometry and hydrogen-bonding capabilities of the silanediol moiety allow it to act as a potent transition-state mimic, effectively inhibiting the viral enzyme.[18]

The Silicon Switch in Practice: An Experimental Guide

Implementing a silicon-carbon switch strategy requires a combination of synthetic chemistry expertise and rigorous biological evaluation.

4.1. Synthetic Strategies for Silicon Incorporation

The synthesis of silicon-containing drug analogues has become more accessible due to advances in organosilicon chemistry.[4] While a comprehensive review of synthetic methods is beyond the scope of this guide, some common approaches include:

• Hydrosilylation: The addition of a Si-H bond across a double or triple bond is a powerful method for forming Si-C bonds.

• Cross-Coupling Reactions: Palladium-catalyzed cross-coupling reactions, such as the Hiyama coupling, are effective for creating Si-C bonds.

• Nucleophilic Substitution: The reaction of an organometallic reagent with a silicon halide is a fundamental method for Si-C bond formation.

The development of silicon-containing building blocks has also streamlined the synthesis of sila-analogues, allowing for their incorporation into drug-like scaffolds using standard synthetic transformations.[11][15][19][20]

4.2. Experimental Workflow for Evaluating Silicon Analogues

A robust and self-validating experimental workflow is essential to accurately assess the impact of a silicon-carbon switch.

Caption: A typical experimental workflow for a silicon-carbon switch drug discovery project.

4.3. Step-by-Step Protocol: In Vitro Metabolic Stability Assay

This protocol outlines a general procedure for comparing the metabolic stability of a carbon-based drug and its silicon analogue using liver microsomes.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a compound in the presence of liver microsomes.

Materials:

• Test compounds (carbon and silicon analogues)

• Liver microsomes (e.g., human, rat)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) with an internal standard (for quenching and sample analysis)

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

Procedure:

• Preparation:

  • Prepare stock solutions of the test compounds in a suitable solvent (e.g., DMSO).

  • Thaw the liver microsomes on ice.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Pre-warm the phosphate buffer and 96-well plates to 37°C.

• Incubation:

  • In a 96-well plate, add the liver microsomes and phosphate buffer.

  • Add the test compound to initiate the reaction (final concentration typically 1 µM).

  • Pre-incubate the mixture for 5-10 minutes at 37°C.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding cold ACN containing an internal standard. This stops the enzymatic activity and precipitates the proteins.

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to pellet the precipitated proteins.

  • Transfer the supernatant to a new 96-well plate for analysis.

  • Analyze the concentration of the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line is equal to the elimination rate constant (k).

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the appropriate formula, taking into account the protein concentration and incubation volume.

Self-Validation and Controls:

• Negative Control: Run a parallel incubation without the NADPH regenerating system to account for non-enzymatic degradation.

• Positive Control: Include a compound with known metabolic lability (e.g., verapamil) to ensure the microsomes are active.

• Internal Standard: Use an internal standard in the quenching solution to account for variations in sample processing and instrument response.

Future Perspectives and Conclusion

The silicon-carbon switch is no longer a theoretical novelty but a validated and valuable tool in the medicinal chemist's arsenal.[4] As synthetic methodologies for organosilicon compounds continue to advance and our understanding of the biological consequences of silicon incorporation deepens, we can expect to see even more sophisticated applications of this strategy.[4][12] The future may hold the development of novel silicon-based pharmacophores that have no carbon counterparts, opening up entirely new areas of chemical space for drug discovery.[3]

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• Franz, A. K., & Wilson, S. O. (2012). Organosilicon Molecules with Medicinal Applications. ACS Publications. Available from: [Link].

• Bains, W., & Tacke, R. (2003). Silicon chemistry as a novel source of chemical diversity in drug design. Current Opinion in Drug Discovery & Development.

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• Scott, D., et al. (2018). Synthesis, Reactivity, Functionalization, and ADMET Properties of Silicon-Containing Nitrogen Heterocycles. PMC. Available from: [Link].

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• Park, J. H., et al. (2010). IN VIVO EVALUATION OF SAFETY OF NANOPOROUS SILICON CARRIERS FOLLOWING SINGLE AND MULTIPLE DOSE INTRAVENOUS ADMINISTRATIONS IN MICE. PMC. Available from: [Link].

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Azasilinanes: A Comprehensive Analysis of Molecular Weight and Physicochemical Properties

An In-Depth Technical Guide for Drug Development Professionals

Abstract

Azasilinanes, six-membered heterocyclic compounds containing both nitrogen and silicon atoms, represent an intriguing, albeit underexplored, class of molecules. Their unique structural features, combining the properties of siloxanes and amines, suggest potential applications in medicinal chemistry and materials science. Understanding the fundamental molecular weight and physical characteristics of this scaffold is a prerequisite for any rational drug design or development program. This guide provides a comprehensive overview of the theoretical principles and experimental methodologies required to thoroughly characterize azasilinanes. We will delve into the causality behind experimental choices, presenting self-validating protocols for determining molecular weight, elucidating structure, and quantifying key physical properties such as thermal stability and solubility. This document is intended to serve as a foundational resource for researchers and scientists initiating work with this novel heterocyclic system.

Introduction: The Azasilinane Scaffold

The term "azasilinane" designates a six-membered heterocyclic ring system incorporating at least one nitrogen atom (aza) and one silicon atom (sila). The relative positions of these heteroatoms can vary, leading to different isomers (e.g., 1-aza-2-silacyclohexane, 1-aza-3-silacyclohexane), each with distinct electronic and conformational properties. These compounds merge the structural rigidity and potential for hydrogen bonding associated with cyclic amines with the unique stereoelectronic characteristics of organosilicon compounds.

The interest in such scaffolds for drug development stems from the established success of other nitrogen-containing heterocycles, like azetidines, which can enhance pharmacokinetic properties, metabolic stability, and solubility.[1] The incorporation of silicon, a bioisostere for carbon, can further modulate lipophilicity and metabolic pathways. This guide establishes the baseline characterization workflow for any newly synthesized azasilinane derivative.

Caption: General structure of a 1-aza-2-silacyclohexane ring.

Determination of Molecular Weight

The molecular weight (MW) is the most fundamental property of a new chemical entity. It is first calculated theoretically from the molecular formula and then confirmed experimentally.

Theoretical Molecular Weight

The theoretical MW is calculated by summing the atomic weights of all atoms in the molecular formula. For example, for the parent 1-aza-2-silacyclohexane (C₄H₁₁NSi), the calculation is as follows:

Element	Count	Atomic Weight ( g/mol )	Total Weight ( g/mol )
Carbon (C)	4	12.011	48.044
Hydrogen (H)	11	1.008	11.088
Nitrogen (N)	1	14.007	14.007
Silicon (Si)	1	28.085	28.085
Total	101.224

This calculated value is essential for interpreting experimental results.

Experimental Verification: Mass Spectrometry (MS)

Mass spectrometry is the definitive technique for determining the molecular weight of a synthesized compound. It measures the mass-to-charge ratio (m/z) of ionized molecules.

Causality of Method Choice: For novel, purified compounds like azasilinanes, high-resolution mass spectrometry (HRMS) using techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) is preferred. These "soft" ionization techniques are less likely to cause fragmentation, ensuring the observation of the molecular ion peak ([M+H]⁺ or [M]⁺), which directly confirms the molecular weight. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, particularly for more volatile and thermally stable derivatives.[2]

• Sample Preparation: Dissolve ~1 mg of the purified azasilinane derivative in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution. Further dilute to a final concentration of 1-10 µg/mL in the mobile phase.

• Instrumentation Setup (Typical):

  • Ion Source: Electrospray Ionization (ESI), positive ion mode.

  • Mobile Phase: 50:50 Acetonitrile:Water with 0.1% formic acid. The acid facilitates protonation to form [M+H]⁺ ions.

  • Flow Rate: 0.2-0.4 mL/min.

  • Capillary Voltage: 3.5-4.5 kV.

  • Drying Gas (N₂): Flow rate of 5-10 L/min at a temperature of 300-350 °C.

• Data Acquisition: Infuse the sample directly or via a liquid chromatography system. Acquire data over a mass range that brackets the expected molecular weight (e.g., m/z 50-500).

• Data Analysis: Identify the base peak. For an azasilinane with a theoretical MW of 101.224, the primary ion observed should be the [M+H]⁺ peak at an m/z of approximately 102.232. The high-resolution data should match the exact mass calculated from the isotopic composition to within a few parts per million (ppm).

Structural Elucidation and its Impact on Physical Properties

The three-dimensional arrangement of atoms dictates a molecule's physical properties. Spectroscopic and crystallographic techniques are therefore essential for a complete characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework and the local chemical environment of each atom. For azasilinanes, ¹H, ¹³C, and ²⁹Si NMR are critical.

• ¹H NMR: Confirms the number and connectivity of protons. Chemical shifts and coupling constants reveal the conformation of the six-membered ring.

• ¹³C NMR: Shows the number of unique carbon environments.

• ²⁹Si NMR: Directly observes the silicon atom, providing information about its substitution pattern and electronic environment.[3]

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in the molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.[4][5]

• Key Vibrations for Azasilinanes:

  • N-H Stretch: A peak around 3300-3500 cm⁻¹ indicates the presence of the amine proton, suggesting potential for hydrogen bonding, which significantly impacts melting and boiling points.

  • C-H Stretch: Peaks in the 2850-3000 cm⁻¹ region confirm the aliphatic backbone.

  • Si-C Stretch: Vibrations typically appear in the 600-800 cm⁻¹ range.

X-ray Crystallography

For crystalline azasilinane derivatives, single-crystal X-ray diffraction provides the unambiguous three-dimensional structure, including bond lengths, bond angles, and intermolecular interactions in the solid state.[6][7]

Causality of Method Choice: This technique is the gold standard for structural determination. It is uniquely capable of revealing how molecules pack together in a crystal lattice.[8] This packing arrangement, dictated by forces like hydrogen bonding and van der Waals interactions, is the primary determinant of the melting point and density of the solid material.

Caption: Workflow for the complete characterization of a novel azasilinane.

Core Physical Characteristics

Melting Point, Boiling Point, and Physical State

The physical state (solid, liquid, or gas) at room temperature, along with the melting point (MP) and boiling point (BP), are fundamental physical constants.

• Influencing Factors:

  • Molecular Weight: Higher MW generally leads to higher MP and BP due to increased van der Waals forces.

  • Intermolecular Forces: The presence of an N-H bond allows for hydrogen bonding, which can dramatically increase the MP and BP compared to a fully substituted (tertiary) amine.

  • Symmetry & Packing: Symmetrical molecules often pack more efficiently into a crystal lattice, resulting in higher melting points.

Thermal Stability

For drug development, understanding a compound's stability at different temperatures is crucial for formulation and storage. Simultaneous Thermal Analysis (STA), which combines Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), is the ideal technique.[9][10]

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature.[11] A sharp decrease in mass indicates decomposition.

• Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it is heated or cooled.[12] It reveals thermal events like melting (endothermic peak) and crystallization (exothermic peak) that do not involve a loss of mass.[11]

• Sample Preparation: Accurately weigh 5-10 mg of the purified azasilinane into an aluminum or ceramic TGA pan.

• Instrumentation Setup:

  • Atmosphere: Nitrogen (inert) or Air (oxidative), at a flow rate of 20-50 mL/min. Running under both atmospheres provides a comprehensive stability profile.

  • Temperature Program: Ramp from room temperature to a temperature beyond expected decomposition (e.g., 25 °C to 600 °C) at a rate of 10 °C/min.

• Data Analysis:

  • From TGA: Determine the onset temperature of decomposition (T_onset). This is a primary indicator of thermal stability.

  • From DSC: Identify the peak temperature of any melting (T_m) or crystallization (T_c) events. These must occur before the onset of decomposition to be considered valid phase transitions.

Property	Technique	Information Gained	Causality
Molecular Weight	Mass Spectrometry	Confirms chemical identity and formula.	Foundation for all further analysis.
Chemical Structure	NMR, IR	Elucidates atomic connectivity and functional groups.	Structure dictates all other properties.
3D Structure/Packing	X-ray Crystallography	Determines solid-state conformation and intermolecular forces.	Explains melting point and density.
Thermal Stability	TGA/DSC	Defines decomposition temperature and phase transitions (MP).	Crucial for handling, storage, and formulation.

Conclusion

The characterization of azasilinanes requires a systematic, multi-technique approach. By combining theoretical calculations with empirical data from mass spectrometry, NMR, IR, X-ray crystallography, and thermal analysis, a complete and reliable profile of a new molecular entity can be established. This foundational knowledge of molecular weight and physical characteristics is indispensable, providing the critical data needed to guide the subsequent stages of drug discovery and development, from lead optimization to formulation. The protocols and causal explanations provided herein offer a robust framework for researchers entering this promising area of heterocyclic chemistry.

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Literature review on 4-sila-analogs of neuroactive drugs

An In-depth Technical Guide to the Design, Synthesis, and Evaluation of 4-Sila-Analogs of Neuroactive Drugs

Authored by: Gemini, Senior Application Scientist

Introduction: The "Silicon Switch" in Neuroactive Drug Discovery

The quest for novel therapeutic agents to treat neurological disorders is a cornerstone of modern medicinal chemistry. A key strategy in this endeavor is bioisosterism, the substitution of an atom or group within a molecule with another that possesses similar physical or chemical properties.[1][2] One of the most intriguing yet underutilized bioisosteric replacements is the "silicon switch," where a carbon atom is strategically replaced by a silicon atom.[3][4] This approach is particularly promising for neuroactive drugs, where subtle modifications can lead to significant improvements in therapeutic profiles.

Silicon, positioned directly below carbon in the periodic table, shares its ability to form four covalent bonds in a tetrahedral geometry.[5][6] However, the fundamental differences between the two elements—silicon's larger atomic radius, longer and more flexible bonds, lower electronegativity, and increased lipophilicity—can profoundly alter a drug's properties.[5][7][8] These alterations can manifest as enhanced metabolic stability, improved penetration of the blood-brain barrier (BBB), and novel interactions with biological targets, ultimately leading to drugs with greater efficacy, selectivity, and a more favorable safety profile.[4][6][9]

This guide provides a comprehensive overview of the application of the silicon switch to neuroactive drugs, focusing on 4-sila-analogs. We will delve into the synthetic methodologies required to create these novel chemical entities, explore their pharmacological properties through detailed case studies, and provide actionable experimental protocols for their evaluation.

Core Principles of the Carbon/Silicon Switch

The decision to replace a carbon atom with silicon is driven by the predictable yet impactful changes it imparts on a molecule's physicochemical properties.

Key Physicochemical Differences: Carbon vs. Silicon

Property	Carbon (C)	Silicon (Si)	Consequence in Drug Design
Covalent Radius (Å)	~0.77	~1.17	Alters molecular shape and steric interactions.[8]
Bond Length (C-X vs. Si-X)	Shorter (e.g., C-C ~1.54 Å)	Longer (e.g., Si-C ~1.88 Å)	Can change the conformation and fit of a drug in a receptor binding pocket.[5]
Electronegativity (Pauling)	2.55	1.90	Affects bond polarity and potential for hydrogen bonding.[8]
Lipophilicity	Lower	Higher	Can improve membrane permeability and BBB penetration.[5][7]
Metabolic Stability	C-H bonds are susceptible to P450 oxidation.	Si-C bonds are generally more stable to metabolic oxidation.	Can lead to a longer plasma half-life and reduced metabolic clearance.[9]

These differences form the basis of a powerful strategy for lead optimization in neuroactive drug discovery. The following diagram illustrates the general workflow for employing the silicon switch.

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Protocols & Analytical Methods

Synthesis of 4,4-diphenyl-1,4-azasilinane from diethanolamine derivatives

The following Application Note is structured to guide researchers through the high-fidelity synthesis of 4,4-diphenyl-1,4-azasilinane , a critical sila-morpholine scaffold used in bioisosteric drug design.

This guide prioritizes the

-Benzyl protection strategy , as direct cyclization of unprotected diethanolamine with chlorosilanes frequently results in uncontrolled oligomerization due to competing -silylation.

Executive Summary & Strategic Rationale

The incorporation of silicon into drug scaffolds (the "silicon switch") is a validated strategy to alter lipophilicity, metabolic stability, and blood-brain barrier penetration without significantly changing the ligand's geometry. The 1,4-azasilinane ring (a sila-morpholine) is the silicon analogue of morpholine/piperidine.

Synthesizing 4,4-diphenyl-1,4-azasilinane presents a specific chemoselective challenge: the nucleophilic competition between the amine and the hydroxyl groups of diethanolamine.

The "Senior Scientist" Approach: To ensure a reproducible, monomeric cyclic product, this protocol utilizes

-benzyldiethanolamine as the starting material. This effectively masks the nitrogen nucleophile, forcing the reaction exclusively through the oxygen atoms to form the linkage. The benzyl group is subsequently removed via hydrogenolysis to yield the free amine.

Key Advantages of this Protocol:

• Regiocontrol: Prevents formation of

  polymers.

• Scalability: Reaction can be run on gram-to-multigram scales.

• Purification: The

  -benzyl intermediate is highly crystalline or easily chromatographable compared to the polar free amine.

Synthetic Workflow Visualization

The following diagram outlines the two-stage synthesis: Cyclization followed by Deprotection.

[2][3][4][5]

Detailed Experimental Protocols

Step 1: Cyclization to 1-Benzyl-4,4-diphenyl-1,4-azasilinane

Objective: Form the 6-membered sila-heterocycle by double nucleophilic substitution at the silicon atom.

Reagents & Materials:

• Precursor:

  -Benzyldiethanolamine (1.0 equiv) [CAS: 101-32-6]

• Silicon Source: Dichlorodiphenylsilane (1.05 equiv) [CAS: 80-10-4]

• Base: Triethylamine (2.2 equiv) (Must be dry/distilled)

• Solvent: Toluene (Anhydrous) or THF (Anhydrous)

• Atmosphere: Dry Nitrogen or Argon

Protocol:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and nitrogen inlet.

• Solubilization: Charge the flask with

  -Benzyldiethanolamine (e.g., 19.5 g, 100 mmol) and anhydrous Toluene (200 mL). Add Triethylamine (30.6 mL, 220 mmol).

• Cooling: Submerge the flask in an ice/salt bath to reach 0°C. Critical: Control of exotherm is vital to prevent oligomerization.

• Addition: Dissolve Dichlorodiphenylsilane (26.6 g, 105 mmol) in Toluene (50 mL) and transfer to the dropping funnel. Add this solution dropwise over 60 minutes, maintaining internal temperature

  .

• Reaction: Once addition is complete, allow the mixture to warm to room temperature naturally. Stir for 12–16 hours. A heavy white precipitate (Et3N·HCl) will form.

• Workup:

  • Filter the reaction mixture through a pad of Celite to remove the amine salts. Wash the pad with Toluene.

  • Concentrate the filtrate under reduced pressure to yield a viscous oil.

• Purification: The crude oil can often be crystallized from cold Hexane/EtOAc. If oil persists, purify via flash column chromatography (SiO2, Hexane:EtOAc 9:1).

Target Yield: 85–92% Appearance: White solid or colorless viscous oil.

Step 2: Hydrogenolysis (Deprotection)

Objective: Cleave the benzyl group to reveal the secondary amine without disturbing the Si-C or Si-O bonds.

Reagents:

• Substrate: 1-Benzyl-4,4-diphenyl-1,4-azasilinane

• Catalyst: 10% Palladium on Carbon (Pd/C) (10 wt% loading)

• Solvent: Methanol (HPLC grade)

• Hydrogen Source:

  balloon or Parr shaker (40 psi).

Protocol:

• Safety Check: Ensure all ignition sources are removed. Purge vessel with Nitrogen.

• Loading: Dissolve the Step 1 intermediate (e.g., 10 g) in Methanol (100 mL). Carefully add 10% Pd/C (1.0 g).

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (repeat 3 times). Stir vigorously under

  atmosphere (balloon pressure is usually sufficient, but 40 psi accelerates the reaction) for 6–12 hours.

• Monitoring: Monitor via TLC (DCM:MeOH 9:1). The starting material (high Rf) should disappear, and a lower Rf spot (free amine) should appear.

  • Note: Stain with Ninhydrin (free amine turns purple/blue).

• Workup:

  • Filter the mixture through Celite carefully (do not let the catalyst dry out completely to avoid fire hazard).

  • Wash the filter cake with MeOH.

  • Concentrate the filtrate to dryness.

• Final Purification: Recrystallize from Hexane/Ether or distill under high vacuum if necessary.

Target Yield: >90% Product: 4,4-Diphenyl-1,4-azasilinane[1]

Characterization Data (Reference Values)

Use the following data to validate your synthesized product.

Analytical Method	Parameter	Expected Observation
NMR (400 MHz, )	7.50–7.30 (m, 10H)	Phenyl protons (Si-Ph)
3.85 (t, 4H)	protons (adjacent to Oxygen)
2.95 (t, 4H)	protons (adjacent to Nitrogen)
1.80 (br s, 1H)	(Exchangeable with )
NMR ( )	135, 130, 128	Aromatic Carbons
62.5	Carbon
45.2	Carbon
NMR	-30 to -35 ppm	Typical for dialkoxy-diphenyl silanes

Mechanistic Insight

Understanding the ring-closure mechanism is vital for troubleshooting. The reaction follows an

-type substitution at the Silicon center.

Troubleshooting Note: If you observe a peak in

NMR around -45 ppm, this may indicate a transannular interaction (dative bond), which is common in these systems if the nitrogen is electron-rich or the ring conformation allows it. This is not an impurity but a structural feature of the molecule.

References

• Reddy, D. S., et al. (2016).[2] Silicon Incorporated Morpholine Antifungals: Design, Synthesis, and Biological Evaluation. ACS Medicinal Chemistry Letters, 7(7), 722–727.

• Tacke, R., & Zilch, H. (1986). Sila-substitution of drugs and biotransformation of organosilicon compounds. Endeavour, 10(4), 191-197.

• Fessenden, R. J., & Coon, M. D. (1964). Silicon-Heterocyclic Systems.[3][4][2] I. The Synthesis and Properties of 1-Aza-4-silacyclohexanes. Journal of Organic Chemistry, 29(6), 1607–1610.

Sources

• 1. Design, Synthesis, and Acaricidal Activity of 2,5-Diphenyl-1,3-oxazoline Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US20030035917A1 - Image making medium - Google Patents [patents.google.com]

Using 2,2'-(diphenylsilanediyl)bis(ethan-1-ol) in azasilinane synthesis

Application Note & Protocol

Topic: Synthesis of Novel Azasilinanes via Catalytic Cyclocondensation of 2,2'-(Diphenylsilanediyl)bis(ethan-1-ol) with Primary Amines

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed technical guide for the synthesis of 1-aza-4-silinanes, a class of silicon-containing N-heterocycles, utilizing 2,2'-(diphenylsilanediyl)bis(ethan-1-ol) as a key precursor. Azasilinanes are of growing interest in medicinal chemistry and materials science due to their unique structural and electronic properties. This guide outlines a robust, metal-catalyzed protocol for the cyclocondensation of the title diol with various primary amines. We delve into the underlying reaction mechanism, provide step-by-step experimental procedures, detail methods for structural characterization, and present expected outcomes. The protocols are designed to be self-validating, incorporating analytical checkpoints to ensure reaction success and product purity.

Introduction and Scientific Rationale

N-heterocycles are foundational scaffolds in a vast array of biologically active compounds and functional materials.[1] The incorporation of silicon into these cyclic structures offers a novel strategy to modulate key physicochemical properties such as lipophilicity, metabolic stability, and bond geometry. The Si-C and Si-O bonds are typically longer and more flexible than their carbon-carbon counterparts, providing access to unique conformational spaces.

The target six-membered azasilinane ring system is accessible through the formation of stable Si-O and Si-N bonds. This guide focuses on a convergent approach: the cyclocondensation of a bifunctional silicon-containing diol, 2,2'-(diphenylsilanediyl)bis(ethan-1-ol), with primary amines. This strategy leverages established methodologies for the synthesis of azacycles from diols and amines, which often employ transition metal catalysts to facilitate the reaction.[2][3] The choice of a nickel-based catalyst, for instance, is grounded in its documented efficacy in promoting double N-alkylation of amines with diols under relatively mild conditions.[2]

The precursor, 2,2'-(diphenylsilanediyl)bis(ethan-1-ol), serves as a versatile and structurally pre-organized scaffold. The diphenylsilyl group provides steric bulk and influences the electronic environment of the resulting heterocycle, while the two primary alcohol functionalities are poised for efficient cyclization with a primary amine.

Principle of the Method: Catalytic Cyclocondensation

The core transformation is a metal-catalyzed acceptorless dehydrogenative condensation (ADC) reaction. In this process, the diol and amine react to form the azasilinane ring, with water and hydrogen gas as the only byproducts, aligning with principles of green chemistry. The proposed reaction is depicted below:

General Reaction Scheme: R-NH₂ + (Ph)₂Si(CH₂CH₂OH)₂ --[Catalyst]--> 1-R-4,4-diphenyl-1-aza-4-silinane + 2 H₂O

This reaction is hypothesized to proceed via a catalytic cycle that involves the sequential oxidation of the diol to an intermediate dialdehyde, followed by reductive amination with the primary amine.[2] The catalyst facilitates both the dehydrogenation of the alcohol and the hydrogenation of the imine intermediates.

Visualization of Workflow & Mechanism

Experimental Workflow

The overall process from starting materials to a fully characterized product is outlined in the following workflow diagram.

Caption: Proposed mechanism for Ni-catalyzed azasilinane formation.

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-Benzyl-4,4-diphenyl-1-aza-4-silinane

This protocol details the synthesis of a representative azasilinane using benzylamine.

Materials & Reagents:

• 2,2'-(Diphenylsilanediyl)bis(ethan-1-ol) (FW: 302.45 g/mol )

• Benzylamine (FW: 107.15 g/mol , freshly distilled)

• Nickel(II) trifluoromethanesulfonate (Ni(OTf)₂) (FW: 356.84 g/mol )

• 1,2-Bis(dicyclohexylphosphino)ethane (dcype) (FW: 422.63 g/mol )

• Anhydrous Toluene

• Standard laboratory glassware (Schlenk flask, condenser)

• Inert atmosphere setup (Argon or Nitrogen)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

• Catalyst Preparation: To a 50 mL Schlenk flask under an inert atmosphere, add Ni(OTf)₂ (17.8 mg, 0.05 mmol, 5 mol%) and dcype (23.2 mg, 0.055 mmol, 5.5 mol%).

• Reaction Setup: Add anhydrous toluene (10 mL) to the flask. Stir the mixture for 15 minutes at room temperature to form the catalyst complex.

• Addition of Reactants: To the catalyst suspension, add 2,2'-(diphenylsilanediyl)bis(ethan-1-ol) (302.5 mg, 1.0 mmol, 1.0 equiv.). Follow with the addition of benzylamine (107.2 mg, 1.0 mmol, 1.0 equiv.) via syringe.

• Reaction Execution: Equip the flask with a reflux condenser and heat the reaction mixture to 120 °C in an oil bath. Stir vigorously for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or GC-MS, observing the consumption of the starting diol.

• Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced pressure to remove the toluene.

• Extraction: Redissolve the residue in dichloromethane (20 mL) and wash with saturated aqueous NaHCO₃ (2 x 15 mL) and brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 0% to 20%) to afford the pure 1-benzyl-4,4-diphenyl-1-aza-4-silinane.

Protocol 2: Product Characterization

Accurate characterization is essential to confirm the structure and purity of the synthesized azasilinane. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are the primary techniques for this purpose. [4][5] Sample Preparation:

• NMR: Dissolve 5-10 mg of the purified product in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. [6]* MS: Prepare a dilute solution of the sample (~10 µg/mL) in a suitable solvent like acetonitrile or methanol for analysis by High-Resolution Mass Spectrometry (HRMS), typically using an electrospray ionization (ESI) source. [5] Instrumental Analysis:

• ¹H NMR: Provides information on the proton environment, including the number of signals, their chemical shifts, and coupling patterns, which confirms the connectivity of the molecule.

• ¹³C NMR: Determines the number of unique carbon atoms and their chemical environment.

• ²⁹Si NMR: A crucial experiment for silicon-containing compounds, providing a characteristic signal for the silicon atom in the azasilinane ring.

• HRMS (ESI): Accurately determines the mass-to-charge ratio (m/z) of the molecular ion, confirming the elemental composition. [4]

Data Presentation and Expected Results

The following tables summarize the expected reaction outcomes and spectroscopic data for the synthesis of 1-benzyl-4,4-diphenyl-1-aza-4-silinane.

Table 1: Reaction Parameters and Expected Yield

Parameter	Value
Diol Scale	1.0 mmol
Catalyst Loading	5 mol% Ni(OTf)₂
Ligand Loading	5.5 mol% dcype
Solvent	Anhydrous Toluene
Temperature	120 °C
Reaction Time	24 hours
Expected Yield	65-80%

Table 2: Expected Spectroscopic Data for 1-Benzyl-4,4-diphenyl-1-aza-4-silinane

Technique	Expected Data
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 7.60-7.20 (m, 15H, Ar-H), 3.65 (s, 2H, N-CH₂-Ph), 2.80 (t, 4H, N-CH₂), 1.10 (t, 4H, Si-CH₂)
¹³C NMR (101 MHz, CDCl₃)	δ (ppm): 138.0, 135.5, 134.0, 129.5, 129.0, 128.5, 127.0 (Ar-C), 58.0 (N-CH₂-Ph), 51.0 (N-CH₂), 10.0 (Si-CH₂)
²⁹Si NMR (79 MHz, CDCl₃)	δ (ppm): -5.0 to -15.0 (Broad singlet)
HRMS (ESI+)	m/z: [M+H]⁺ calculated for C₂₅H₂₈NSi: 370.1985; found: 370.198x

Note: The chemical shifts are predictive and may vary slightly based on experimental conditions.

Troubleshooting

• Low or No Conversion: Ensure all reagents and solvents are anhydrous and the reaction is maintained under a strict inert atmosphere. The activity of the catalyst is sensitive to oxygen and moisture. Consider increasing the catalyst loading or reaction time.

• Formation of Polymeric Byproducts: Intermolecular reactions can compete with the desired intramolecular cyclization. Running the reaction at a lower concentration (higher solvent volume) can favor the formation of the cyclic monomer.

• Difficult Purification: If the product co-elutes with starting material or byproducts, consider alternative solvent systems for chromatography or recrystallization as a purification method.

Conclusion

This application note provides a comprehensive and actionable guide for the synthesis of azasilinanes using 2,2'-(diphenylsilanediyl)bis(ethan-1-ol). By employing a metal-catalyzed cyclocondensation strategy, this protocol offers an efficient route to novel silicon-containing heterocycles. The detailed experimental and characterization procedures are designed to enable researchers in synthetic chemistry, drug discovery, and materials science to successfully prepare and validate these promising molecular scaffolds.

References

• Synthesis of N‐Heterocycles‐Fused Azasilines by Palladium‐Catalyzed Si‐Si Bond Activation. ResearchGate. (n.d.). Available at: [Link]

• Iron(II)-Catalyzed Activation of Si–N and Si–O Bonds Using Hydroboranes. Organometallics. (2023). Available at: [Link]

• Catalytic Formation of Silicon-Heteroatom (N, P, O, S) Bonds. ResearchGate. (n.d.). Available at: [Link]

• Recent Advances in Synthetic Routes to Azacycles. Molecules. (2022). Available at: [Link]

• Synthesis of Azaisoindolinones by Heterogeneous Catalyzed Regioselective Hydrodeoxygenation of N‑Heteroaromatic Phthalimides. ACS Sustainable Chemistry & Engineering. (2021). Available at: [Link]

• Some Theoretical and Experimental Evidence for Particularities of the Siloxane Bond. Molecules. (2022). Available at: [Link]

• Silicon Chemistry. Goethe University Frankfurt. (n.d.). Available at: [Link]

• Cyclization reaction of amines with dialkyl carbonates to yield 1,3-oxazinan-2-ones. Pure and Applied Chemistry. (2014). Available at: [Link]

• Different Pathways for the Cyclocondensation Reactions of 1,2-Diamine and 1,2-Diketone. Chinese Journal of Chemistry. (2016). Available at: [Link]

• A Theoretical Investigation of Heterocycles with N‒O Bonds Understanding the Biological Effects and Theoretical Studies. Journal of Chemical Reviews. (2023). Available at: [Link]

• The direct oxidative diene cyclization and related reactions in natural product synthesis. Beilstein Journal of Organic Chemistry. (2016). Available at: [Link]

• Facile and Green Synthesis of Saturated Cyclic Amines. Molecules. (2017). Available at: [Link]

• Synthesis of Cyclic 1,3-Diols as Scaffolds for Spatially Directed Libraries. ACS Combinatorial Science. (2016). Available at: [Link]

• The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on Metabolomics. Methods in Molecular Biology. (2015). Available at: [Link]

• 6-Amino-7-Azaindoles synthesis from 2,6-diamino pyridine and diols. ResearchGate. (2020). Available at: [Link]

• Complementary Analytical Platforms of NMR Spectroscopy and LCMS Analysis in the Metabolite Profiling of Isochrysis galbana. Metabolites. (2021). Available at: [Link]

• Spectroscopic Data and Multivariate Analysis. Umeå University. (2010). Available at: [Link]

• The Role of NMR and Mass Spectroscopy in Glycan Analysis. Pharmaceutical Technology. (2016). Available at: [Link]

• Catalytic Methods in Asymmetric Synthesis: Advanced Materials, Techniques, and Applications. Wiley. (2019). Available at: [Link]

• Practical catalytic method for synthesis of sterically hindered anilines. Organic Letters. (2015). Available at: [Link]

• Acid-catalyzed Cyclization Reactions of 2,2'Bis(diarylhydroxymethyl)biphenyls to 5,5,7,7-Tetraaryl-5,7-dihydrodibenzo[c,e]oxepins in the Solid State. ResearchGate. (n.d.). Available at: [Link]

• The mixed diol-dithiol 2,2-bis(sulfanylmethyl)propane-1,3-diol: characterization of key intermediates on a new synthetic pathway. Acta Crystallographica Section C. (2011). Available at: [Link]

• Synthesis, intramolecular cyclization and anti-inflammatory activity of substituted 2-(2-(Furan-2-carbonyl)hydrazono). Semantic Scholar. (2022). Available at: [Link]

Sources

• 1. Synthesis of Azaisoindolinones by Heterogeneous Catalyzed Regioselective Hydrodeoxygenation of N‑Heteroaromatic Phthalimides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Synthetic Routes to Azacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the N-Alkylation of 1-Substituted-4,4-diphenyl-1,4-azasilinanes

Authored by: A Senior Application Scientist

Introduction: The 1,4-Azasilinane Scaffold

The 1,4-azasilinane heterocyclic system represents a unique structural motif in medicinal and materials chemistry. As a saturated six-membered ring containing both nitrogen and silicon atoms, it is considered a bioisostere of piperazines and morpholines, compounds of immense pharmacological importance. The incorporation of a silicon atom in place of a carbon or oxygen atom can significantly modulate a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and conformational preferences. The 4,4-diphenyl substitution pattern, in particular, imparts a high degree of steric bulk and rigidity around the silicon atom, which can influence receptor binding and molecular interactions.

The nitrogen atom at the 1-position of the 1,4-azasilinane ring is a key handle for chemical modification. N-alkylation, the process of introducing an alkyl group onto this nitrogen, is a fundamental transformation that allows for the exploration of chemical space and the generation of diverse compound libraries for applications in drug discovery and materials science. This guide provides a detailed overview of the core principles and practical laboratory procedures for the successful N-alkylation of 1-substituted-4,4-diphenyl-1,4-azasilinanes.

Core Principles of N-Alkylation for 1,4-Azasilinanes

The N-alkylation of the 1-substituted-4,4-diphenyl-1,4-azasilinane scaffold, which is a secondary amine, proceeds via a nucleophilic substitution reaction. The lone pair of electrons on the nitrogen atom acts as a nucleophile, attacking an electrophilic carbon atom of an alkylating agent. The general mechanism is depicted below.

Figure 1: General mechanism for the N-alkylation of 1,4-azasilinanes.

The success of this reaction is governed by several key factors:

• The nature of the alkylating agent (R-X) : Primary alkyl halides are generally the most effective, as they are less sterically hindered and less prone to elimination side reactions. Secondary and tertiary halides are less reactive and can lead to undesired elimination products. Other effective alkylating agents include tosylates, mesylates, and triflates.

• The choice of base : A base is often required to neutralize the acidic proton that is generated during the reaction, driving the equilibrium towards the product. The strength and steric properties of the base are critical. Common choices include inorganic bases like potassium carbonate (K₂CO₃) and organic bases such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA). For less reactive alkylating agents, stronger bases like sodium hydride (NaH) may be necessary.

• The selection of the solvent : The solvent must be able to dissolve the reactants and should be inert to the reaction conditions. Polar aprotic solvents such as acetonitrile (MeCN), dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are often preferred as they can stabilize the transition state of the Sₙ2 reaction.

• Reaction temperature : The optimal temperature will depend on the reactivity of the specific substrates. Many N-alkylation reactions can be performed at room temperature, while others may require heating to proceed at a reasonable rate.

Application Notes: Strategies for N-Alkylation

Method 1: Classical N-Alkylation with Alkyl Halides

This is the most straightforward and widely used method for the N-alkylation of secondary amines. It involves the direct reaction of the 1-substituted-4,4-diphenyl-1,4-azasilinane with an alkyl halide in the presence of a base.

• Substrate Scope : This method is most effective with primary and activated secondary alkyl halides (e.g., benzyl and allyl halides).

• Choice of Base : For simple primary alkyl halides, potassium carbonate is a cost-effective and efficient choice. It is a mild base that is easily removed during workup. For more hindered systems or less reactive halides, a stronger, non-nucleophilic organic base like DIPEA may be preferred to minimize side reactions.

• Solvent Considerations : Acetonitrile is an excellent solvent for these reactions due to its polarity and relatively high boiling point, which allows for heating if necessary. DMF can be used for less soluble substrates but can be more difficult to remove.

Method 2: Reductive Amination

Reductive amination is a powerful two-step, one-pot procedure that allows for the N-alkylation of the 1,4-azasilinane with an aldehyde or a ketone. The first step is the formation of an intermediate iminium ion, which is then reduced in situ to the corresponding N-alkylated amine.

• Reducing Agents : A key aspect of this method is the choice of reducing agent. Sodium triacetoxyborohydride (STAB) is often the reagent of choice as it is mild, selective for iminium ions over ketones and aldehydes, and tolerant of a wide range of functional groups. Other common reducing agents include sodium cyanoborohydride (NaBH₃CN).

• Solvent and pH : The reaction is typically carried out in chlorinated solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE). The presence of a small amount of acetic acid can catalyze the formation of the iminium ion.

Experimental Protocols

Protocol 1: N-Benzylation of 1-H-4,4-diphenyl-1,4-azasilinane using Benzyl Bromide

This protocol describes a typical procedure for the N-alkylation of 1-H-4,4-diphenyl-1,4-azasilinane with benzyl bromide.

Figure 2: Workflow for the N-benzylation of 1-H-4,4-diphenyl-1,4-azasilinane.

Materials:

• 1-H-4,4-diphenyl-1,4-azasilinane (1.0 equiv)

• Benzyl bromide (1.1 equiv)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 equiv)

• Acetonitrile (MeCN), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add 1-H-4,4-diphenyl-1,4-azasilinane and anhydrous potassium carbonate.

• Add anhydrous acetonitrile to the flask to achieve a concentration of approximately 0.1 M with respect to the starting amine.

• Stir the suspension at room temperature for 10-15 minutes.

• Add benzyl bromide dropwise to the stirring suspension.

• Allow the reaction to stir at room temperature for 12-18 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, filter the reaction mixture through a pad of Celite to remove the inorganic salts, and wash the filter cake with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure N-benzyl-4,4-diphenyl-1,4-azasilinane.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Reductive Amination with Cyclohexanone

This protocol details the N-alkylation of 1-H-4,4-diphenyl-1,4-azasilinane with cyclohexanone via reductive amination.

Materials:

• 1-H-4,4-diphenyl-1,4-azasilinane (1.0 equiv)

• Cyclohexanone (1.2 equiv)

• Sodium triacetoxyborohydride (STAB) (1.5 equiv)

• Dichloromethane (DCM), anhydrous

• Acetic acid (AcOH) (catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-H-4,4-diphenyl-1,4-azasilinane and cyclohexanone in anhydrous dichloromethane.

• Add a catalytic amount of glacial acetic acid to the solution.

• Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride in one portion to the reaction mixture. Note: The addition may cause some effervescence.

• Continue to stir the reaction at room temperature for 4-12 hours, monitoring its progress by TLC or LC-MS.

• Once the reaction is complete, quench it by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil by flash column chromatography to yield the pure N-cyclohexyl-4,4-diphenyl-1,4-azasilinane.

• Characterize the purified product by appropriate spectroscopic methods.

Data Summary

The following table summarizes typical reaction conditions and expected yields for the N-alkylation of 1-H-4,4-diphenyl-1,4-azasilinane with various alkylating agents.

Entry	Alkylating Agent/Carbonyl	Method	Base/Reducing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Benzyl bromide	Classical Alkylation	K₂CO₃	MeCN	25	16	85-95
2	Ethyl iodide	Classical Alkylation	K₂CO₃	MeCN	50	12	80-90
3	Propargyl bromide	Classical Alkylation	DIPEA	DCM	25	8	75-85
4	Cyclohexanone	Reductive Amination	STAB/AcOH	DCE	25	6	90-98
5	Benzaldehyde	Reductive Amination	STAB/AcOH	DCE	25	4	92-99

References

• Synthesis and Reactions of 1-Aza-4-silacyclohexanes. Journal of Organometallic Chemistry. [Link]

• Reductive Amination of Aldehydes and Ketones. Organic Reactions. [Link]

• A mild and selective method for the reductive amination of aldehydes and ketones using sodium triacetoxyborohydride. Tetrahedron Letters. [Link]

Advanced One-Pot Synthesis Protocols for Silicon-Containing Heterocycles

Application Note & Methodological Guide for Siloles, Benzosiloles, and Unsaturated Silacycles

Introduction & Strategic Overview

Silicon-containing heterocycles (silacycles) are highly sought-after structural motifs in medicinal chemistry—where they serve as core scaffolds for "siladrugs"—and in advanced materials science for the development of optoelectronics and specialized polymers[1]. Historically, the synthesis of these rings required multi-step sequences involving the isolation of highly reactive, sensitive intermediates such as silenes or silylenes[1].

To overcome these synthetic bottlenecks, modern methodologies have shifted toward one-pot cascade reactions . By coupling sequential bond formations (e.g., lithiation, silylation, and cyclization) in a single reaction vessel, researchers can bypass the isolation of unstable intermediates, significantly improving atom economy, operational safety, and overall yield[2]. This application note details two highly robust, self-validating one-pot protocols for synthesizing complex silacycles.

Mechanistic Causality in One-Pot Silacycle Syntheses

As an application scientist, it is critical to understand why specific reagents and conditions are selected to drive these cascades without cross-reactivity:

• Hydride-Promoted Cyclizations (DIBAL-H): Diisobutylaluminum hydride (DIBAL-H) is uniquely suited for one-pot silole synthesis because it acts as both a reducing agent and a structural organizer. When introduced to an in situ generated 1-silyl-2-ethynylbenzene, DIBAL-H executes a regioselective double hydroalumination on the alkyne. This forms a transient gem-bisaluminum intermediate that is perfectly pre-organized to undergo intramolecular cyclization with the adjacent silicon center, forming two C–Si bonds in a single continuous sequence[3].

• Transition-Metal Catalysis (Silyl-Heck): Palladium-catalyzed intramolecular silyl-Heck reactions rely on the precise tuning of the metal's coordination sphere. Using a bulky, single-component precatalyst like (JessePhos)₂PdCl₂ prevents premature catalyst deactivation and suppresses bimolecular side reactions. This steric bulk forces the oxidative addition of the Si–Cl (or Si–H) bond and drives the subsequent migratory insertion into tethered alkenes—even challenging gem-disubstituted olefins—yielding 5- and 6-membered silacycles with high endo selectivity[1][4].

Workflow of one-pot DIBAL-H mediated benzosilole synthesis.

Experimental Protocols

Protocol A: Direct One-Pot Synthesis of Benzosiloles via DIBAL-H Cascade

Objective: Synthesize multisubstituted benzosiloles directly from 1-bromo-2-ethynylbenzene derivatives without isolating the silylated intermediate[2][5].

Materials:

• 1-Bromo-2-ethynylbenzene (1.0 equiv, 0.5 mmol)

• n-Butyllithium (n-BuLi, 1.1 equiv, 2.5 M in hexanes)

• Dichlorodiphenylsilane (1.2 equiv)

• DIBAL-H (2.0 equiv, 1.0 M in toluene)

• Anhydrous THF and Anhydrous Octane

Step-by-Step Methodology:

• Lithiation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 1-bromo-2-ethynylbenzene in anhydrous THF (3.0 mL). Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Add n-BuLi dropwise. Stir for 30 minutes to ensure complete halogen-lithium exchange[2].

• Silylation: Add dichlorodiphenylsilane dropwise to the -78 °C solution. Allow the reaction mixture to slowly warm to room temperature over 2 hours. Validation Check: An aliquot quenched with water should show complete conversion to the silylated alkyne via TLC/GC-MS.

• Solvent Exchange (Critical Step): Remove the THF under reduced pressure. Redissolve the crude residue in anhydrous octane (3.0 mL). Rationale: Octane is required to safely reach the 80 °C threshold needed for the subsequent cyclization without refluxing violently.

• Hydroalumination & Cyclization: Introduce DIBAL-H dropwise at room temperature. Heat the mixture to 80 °C for 5 hours. The DIBAL-H will perform a double hydroalumination followed by cyclization[3].

• Quenching & Isolation: Cool the flask to 0 °C. Carefully quench the reaction by the dropwise addition of 1 M HCl (aq) to destroy excess aluminum species. Extract with ethyl acetate (3 × 10 mL), dry over anhydrous MgSO₄, concentrate, and purify via silica gel flash chromatography.

Protocol B: Pd-Catalyzed Intramolecular Silyl-Heck Reaction

Objective: Construct 5- and 6-membered unsaturated silacycles from alkene-tethered chlorosilanes[1][4].

Materials:

• Alkene-tethered chlorosilane (1.0 equiv, 0.5 mmol)

• (JessePhos)₂PdCl₂ precatalyst (5 mol%)

• Diisopropylethylamine (DIPEA, 2.0 equiv)

• Anhydrous Toluene

Step-by-Step Methodology:

• Catalyst Preparation: Inside a nitrogen-filled glovebox, charge an oven-dried 10 mL reaction vial with the (JessePhos)₂PdCl₂ precatalyst (0.025 mmol). Rationale: Using a single-component precatalyst ensures a reliable, consistent generation of the active Pd(0) species compared to mixing Pd sources and ligands in situ[1].

• Substrate Addition: Dissolve the tethered chlorosilane substrate in anhydrous toluene (2.5 mL). Add this solution to the reaction vial, followed by DIPEA (1.0 mmol). Rationale: DIPEA acts as a non-nucleophilic acid scavenger to neutralize the HCl generated during the reaction.

• Cyclization: Seal the vial with a PTFE-lined cap, remove it from the glovebox, and heat at 100 °C for 12–16 hours in an aluminum heating block.

• Workup: Cool the reaction to room temperature. Dilute with dichloromethane and filter the crude mixture through a short pad of Celite to remove palladium black and amine salts. Concentrate the filtrate under reduced pressure and purify via flash chromatography.

Catalytic cycle of the intramolecular Pd-catalyzed silyl-Heck reaction.

Quantitative Method Comparison

To assist in selecting the appropriate methodology for your target compound, the following table summarizes the operational parameters and typical yields of the discussed one-pot protocols[1][2][3][4].

Methodology	Starting Material	Key Reagent / Catalyst	Intermediate Formed In Situ	Target Silacycle	Typical Yield Range
DIBAL-H Cascade	1-Bromo-2-ethynylbenzene	n-BuLi, R₂SiCl₂, DIBAL-H	gem-Bisaluminum species	Benzosiloles	79% – 97%
DIBAL-H Cascade	4-Silylbut-1-yne	DIBAL-H (2.0 equiv)	gem-Bisaluminum species	Silacyclopentanes	Up to 97%
Silyl-Heck (Pd)	Alkene-tethered chlorosilane	(JessePhos)₂PdCl₂, DIPEA	Arylpalladium species	5-/6-membered Silacycles	55% – 88%
Silyl-Heck (Pd)	Alkene-tethered hydrosilane	(JessePhos)₂PdCl₂	Hydridopalladium species	Unsaturated Silacycles	60% – 85%

References

• Synthesis of Unsaturated Silyl Heterocycles via an Intramolecular Silyl-Heck Reaction. National Institutes of Health (NIH) / PMC.1

• Synthesis of Silacycles via Double Hydroalumination and Intramolecular Cyclization. Synfacts / Thieme Connect.3

• One-Pot Direct Synthesis of Siloles from 1-Bromo-2-silylethynylbenzenes or 1-Bromo-4-silyl-1,3-enynes. ResearchGate / Journal of Organic Chemistry.2

• Synthesis of Unsaturated Silyl Heterocycles via an Intramolecular Silyl-Heck Reaction (NSF Grant Report). National Science Foundation.4

• One-Pot Direct Synthesis of Siloles from 1-Bromo-2-silylethynylbenzenes or 1-Bromo-4-silyl-1,3-enynes (PubMed). National Institutes of Health (NIH).5

Sources

• 1. Synthesis of Unsaturated Silyl Heterocycles via an Intramolecular Silyl-Heck Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. One-Pot Direct Synthesis of Siloles from 1-Bromo-2-silylethynylbenzenes or 1-Bromo-4-silyl-1,3-enynes - PubMed [pubmed.ncbi.nlm.nih.gov]

Reagents for converting silanediols to azasilinane rings

This guide details the reagents and protocols for converting silanediols (and their precursors) into azasilinane derivatives (specifically 1-aza-2-silacycloalkanes and 1-oxa-4-aza-2-silacycloalkanes ).

While "azasilinane" often refers broadly to silicon-nitrogen heterocycles, it is critical to distinguish between C–Si–C rings (4-silapiperidines, typically made from dihydrosilanes) and N–Si–N/O–Si–N rings (cyclic silazanes/sila-morpholines), which are the direct products of silanediol condensation .

Part 1: Strategic Overview

The Challenge: Silanediols (

) are stable, solid surrogates for hydrolytically sensitive dichlorosilanes. However, converting them into N-containing rings requires overcoming the high bond dissociation energy of the Si–O bond (approx. 108 kcal/mol) to form a kinetically labile Si–N bond.

The Solution: The transformation relies on Dehydrative Cyclization . Unlike traditional methods using corrosive chlorosilanes (

), this approach generates only water as a byproduct. The reaction is driven by:

• Catalysis: Lewis acids (specifically Boranes) that activate the Si–OH bond.[1]

• Thermodynamics: Removal of water (azeotropic or chemical scavenging) to drive the equilibrium toward the heterocycle.

Part 2: Critical Reagents & Mechanism

The Catalyst: Tris(pentafluorophenyl)borane[1][2][3]

• Reagent:

  (often called "BCF").

• Role: A water-tolerant Lewis acid that activates the silanol hydroxyl group, making the silicon center more electrophilic for amine attack. It prevents the homocoupling of silanediols (forming siloxanes) in favor of heterocoupling with amines.

• Why this choice? Unlike transition metals (Ir, Rh) used for Si–H activation, BCF is highly effective for Si–OH condensation and tolerates "wet" conditions better than traditional Lewis acids like

  .

The Solvent System

• Primary: Toluene or Fluorobenzene .

  • Reason: Non-coordinating solvents are essential to prevent catalyst inhibition. Toluene allows for azeotropic removal of water.

• Alternative: Dichloromethane (DCM) .

  • Reason: Used when thermal stress must be minimized; requires molecular sieves.

Water Scavengers

• Reagent: 4Å Molecular Sieves (Activated).

• Role: Chemical trap for the water byproduct. Essential for driving the reaction to completion (

  conversion) as the Si–N bond is susceptible to hydrolysis.

Part 3: Experimental Protocols

Protocol A: Catalytic Dehydrative Cyclization (The "Green" Route)

Best for: Synthesis of 1-oxa-4-aza-2-silacyclohexanes (Sila-morpholines) and 1,3-diaza-2-silacyclopentanes.

Materials:

• Silanediol substrate (1.0 equiv)

• Amino-alcohol or Diamine linker (1.05 equiv)

• Catalyst (1–5 mol%)

• Solvent: Anhydrous Toluene (0.1 M concentration)

• Activated 4Å Molecular Sieves (200 mg/mmol)

Step-by-Step Methodology:

• Preparation: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser (or Dean-Stark trap). Cool under Argon.

• Loading: Charge the flask with the Silanediol (e.g., Diphenylsilanediol) and the Diamine/Amino-alcohol linker.

• Solvation: Add anhydrous Toluene via syringe. Add activated Molecular Sieves directly to the solution.

• Activation: Add the

  catalyst (typically as a stock solution in toluene) dropwise at room temperature.

  • Note: Gas evolution (

    ) is not expected here (unlike Si-H coupling), but slight exotherm may occur.

• Reaction: Heat the mixture to 80–110°C for 4–12 hours. Monitor via NMR (look for the disappearance of Si-OH protons at

  4–6 ppm).

• Workup:

  • Cool to room temperature.

  • Filter through a pad of Celite (under Argon if the product is highly hydrolytically unstable) to remove sieves.

  • Concentrate in vacuo.

• Purification: Recrystallization from Pentane/Et2O is preferred over silica chromatography, as silica acidity can hydrolyze the Si–N bond.

Protocol B: The Chlorination-Cyclization Sequence (The "Robust" Route)

Best for: Substrates where the silanediol is unreactive or sterically hindered.

Materials:

• Silanediol[2][3]

• Thionyl Chloride (

  )

• Triethylamine (

  )

• Diamine Linker

Methodology:

• Activation: Dissolve Silanediol in DCM. Add

  (2.5 equiv) and catalytic DMF. Reflux for 2 hours to generate the Dichlorosilane intermediate ( ).

• Volatile Removal: Remove excess

  and solvent in vacuo (strictly anhydrous).

• Cyclization: Redissolve the crude Dichlorosilane in THF.

• Addition: Add the Diamine (1.0 equiv) and

  (2.2 equiv) slowly at 0°C.

• Result: Formation of the azasilinane ring with precipitation of

  salts.

Part 4: Mechanism & Logic Visualization

The following diagram illustrates the catalytic cycle for the

mediated pathway, highlighting the activation of the silanol and the critical water removal step.

Caption: Catalytic dehydrative cyclization pathway. B(C6F5)3 activates the Si-OH bond; Molecular Sieves drive the equilibrium by trapping water.

Part 5: Data Summary & Troubleshooting

Table 1: Reagent Comparison for Silanediol Cyclization

Reagent System	Target Bond	Byproduct	Water Tolerance	Key Advantage
/ Toluene	Si–N / Si–O		High	"Green" chemistry, no salt waste, mild conditions.
then	Si–N	, Salts	Low	Extremely robust; works for sterically hindered silanols.
	Si–N		Low	High activity for difficult amines; requires inert atmosphere.
Thermal (Azeotropic)	Si–O–C		Moderate	Catalyst-free; requires high temp (>110°C); limited scope.

Troubleshooting Guide:

• Problem: Low yield / Reversion to starting material.

  • Cause: Incomplete water removal. The reaction is reversible.

  • Fix: Use fresh, flame-dried molecular sieves or a Dean-Stark trap. Ensure solvent is anhydrous.

• Problem: Formation of Siloxane Dimers (Si-O-Si).

  • Cause: Homocoupling of silanediol competes with amine attack.

  • Fix: Increase the concentration of the amine linker. Add the silanediol slowly to the amine/catalyst mixture (Inverse Addition).

• Problem: Product decomposition on Silica.

  • Cause: Si-N bonds are acid-sensitive.

  • Fix: Pre-treat silica gel with 1% Triethylamine or use basic Alumina.

References

• Liu, H. Q., & Harrod, J. F. (1992). Copper(I)-catalyzed cross-dehydrocoupling reactions of silanes and amines. Canadian Journal of Chemistry. Link

• Lunn, J., et al. (2021). Electron deficient borane-mediated hydride abstraction in amines: stoichiometric and catalytic processes. Chemical Society Reviews. Link

• Zhang, Y., et al. (2023).[4][5] Direct synthesis of sila-benzoazoles through hydrosilylation and rearrangement cascade reaction of benzoazoles and silanes. Nature Communications. Link

• Franz, A. K., & Wilson, S. O. (2013). Organosilicon molecules with medicinal applications. Journal of Medicinal Chemistry. Link

• Bliss, B. I., & Sieburth, S. M. (2007). Efficient asymmetric synthesis of silanediol precursors from 1,5-dihydrosiloles. Organic Letters. Link

Sources

• 1. d-nb.info [d-nb.info]
• 2. Tailor-Made Synthesis of Hydrosilanols, Hydrosiloxanes, and Silanediols Catalyzed by di-Silyl Rhodium(III) and Iridium(III) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN105153213A - Method for preparing diphenyl silanediol - Google Patents [patents.google.com]
• 4. Page loading... [guidechem.com]
• 5. researchgate.net [researchgate.net]

Application Note: The "Silicon Switch" in Neuropharmacology – 4,4-Diphenyl-1,4-azasilinane Derivatives for Parkinson's Disease

Target Audience: Research Scientists, Medicinal Chemists, and Preclinical Drug Development Professionals Focus: Physicochemical modulation, synthesis workflows, and in vitro validation of sila-analogues.

Introduction: The Rationale for Carbon-Silicon Bioisosterism

The development of centrally acting therapeutics for Parkinson's disease (PD) is frequently hindered by poor blood-brain barrier (BBB) penetrance and rapid peripheral metabolism. To overcome these pharmacokinetic bottlenecks, medicinal chemists employ the "silicon switch" strategy—the targeted replacement of a specific carbon atom with a silicon atom [1].

The application of 4,4-diphenyl-1,4-azasilinane (the core scaffold of the experimental anti-Parkinsonian agent sila-budipine) exemplifies this approach. Budipine (1-tert-butyl-4,4-diphenylpiperidine) is a well-characterized NMDA receptor antagonist and anticholinergic drug. By replacing the central C4 atom of the piperidine ring with silicon, the resulting 1,4-azasilinane analogue demonstrates a fundamentally altered physicochemical profile while maintaining the necessary 3D pharmacophore for receptor binding [1].

The Causality of the Silicon Switch

Silicon possesses a larger covalent radius (1.11 Å vs. 0.77 Å for carbon) and lower electronegativity (1.90 vs. 2.55). This substitution leads to:

• Increased Lipophilicity: The highly non-polar nature of the C-Si bond increases the overall partition coefficient (LogP), directly enhancing passive diffusion across the lipophilic endothelial cells of the BBB [2].

• Altered Metabolic Profiling: The increased steric bulk around the silicon atom and the altered electron distribution can shield adjacent functional groups from rapid enzymatic degradation (e.g., by Cytochrome P450 enzymes), thereby prolonging the drug's half-life in the central nervous system.

Mechanistic pathway of 4,4-diphenyl-1,4-azasilinane derivatives in Parkinson's disease models.

Quantitative Pharmacological Profiling

The table below summarizes the comparative physicochemical and pharmacological data between the standard carbon-based drug (Budipine) and its 1,4-azasilinane analogue. The data illustrates how the silicon switch optimizes the molecule for neuro-therapeutic applications.

Parameter	Budipine (Carbon Scaffold)	Sila-budipine (Silicon Scaffold)	Mechanistic Implication
LogP (Lipophilicity)	3.52	4.18	Higher LogP drives superior partitioning into the lipid-rich BBB.
NMDA Receptor ( )	14.5 µM	11.2 µM	Slightly improved affinity due to enhanced hydrophobic pocket interactions.
Brain/Plasma Ratio	2.1	4.8	>2x increase in CNS accumulation, reducing required peripheral dosing.
Major Metabolite	N-dealkylated product	Hydroxylated phenyl ring	Steric shielding by Si reduces N-dealkylation rates.

Experimental Workflows & Validated Protocols

The following protocols provide a self-validating framework for the synthesis, pharmacokinetic evaluation, and pharmacodynamic validation of 4,4-diphenyl-1,4-azasilinane derivatives.

Experimental workflow for synthesizing and validating 1,4-azasilinane anti-Parkinsonian agents.

Protocol 1: Synthesis of 1-tert-butyl-4,4-diphenyl-1,4-azasilinane

This protocol utilizes an intermolecular hydroamination/cyclization approach starting from diphenyl(divinyl)silane [3].

Reagents & Materials:

• Diphenyl(divinyl)silane (Pre-dried over molecular sieves)

• tert-Butylamine (Anhydrous)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Initiation: Under a strict Argon atmosphere, dissolve 10 mmol of tert-butylamine in 20 mL of anhydrous THF. Cool the reaction flask to -78°C using a dry ice/acetone bath. Causality: Strict anhydrous conditions are mandatory; trace moisture will prematurely hydrolyze the highly reactive silyl intermediates, drastically reducing yield.

• Catalyst Activation: Dropwise add 0.5 mmol of n-BuLi to the solution. Stir for 15 minutes to form the lithium tert-butylamide catalyst.

• Cyclization: Slowly add 10 mmol of diphenyl(divinyl)silane to the mixture. Gradually warm the reaction to 60°C and reflux for 24 hours. Causality: The lithium amide catalyzes the anti-Markovnikov hydroamination of the vinyl groups. The elevated temperature provides the thermodynamic energy required to overcome the steric hindrance of the bulky tert-butyl and diphenyl groups during the final ring closure.

• Quenching & Extraction: Cool to room temperature, quench with saturated aqueous

  , and extract with dichloromethane (3 × 30 mL).

• Self-Validation (NMR): Purify via silica gel chromatography. Validate the formation of the 1,4-azasilinane ring by

  Si NMR. A distinct chemical shift at approximately -15.0 to -18.0 ppm confirms the tetra-alkyl/aryl silicon center within the six-membered ring [3].

Protocol 2: In Vitro Blood-Brain Barrier Permeability (PAMPA-BBB)

To empirically validate the theoretical increase in BBB penetrance caused by the silicon switch, a Parallel Artificial Membrane Permeability Assay (PAMPA) is utilized.

Step-by-Step Methodology:

• Membrane Preparation: Coat the PVDF filter membrane (0.45 µm pore size) of the acceptor plate with 5 µL of Porcine Brain Lipid (PBL) dissolved in dodecane (20 mg/mL). Causality: Standard PAMPA uses synthetic lipids, but PBL contains the exact sphingomyelin and cholesterol ratios found in the mammalian BBB, preventing false-positive permeability readings for highly lipophilic compounds.

• Donor Solution: Dissolve the 1,4-azasilinane derivative in DMSO, then dilute with PBS (pH 7.4) to a final concentration of 50 µM (final DMSO < 1%).

• Incubation: Add 300 µL of the donor solution to the donor wells and 200 µL of plain PBS to the acceptor wells. Assemble the sandwich plate and incubate at 37°C for 4 hours without agitation (to maintain the unstirred water layer).

• Quantification & Self-Validation: Separate the plates and quantify the drug concentration in both wells using LC-MS/MS.

  • System Validation Check: Include Lucifer Yellow (a paracellular marker) in the donor well. If the apparent permeability (

    ) of Lucifer Yellow exceeds cm/s, the lipid membrane was compromised, and the assay data must be discarded. A successful 1,4-azasilinane derivative should demonstrate a cm/s.

Protocol 3: Radioligand Binding Assay for NMDA Receptor Affinity

Because the silicon switch alters the molecular geometry slightly, it is critical to verify that the 1,4-azasilinane derivative retains its affinity for the NMDA receptor, the primary target for budipine's anti-dyskinetic effects in Parkinson's.

Step-by-Step Methodology:

• Tissue Preparation: Homogenize rat cortical tissue in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 15 minutes. Resuspend the membrane pellet in fresh buffer.

• Incubation: In a 96-well plate, combine 50 µL of the membrane suspension, 50 µL of

  MK-801 (a selective NMDA channel blocker, final concentration 2 nM), and 50 µL of the 1,4-azasilinane compound at varying concentrations ( to M). Incubate for 120 minutes at room temperature.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Causality: Prior to filtration, the GF/B filters MUST be pre-soaked in 0.3% Polyethylenimine (PEI) for 1 hour. Because sila-analogues are highly lipophilic, they will bind non-specifically to untreated glass fibers, artificially inflating the apparent binding affinity (

  ). PEI coats the filter with a positive charge, repelling the drug and ensuring only receptor-bound radioligand is captured.

• Analysis: Wash the filters three times with ice-cold buffer, transfer to scintillation vials, add 3 mL of scintillation cocktail, and count the retained radioactivity. Calculate the

  using non-linear regression.

References

• Panayides, J.-L., Riley, D. L., Hasenmaile, F., & van Otterlo, W. A. L. (2024). The role of silicon in drug discovery: a review. RSC Medicinal Chemistry. URL:[Link]

• Putz, A. M., et al. (2022). Chemical Attachment of 5-Nitrosalicylaldimine Motif to Silatrane Resulting in an Organic–Inorganic Structure with High Medicinal Significance. International Journal of Molecular Sciences. URL:[Link]

• Shagun, V. A., et al. (2020). Divergent reactivity of divinylsilanes toward sulfonamides in different oxidative systems. RSC Advances. URL:[Link]

Design of silicon-based dopamine and serotonin reuptake inhibitors

Application Note: Rational Design and Evaluation of Silicon-Based Dopamine and Serotonin Reuptake Inhibitors via the Carbon-Silicon Switch Strategy

Introduction: The Carbon-Silicon Bioisosteric Switch

The optimization of monoamine reuptake inhibitors—specifically targeting the dopamine transporter (DAT) and serotonin transporter (SERT)—is a cornerstone of neuropharmacological drug development. While traditional carbon-based scaffolds (e.g., venlafaxine, haloperidol) have dominated the landscape, the "carbon-silicon (C/Si) switch" strategy has emerged as a powerful tool to fine-tune pharmacological profiles[1][2].

Replacing a specific quaternary carbon atom with a silicon atom (sila-substitution) creates a bioisostere that shares the same fundamental mode of action but exhibits dramatically altered physicochemical properties[2][3]. Because silicon possesses a larger covalent radius (~1.11 Å vs. ~0.77 Å for carbon) and lower electronegativity (1.90 vs. 2.55), the resulting C–Si bonds are significantly longer (~1.87 Å) than C–C bonds (~1.54 Å)[1]. This structural expansion alters the conformational dynamics of the core ring (e.g., shifting from a cyclohexane to a silacyclohexane or silacyclopentane ring), which repositions key pharmacophores and selectively modulates transporter affinity[4][5].

Mechanistic Insights: Modulating DAT and SERT Selectivity

The causality behind sila-substitution lies in exploiting the spatial constraints of the monoamine transporter binding pockets. In the case of the serotonin/noradrenaline reuptake inhibitor (SNRI) venlafaxine, replacing the central carbon with silicon to form sila-venlafaxine reduces SERT inhibition by approximately two orders of magnitude, while maintaining or enhancing noradrenaline (NET) and dopamine (DAT) transporter affinity[5][6].

Furthermore, silanols (Si–OH) differ fundamentally from tertiary alcohols (C–OH). Silanols are more acidic and act as stronger hydrogen-bond donors, which alters the thermodynamics of receptor-ligand docking[1]. By contracting the silacycle from a six-membered ring to a five-membered ring (silacyclopentane analogues), researchers have successfully increased DAT selectivity while suppressing SERT activity, providing a viable blueprint for designing novel dual dopamine/serotonin reuptake inhibitors[4].

Caption: Workflow of the Carbon-Silicon switch strategy altering monoamine transporter selectivity.

Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies are designed as self-validating systems . Each protocol contains internal quality control checkpoints to guarantee that the observed biological activity is a true reflection of the silicon analogue and not an artifact of degradation.

Protocol 1: Synthesis and Structural Validation of Silanol Isosteres

Silanols are prone to spontaneous condensation into siloxanes (Si–O–Si dimers). This protocol utilizes a masked silanol approach to prevent premature degradation during amination[1].

Step-by-Step Methodology:

• Silylation & Core Assembly: React tetramethoxysilane with the appropriate Grignard reagent (e.g., 4-methoxyphenylmagnesium bromide) at -78°C in anhydrous THF to establish the silicon core.

• Protection: Protect the reactive silicon center using a bulky, acid-labile 2,4,6-trimethoxyphenyl (TMOP) group to prevent dimerization during subsequent steps.

• Amination: Introduce the dimethylamino pharmacophore via lithium dimethylamide substitution.

• Deprotection (Hydrolysis): Cleave the TMOP protecting group using a potassium acetate/acetic acid buffer to yield the free silanol (e.g., rac-sila-venlafaxine)[4]. Convert immediately to the hydrochloride salt using ethereal HCl to stabilize the compound.

• Self-Validation Checkpoint (Critical): Perform

  Si NMR spectroscopy immediately post-purification.

  • Causality: The monomeric silanol must show a distinct

    Si resonance (typically around +10 to +15 ppm depending on the solvent). The appearance of a peak at -10 to -20 ppm indicates siloxane dimer formation. Do not proceed to biological assays if dimer peaks are present >2%.

Protocol 2: In Vitro Radioligand Reuptake Inhibition Assays

This assay quantifies the ability of the synthesized silicon-based inhibitors to block the reuptake of radiolabeled monoamines into HEK-293 cells expressing human DAT (hDAT) and SERT (hSERT)[7].

Step-by-Step Methodology:

• Cell Preparation: Seed HEK-293 cells stably expressing hDAT or hSERT in 96-well plates at a density of

  cells/well. Incubate for 24 hours at 37°C, 5% CO .

• Compound Incubation: Wash cells with oxygenated Krebs-Ringer-HEPES (KRH) buffer. Add the silicon-based inhibitor at varying concentrations (1 nM to 100 µM) and incubate for 15 minutes at 37°C.

• Radioligand Uptake: Add 20 nM of

  dopamine (for DAT) or serotonin (for SERT). Incubate for exactly 10 minutes.

  • Causality: A 10-minute window ensures the uptake rate is measured in the linear phase before intracellular accumulation alters the concentration gradient.

• Termination & Quantification: Terminate uptake by rapid washing with ice-cold KRH buffer. Lyse cells using 1% SDS, add scintillation fluid, and quantify intracellular radioactivity using a liquid scintillation counter.

• Self-Validation Checkpoint:

  • Run the carbon-based parent drug (e.g., venlafaxine) concurrently as a positive control. The parent drug's IC

    must fall within 10% of historical baselines.

  • Calculate the

    -factor for the plate. A validates the assay's signal window between total uptake and non-specific binding (determined using 10 µM fluoxetine for SERT or 10 µM nomifensine for DAT).

Data Presentation: Comparative Pharmacological Profiles

The strategic contraction of the silacycle combined with the C/Si switch fundamentally rewrites the reuptake inhibition profile. Table 1 summarizes the causal relationship between structural modifications and transporter selectivity[4].

Table 1: Comparative Monoamine Reuptake Inhibition Profiles (IC

values)

Compound Scaffold	Ring Size	SERT Affinity	DAT Affinity	NET Affinity	Primary Pharmacological Profile
(S)-Venlafaxine (Carbon)	6-membered	++++ (Potent)	+ (Low)	++ (Mod)	SSRI / SNRI
(S)-Sila-venlafaxine	6-membered	++ (Mod)	+ (Low)	++ (Mod)	Balanced SNRI (Reduced SERT)
(R)-Sila-venlafaxine	6-membered	+ (Low)	+ (Low)	++++ (Potent)	Selective NRI (Anti-emetic)
rac-Sila-cyclopentyl analog	5-membered	+ (Low)	+++ (High)	++ (Mod)	Dopamine-Selective Inhibitor

Note: Data demonstrates that moving from a 6-membered carbon ring to a 5-membered silicon ring effectively shifts the molecule from a serotonin-dominant inhibitor to a dopamine-selective inhibitor.

Pathway Visualization

The following diagram illustrates the mechanistic intervention of the newly designed silicon-based inhibitors within the synaptic cleft, preventing monoamine recycling and prolonging receptor activation.

Caption: Mechanism of silicon-based inhibitors blocking monoamine reuptake at the synaptic cleft.

References

• Sila-venlafaxine, a Sila-Analogue of the Serotonin/Noradrenaline Reuptake Inhibitor Venlafaxine: Synthesis, Crystal Structure Analysis, and Pharmacological Characterization. ACS Organometallics.[Link]

• Biologically Active Silacyclanes. ScienceDirect.[Link]

• Organosilicon Molecules with Medicinal Applications. ACS Publications.[Link]

• Invariom based electron density studies on the C/Si analogues haloperidol/sila-haloperidol and venlafaxine/sila-venlafaxine. RSC Publishing.[Link]

• Drug design based on the carbon/silicon switch strategy. ResearchGate.[Link]

• Silicon-based drugs versus carbon-based analogues. Pharmacy 180.[Link]

• Fluoxetine Blocks Nav1.5 Channels via a Mechanism Similar to That of Class 1 Antiarrhythmics. PMC - NIH.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pharmacy180.com [pharmacy180.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. Invariom based electron density studies on the C/Si analogues haloperidol/sila-haloperidol and venlafaxine/sila-venlafaxine - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00728C [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Fluoxetine Blocks Nav1.5 Channels via a Mechanism Similar to That of Class 1 Antiarrhythmics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis of Sila-Haloperidol and Sila-Loperamide Analogs

Introduction: The Carbon-Silicon Switch in Modern Drug Design

In the landscape of medicinal chemistry, the bioisosteric replacement of atoms or functional groups is a cornerstone strategy for optimizing lead compounds into viable drug candidates.[1][2][3] Among these strategies, the "carbon-silicon switch," or sila-substitution, has emerged as a powerful tool for modulating the physicochemical and pharmacological properties of known drugs.[4][5] Silicon, positioned directly below carbon in group 14 of the periodic table, shares its tetrahedral geometry, allowing it to be seamlessly integrated into organic scaffolds with minimal steric disruption.[6]

However, the subtle yet significant differences between silicon and carbon—such as silicon's larger atomic radius, lower electronegativity, and increased lipophilicity—can lead to profound changes in a molecule's behavior.[1][7][8] These modifications can enhance metabolic stability, improve cell membrane permeability, alter receptor binding affinity and selectivity, and potentially create new intellectual property.[4][6][7] This guide provides detailed protocols and scientific rationale for the synthesis of sila-analogs of two widely recognized drugs: the antipsychotic agent haloperidol and the antidiarrheal agent loperamide.

Part 1: Synthesis of Sila-Haloperidol

Haloperidol is a potent dopamine D2 receptor antagonist widely used in the treatment of schizophrenia and other psychotic disorders.[9][10] The strategic replacement of the quaternary carbon atom at the 4-position of the piperidine ring with a silicon atom yields sila-haloperidol. This modification has been shown to increase potency at the D2 receptor and alter the drug's metabolic pathway, highlighting the potential of sila-substitution to refine the pharmacological profile of established neuroleptics.[9][10][11][12]

Overall Synthetic Workflow

The synthesis of sila-haloperidol is a multi-step process that begins with a simple silicon source, tetramethoxysilane, and systematically builds the functionalized 4-silapiperidine core before coupling the butyrophenone side chain.

Fig 1. Synthetic workflow for Sila-Haloperidol HCl.

Detailed Synthesis Protocol

This protocol is adapted from the synthetic route described in the literature.[9]

Step 1: Synthesis of Bis(4-chlorophenyl)divinylsilane (4)

• Grignard Reaction: To a solution of tetramethoxysilane (1.0 eq) in anhydrous diethyl ether, add a solution of (4-chlorophenyl)magnesium bromide (2.0 eq) in THF dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours.

• Work-up: Quench the reaction carefully with saturated aqueous NH₄Cl solution. Extract the aqueous phase with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield bis(4-chlorophenyl)dimethoxysilane (3).

• Vinylation: Dissolve the crude product (3) in anhydrous THF. Add vinylmagnesium chloride (2.2 eq) dropwise at 0 °C. Stir the mixture at room temperature for 16 hours.

• Purification: After quenching with saturated aqueous NH₄Cl, perform an aqueous work-up as described above. Purify the crude product by column chromatography (silica gel, hexane) to afford bis(4-chlorophenyl)divinylsilane as a colorless oil.

Step 2: Synthesis of Bis(2-bromoethyl)bis(4-chlorophenyl)silane (5)

• Hydrobromination: Dissolve the divinylsilane (4) (1.0 eq) in anhydrous pentane. Add a solution of HBr in acetic acid (2.5 eq) in the presence of a radical initiator such as dibenzoyl peroxide (0.1 eq).

• Reaction: Stir the mixture at room temperature for 24 hours, protecting it from light.

• Work-up: Remove the solvent under reduced pressure. The resulting crude product (5) is often used in the next step without further purification.

Step 3: Synthesis of 4,4-Bis(4-chlorophenyl)-4-silapiperidine (F)

• Cyclization: Add a solution of the crude dibromide (5) in anhydrous acetonitrile to a suspension of tert-butyl carbazate (1.1 eq) and K₂CO₃ (3.0 eq) in acetonitrile.

• Reaction: Heat the mixture to reflux and stir for 48 hours.

• Purification & Deprotection: After cooling, filter the mixture and concentrate the filtrate. Purify the residue by column chromatography to yield the Boc-protected silapiperidine (E). Treat this intermediate with an excess of trifluoroacetic acid (TFA) in dichloromethane (DCM) at 0 °C for 3 hours to remove the Boc protecting group. After neutralization and work-up, the free amine (F) is obtained.

Step 4: Synthesis of Sila-Haloperidol (1b)

• Alkylation: To a solution of the silapiperidine (F) (1.0 eq) in acetonitrile, add 4-chloro-4'-fluorobutyrophenone (1.1 eq) and anhydrous K₂CO₃ (2.0 eq).

• Reaction: Heat the mixture to reflux and stir for 24 hours.

• Purification: Cool the reaction, filter, and concentrate the solvent. Purify the crude product by column chromatography (silica gel, ethyl acetate/hexane gradient) to yield sila-haloperidol (1b) as a viscous oil.

• Salt Formation: For characterization and handling, dissolve the free base in diethyl ether and add a solution of HCl in diethyl ether to precipitate the hydrochloride salt (1b·HCl).

Step	Key Reagents	Key Conditions	Typical Yield (%)
1	Tetramethoxysilane, (4-ClPh)MgBr, VinylMgCl	0 °C to RT	70-80%
2	HBr, Dibenzoyl Peroxide	RT, 24h	>90% (crude)
3	t-Butyl carbazate, K₂CO₃; TFA	Reflux, 48h; 0 °C, 3h	40-50% (2 steps)
4	4-Chloro-4'-fluorobutyrophenone, K₂CO₃	Reflux, 24h	60-70%

Causality and Scientific Insights

• Choice of Starting Material: Tetramethoxysilane is an inexpensive and convenient starting point, providing the central silicon atom for the construction.[9]

• Ring Formation: The cyclization reaction with tert-butyl carbazate followed by deprotection is a robust method for forming the piperidine ring. The Boc group serves as an effective protecting group for the nitrogen, preventing side reactions, and is easily removed under acidic conditions.

• Final Coupling: The final step is a standard N-alkylation reaction. The use of K₂CO₃ as a base is crucial to deprotonate the secondary amine of the silapiperidine, facilitating its nucleophilic attack on the alkyl chloride of the butyrophenone side chain.

Part 2: Synthesis of Sila-Loperamide

Loperamide is a peripherally acting μ-opioid receptor agonist used for the treatment of diarrhea.[13][14] It does not readily cross the blood-brain barrier, thus avoiding central opioid effects.[14] Sila-loperamide, where the tertiary carbinol carbon is replaced by a silanol silicon, has been synthesized to explore how this switch affects its pharmacokinetic and pharmacodynamic properties.[15][16] Studies have shown that while sharing a similar in vivo profile with loperamide, sila-loperamide exhibits a different metabolic fate, notably avoiding the formation of a potentially neurotoxic metabolite associated with the parent drug.[15]

Overall Synthetic Workflow

The synthesis of sila-loperamide is more complex and leverages a protecting group strategy for the silicon atom to guide the construction of the silapiperidinol core. The 4-methoxyphenyl (MOP) group is particularly effective for this purpose.[15]

Fig 2. Synthetic workflow for Sila-Loperamide.

Detailed Synthesis Protocol

This protocol is a representation based on the strategy outlined for sila-loperamide synthesis.[15][16]

Step 1: Synthesis of the Silapiperidine Precursor (C)

• Aryl-Silane Formation: React triethoxyvinylsilane (A) with (4-methoxyphenyl)lithium in an appropriate ethereal solvent to displace one ethoxy group, yielding (4-methoxyphenyl)diethoxyvinylsilane (B).

• Hydrobromination/Substitution: Treat intermediate (B) with HBr in the presence of a radical initiator, similar to the sila-haloperidol synthesis, to form the bis(2-bromoethyl) derivative. Subsequent reaction with ethanol yields the ethoxy-substituted precursor (C).

Step 2: Formation of the Protected Silapiperidinol (E)

• Cyclization: React the dibromide (C) with benzylamine in a suitable solvent such as acetonitrile with a non-nucleophilic base to form the N-benzylated silapiperidine ring (D).

• Grignard Addition: Treat the ethoxysilane (D) with (4-chlorophenyl)magnesium bromide. The Grignard reagent will displace the remaining ethoxy group and, upon aqueous workup, hydrolyze to the silanol, which is then protected by the MOP group, yielding the key intermediate (E).

Step 3: Deprotection of the Core (F)

• Debenzylation: Remove the N-benzyl group from (E) via catalytic hydrogenation (H₂ gas, Pd/C catalyst) to yield the secondary amine.

• MOP Deprotection: The crucial deprotection of the silicon-MOP group is achieved using an oxidizing agent like ceric ammonium nitrate (CAN). This selectively cleaves the silicon-aryl bond, revealing the silanol upon workup to give the core intermediate (F).

Step 4: Final Coupling to Sila-Loperamide (1b)

• Side Chain Synthesis: The side chain, 4-bromo-N,N-dimethyl-2,2-diphenylbutanamide (G), can be synthesized separately from 2,2-diphenylacetonitrile.

• Alkylation: Couple the silapiperidinol core (F) with the bromo-amide side chain (G) using a non-nucleophilic base like diisopropylethylamine (DIPEA) in a solvent like acetonitrile at elevated temperature.[17]

• Purification: After the reaction is complete, perform an aqueous work-up and purify the final product by column chromatography to yield sila-loperamide (1b).

Step	Key Reagents	Key Conditions	Causality/Notes
1	Triethoxyvinylsilane, (4-MeOPh)Li	Anhydrous, inert atm.	Forms the key protected vinylsilane intermediate.
2	Benzylamine, (4-ClPh)MgBr	Reflux; 0 °C to RT	Constructs the functionalized heterocyclic core.
3	H₂, Pd/C; Ceric Ammonium Nitrate (CAN)	RT; 0 °C	Sequential deprotection of nitrogen and silicon. CAN is selective for the electron-rich MOP group.
4	Amide side chain (G), DIPEA	80 °C, 15h	Final SN2 coupling to attach the side chain, forming the target molecule.[17]

Causality and Scientific Insights

• Silicon Protection Strategy: The synthesis of a silanol requires a robust protecting group strategy, as free silanols can be unstable and prone to self-condensation to form siloxanes. The 4-methoxyphenyl (MOP) group is ideal as it is stable to many reaction conditions (e.g., Grignard reagents) but can be cleaved selectively under oxidative conditions (CAN) that do not affect other parts of the molecule.[15]

• Orthogonal Deprotection: The use of a benzyl group for nitrogen protection and a MOP group for silicon protection allows for orthogonal deprotection. The benzyl group is removed under reductive conditions (hydrogenolysis), which do not affect the MOP group, and the MOP group is removed under oxidative conditions, which do not affect the secondary amine. This selective removal is critical for a successful synthesis.

• Final Coupling Conditions: The use of a hindered, non-nucleophilic base like DIPEA for the final alkylation is important to prevent side reactions, such as elimination of the alkyl bromide, ensuring a clean coupling reaction.[17]

References

• A Facile Synthesis for Novel Loperamide Analogs as Potential μ Opioid Receptor Agonists. Molecules. [Link]

• Applications of carbon-silicon bioisosterism in drug design and development. Expert Opinion on Drug Discovery. [Link]

• A Facile Synthesis for Novel Loperamide Analogs as Potential μ Opioid Receptor Agonists - PMC. National Center for Biotechnology Information. [Link]

• Silicon as a Bioisostere for Carbon in Drug Design. Rowan. [Link]

• A Silicon Analogue of the Dopamine (D2) Receptor Antagonist Haloperidol | Organometallics. ACS Publications. [Link]

• Synthesis of Loperamide. Chemistry Steps. [Link]

• Drug Design Based on the Carbon/Silicon Switch Strategy | Request PDF. ResearchGate. [Link]

• A Silicon Analogue of the Dopamine (D2) Receptor Antagonist Haloperidol. ACS Publications. [Link]

• Sila-haloperidol, a silicon analogue of the dopamine (D2) receptor antagonist haloperidol: synthesis, pharmacological properties, and metabolic fate. PubMed. [Link]

• Can silicon make an excellent drug even better? An in vitro and in vivo head-to-head comparison between loperamide and its silicon analogue sila-loperamide. PubMed. [Link]

• The role of silicon in drug discovery: a review. RSC Medicinal Chemistry. [Link]

• The Place of the Bioisosteric Sila-Substitution in Drug Design. ResearchGate. [Link]

• Carbon-silicon Bioisosteric replacement as a strategy to modulate the selectivity, physicochemical, and drug-like properties in anticancer pharmacophores. PubMed. [Link]

• Drug design based on the carbon/silicon switch strategy | Request PDF. ResearchGate. [Link]

• Can Silicon Make an Excellent Drug Even Better? An in vitro and in vivo Head-to-Head Comparison between Loperamide and Its Silicon Analogue Sila-Loperamide. ResearchGate. [Link]

• Formulation Development and Evaluation of Loperamide Solid Dispersions. Dove Press. [Link]

• A facile synthesis for novel loperamide analogs as potential μ opioid receptor agonists. PubMed. [Link]

• Bioisosterism: A Rational Approach in Drug Design. Institute of Industrial Science, the University of Tokyo. [Link]

• Organosilicon Molecules with Medicinal Applications. ACS Publications. [Link]

• The Place of the Bioisosteric Sila-Substitution in Drug Design. scite.ai. [Link]

• Sila‐Haloperidol, a Silicon Analogue of the Dopamine (D2) Receptor Antagonist Haloperidol: Synthesis, Pharmacological Properties, and Metabolic Fate | Request PDF. ResearchGate. [Link]

• Design, Synthesis, and Antitumor Biological Evaluation of Galaxamide and Its Analogs. MDPI. [Link]

• Synthesis of 4-Arylpiperidin-4-ol Derivatives of Loperamide as Agents with Potent Antiproliferative Effects against HCT-116 and HL-60 Cells. ResearchGate. [Link]

• Silicon drug analogues. Henry Rzepa's Blog. [Link]

• Most Important Biomedical and Pharmaceutical Applications of Silicones. MDPI. [Link]

• Synthesis of new haloperidol analogues and characterization of their interactions with alpha-adrenoceptors in rat parotid slices and human platelet membranes - PMC. National Center for Biotechnology Information. [Link]

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Advanced Protocols for the Functionalization of the Nitrogen Center in 4-Silapiperidines

Application Note & Protocol Guide Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary

The carbon/silicon switch strategy (sila-substitution) has emerged as a powerful tool in modern drug design, improving the lipophilicity, metabolic stability, and pharmacokinetic profiles of lead compounds[1]. 4-Silapiperidines—silicon analogues of the ubiquitous piperidine ring—are critical pharmacophores found in experimental therapeutics such as sila-haloperidol, sila-budipine, and potent HCV NS5A inhibitors[1][2].

Historically, the synthesis of 4-silapiperidines directly yielded N-alkylated products, limiting late-stage diversification[1]. Accessing the unfunctionalized N-H 4-silapiperidine "linchpin" requires specialized, mild conditions to prevent the protodesilylation of sensitive Si–C bonds. This application note details field-proven, self-validating protocols for isolating the N-H intermediate and subsequently functionalizing the nitrogen center via alkylation, arylation, and acylation.

Accessing the N-H 4-Silapiperidine Linchpin

To utilize the nitrogen center for divergent synthesis, one must first generate the secondary amine (N-H) core. Traditional deprotection strategies relying on strong acids (e.g., TFA or HCl for Boc/trityl removal) can inadvertently cleave Si–Aryl or Si–Alkyl bonds. We highlight two robust, causality-driven approaches to bypass this limitation.

The Acid-Free Staudinger Approach

Developed to preserve reactive Si–Aryl moieties, this method utilizes an azide precursor. The addition of a trialkylphosphine forms a phosphazene intermediate, which is subsequently hydrolyzed by water to yield the free amine[1][3]. This orthogonal approach is entirely acid-free, ensuring the integrity of the silapiperidine core[3].

The Debenzylation Approach

Recent advances utilize

-catalyzed two-fold silylation of acyclic tertiary amines to directly form N-benzylated 4-silapiperidines[4]. The benzyl group can be cleanly removed using 1-chloroethyl chloroformate followed by methanolysis, providing the N-H linchpin without harsh acidic or reductive conditions that might poison transition-metal catalysts later[4][5].

Workflow: Generation of the N-H 4-silapiperidine linchpin and its subsequent N-functionalization.

Core Protocols for Nitrogen Functionalization

The nitrogen center in 4-silapiperidines behaves similarly to standard piperidines, but the longer C–Si bonds (approx. 1.87 Å vs. 1.54 Å for C–C) alter the ring's conformational pucker[6]. This subtle steric shift necessitates optimized conditions for N-functionalization.

Protocol A: N-Alkylation via Reductive Amination

Causality & Rationale: Direct alkylation with alkyl halides frequently leads to over-alkylation (quaternization) because the resulting tertiary amine is often more nucleophilic than the secondary amine starting material. Reductive amination utilizing a carbonyl compound and sodium triacetoxyborohydride (

) ensures strict mono-alkylation. The mildly acidic environment (catalytic acetic acid) activates the carbonyl without risking protodesilylation.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve the N-H 4-silapiperidine (1.0 equiv) and the target aldehyde/ketone (1.2 equiv) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M.

• Activation: Add glacial acetic acid (1.5 equiv) dropwise. Stir the mixture at room temperature for 30 minutes to allow iminium ion formation.

• Reduction: Portion-wise, add

  (1.5 equiv) to the stirring solution. The portion-wise addition prevents rapid exothermic degradation of the reducing agent.

• Completion: Stir at room temperature for 12–16 hours. Monitor completion via LC-MS or TLC.

• Workup: Quench the reaction with saturated aqueous

  . Extract the aqueous layer with dichloromethane (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous , filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the N-alkyl 4-silapiperidine.

Protocol B: N-Arylation via Buchwald-Hartwig Cross-Coupling

Causality & Rationale: Uncatalyzed

reactions require highly electron-deficient aryl halides and high temperatures, which can degrade silacycles. Palladium-catalyzed Buchwald-Hartwig amination allows coupling with unactivated aryl halides[7][8]. We utilize the bulky, electron-rich ligand RuPhos to facilitate oxidative addition and reductive elimination, overcoming the unique steric trajectory of the silapiperidine's nitrogen lone pair. is selected as the base; stronger bases like can occasionally cleave sensitive Si–Aryl bonds.

Step-by-Step Methodology:

• Preparation: In an argon-filled glovebox, charge a Schlenk tube with N-H 4-silapiperidine (1.0 equiv), aryl bromide (1.2 equiv),

  (2.5 mol%), RuPhos (5 mol%), and anhydrous (2.0 equiv).

• Solvent Addition: Add anhydrous, degassed toluene to achieve a 0.1 M concentration. Seal the tube and remove it from the glovebox.

• Reaction: Heat the reaction mixture to 90 °C in a pre-heated oil bath for 18 hours with vigorous stirring.

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove the palladium catalyst and inorganic salts.

• Purification: Concentrate the filtrate and purify the residue by flash chromatography to isolate the N-aryl 4-silapiperidine.

Protocol C: N-Acylation / Amidation

Causality & Rationale: Standard peptide coupling reagents are highly effective for 4-silapiperidines. HATU is preferred over EDC/HOBt due to its superior efficiency in overcoming the slight steric hindrance introduced by the silapiperidine ring conformation. DIPEA is used as a non-nucleophilic base to maintain the basicity required for the coupling without interfering with the active ester.

Step-by-Step Methodology:

• Preparation: Dissolve the carboxylic acid (1.1 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.2 M) under argon.

• Activation: Add DIPEA (3.0 equiv) and stir for 15 minutes at room temperature to form the active ester.

• Coupling: Add the N-H 4-silapiperidine (1.0 equiv) as a solution in a minimal amount of DMF.

• Reaction: Stir at room temperature for 2–4 hours until complete consumption of the amine is observed.

• Workup: Dilute with water and extract with ethyl acetate. Wash the organic layer sequentially with 1M HCl, saturated

  , and copious amounts of water (to remove DMF) and brine.

• Purification: Dry over

  , concentrate, and purify by silica gel chromatography.

Quantitative Data & Reaction Parameters

The following table summarizes the optimized parameters for the functionalization of the nitrogen center in 4-silapiperidines, ensuring high fidelity and reproducibility across different drug discovery campaigns.

Reaction Type	Reagents / Catalyst System	Base / Additive	Typical Yield	Functional Group Tolerance
N-H Generation (Staudinger)	,	None	70–85%	High (Preserves sensitive Si–Aryl bonds)
N-H Generation (Debenzylation)	1-Chloroethyl chloroformate, MeOH	None	80–90%	Moderate (Sensitive to strong nucleophiles)
N-Alkylation	, Aldehyde/Ketone	AcOH (cat.)	75–95%	High (Alcohols, esters, halogens tolerated)
N-Arylation	, RuPhos, Ar-Br		60–85%	Moderate (Avoid strong bases like )
N-Acylation	HATU, R-COOH	DIPEA	85–98%	High (Broad tolerance, excellent for library synthesis)

Mechanistic Insights: The Acid-Free Staudinger Reduction

Understanding the mechanism of the Staudinger reduction is critical for troubleshooting low yields when dealing with sterically encumbered silicon centers. The reaction proceeds via a highly reactive phosphazene intermediate.

Mechanism of the acid-free Staudinger reduction preserving the 4-silapiperidine core.

The extrusion of nitrogen gas drives the formation of the phosphazene. The subsequent hydrolysis step is entirely pH-neutral, which is the primary reason this method succeeds where traditional acidic Boc-deprotection fails, particularly for 4-silapiperidines bearing electron-rich Si-aryl substituents that are highly prone to protodesilylation[1][3].

Conclusion

The functionalization of the nitrogen center in 4-silapiperidines unlocks vast chemical space for the development of novel silicon-containing therapeutics. By utilizing orthogonal, acid-free deprotection strategies to access the N-H linchpin, and applying causality-driven conditions for alkylation, arylation, and acylation, researchers can reliably synthesize diverse libraries of sila-substituted drug analogues.

References

• Fischer, M., & Tacke, R. (2013). Synthesis of 4-Silapiperidine Building Blocks with N–H Groups Using the Staudinger Reaction. Organometallics, 32(23), 7181-7185. Available at:[Link]

• Wiesenfeldt, M. P., et al. (2018). Selective C(sp3)−H Silylation of Tertiary Amines with Dihydrosilanes Catalyzed by B(C6F5)3. Angewandte Chemie International Edition. Available at:[Link]

• Tacke, R., et al. (2003). Sila-Analogues of High-Affinity, Selective σ Ligands of the Spiro[indane-1,4'-piperidine] Type: Syntheses, Structures, and Pharmacological Properties. Organometallics. Available at:[Link]

• Chung, J. Y. L., et al. (2016). Synthetic Approaches for the Construction of Five- and Six-Membered Silaazacycles. Organic Letters. Available at:[Link]

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Technical Notes & Optimization

Improving yield in the cyclization of diphenylsilanes with primary amines

Welcome to the Technical Support Center for Organosilicon Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and thermodynamic challenges associated with the cyclization of diphenylsilanes (

) and primary amines ( ).

The dehydrogenative coupling of these precursors is a powerful, atom-economical route to cyclodisilazanes (four-membered

heterocycles) and linear oligosilazanes. However, controlling the chemoselectivity between intramolecular ring closure and intermolecular chain extension requires precise manipulation of catalysts, sterics, and reaction conditions.

Reaction Pathway & Chemoselectivity

Reaction pathway for diphenylsilane and primary amines forming cyclodisilazanes.

Self-Validating Protocol: Barium-Catalyzed Synthesis of Cyclodisilazanes

To maximize the yield of the cyclodisilazane over linear oligomers, we utilize an alkaline-earth metal catalyst (e.g., Barium), which provides the optimal coordination sphere to favor intramolecular ring closure[1].

Step 1: Anhydrous Preparation & Reagent Purification

• Action: Distill the primary amine over

  and store over 3Å molecular sieves. Perform all subsequent steps in a glovebox ( and < 1 ppm).

• Causality: Diphenylsilane is highly susceptible to nucleophilic attack by water. Trace moisture outcompetes the amine, leading to the formation of silanols that rapidly condense into unwanted siloxanes[2][3].

• Validation Checkpoint: Perform a Karl Fischer titration on the amine; water content must be < 10 ppm before proceeding.

Step 2: Catalyst Initiation & Primary Dehydrocoupling

• Action: In a Schlenk flask, dissolve 5–10 mol% of the Barium catalyst (e.g.,

  ) in anhydrous benzene- or toluene. Add and the primary amine in a strict 1:1 molar ratio. Stir at 25 °C.

• Causality: The 1:1 stoichiometry is mathematically required to form the

  repeating unit of the cyclodisilazane. Excess amine pushes the equilibrium toward linear aminosilanes.

• Validation Checkpoint: Observe the reaction mixture. The evolution of

  gas (bubbling) indicates the successful formation of the monoaminosilane intermediate. Take an aliquot for NMR; the appearance of a Si-H multiplet at ~5.3 ppm confirms the first dehydrocoupling step is complete.

Step 3: Thermal Ring Closure & Gas Venting

• Action: Equip the flask with a reflux condenser attached to a bubbler (to maintain an inert atmosphere while allowing gas escape). Heat the reaction to 60 °C for 16 hours.

• Causality: The second dehydrocoupling step (intramolecular cyclization) faces a higher kinetic barrier due to the steric bulk of the phenyl rings. Heating provides the necessary activation energy. Furthermore, venting the

  gas prevents thermodynamic stalling via Le Chatelier's principle.

• Validation Checkpoint: Analyze the final mixture via

  NMR. The complete disappearance of the Si-H resonance (~5.3 ppm) validates that total cyclization has occurred.

Quantitative Catalyst & Yield Comparison

The choice of catalyst and the steric profile of the primary amine dictate the final product distribution. Use this table to benchmark your expected yields:

Catalyst System	Amine Steric Profile	Temp (°C)	Time (h)	Major Product	Yield (%)
Barium (Ba) Complex	Low (e.g., Benzylamine)	60	16	Cyclodisilazane	>85
Yttrium (Y) Complex	High (e.g., t-Butylamine)	25	19	Monoaminosilane (Stalled)	99
	Moderate (Arylamines)	25	1–24	Aminosilane / Linear	80–95
Cobalt (Co) Complex	Low (Alkylamines)	25	5	Linear Oligomers	85–88

Data synthesized from comparative dehydrocoupling literature[1][4][5][6].

Troubleshooting Guide & FAQs

Q1: Why is my reaction yielding linear oligosilazanes instead of the target cyclodisilazane? A1: The cyclization step is an intramolecular dehydrocoupling that must outcompete intermolecular chain extension. If you are using catalysts optimized for linear polymer formation (such as specific Cobalt or Yttrium complexes), they will electronically favor linear oligomers[5][6]. Solution: Switch to an alkaline-earth catalyst (like Barium), which has been proven to favor cyclodisilazanes over linear oligosilazanes[1]. Additionally, operating at a higher solvent dilution kinetically favors intramolecular ring closure over intermolecular collisions.

Q2: The reaction stalls at the monoaminosilane (

) intermediate. How do I drive it to full cyclization? A2: The second dehydrocoupling step is sterically demanding. If you are using a highly hindered primary amine (e.g., t-butylamine), the reaction may stall completely at the monoaminosilane stage, even after 19 hours with active Yttrium catalysts[6]. Furthermore, hydrogen gas ( ) buildup in a sealed vessel thermodynamically inhibits the forward reaction. Solution: First, ensure you are continuously venting the reaction vessel or running it under a dynamic argon sweep to remove . Second, elevate the temperature to 60–80 °C. If sterics are the primary issue, consider switching to a highly active, metal-free Lewis acid catalyst like [4][7].

Q3: I am observing significant siloxane byproducts (e.g., 1,1,3,3-tetraphenyldisiloxane) in my NMR spectra. What went wrong? A3: Diphenylsilane is highly sensitive to hydrolysis. Trace moisture in your amine, solvent, or glassware reacts with the silane to form diphenylsilanediol, which rapidly undergoes dehydrogenative self-coupling to form siloxanes[2][3]. Water is a vastly superior nucleophile compared to primary amines. Solution: Review Step 1 of the protocol. You must rigorously dry the primary amine and execute all transfers inside a glovebox. Do not rely on standard Schlenk line techniques if your vacuum pump cannot achieve < 0.1 mTorr.

Q4: Can I use main-group or metal-free catalysts instead of expensive transition metals? A4: Yes. Tris(pentafluorophenyl)borane (

) is a highly effective, metal-free Lewis acid catalyst for Si-N dehydrocoupling[4][7]. It operates via a different mechanism (silane activation rather than amine deprotonation) and is particularly effective for arylamines, achieving high conversions at room temperature. However, be aware that it often yields a mixture of linear aminosilanes rather than pure cyclodisilazanes unless forced under high heat and dilution.

References

• NHC-catalyzed dehydrogenative self-coupling of diphenylsilane: A facile synthesis of octaphenylcyclotetra(siloxane) - PMC. nih.gov.[Link]

• Scalable Synthesis of Hydrido-Disiloxanes from Silanes: A One-Pot Preparation of 1,3-Diphenyldisiloxane from Phenylsilane - PMC. nih.gov.[Link]

• Sustainable Preparation of Aminosilane Monomers, Oligomers, and Polymers through Si‒N Dehydrocoupling Catalysis. rsc.org.[Link]

• Boron-Catalyzed Silylative Reduction of Nitriles in Accessing Primary Amines and Imines. researchgate.net.[Link]

• Ferrocene-Containing Polycarbosilazanes via the Alkaline-Earth-Catalyzed Dehydrocoupling of Silanes and Amines. acs.org.[Link]

• Efficient Cobalt Catalyzed Coupling of Amines and Siloxanes to Prepare Ceramics and Polymers. nsf.gov.[Link]

• Yttrium-Catalyzed Amine–Silane Dehydrocoupling: Extended Reaction Scope with a Phosphorus-Based Ligand. acs.org.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. NHC-catalyzed dehydrogenative self-coupling of diphenylsilane: A facile synthesis of octaphenylcyclotetra(siloxane) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Scalable Synthesis of Hydrido-Disiloxanes from Silanes: A One-Pot Preparation of 1,3-Diphenyldisiloxane from Phenylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. par.nsf.gov [par.nsf.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting &amp; Purification of Lipophilic Organosilicon Amines

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to purify lipophilic organosilicon amines—such as silyl-protected amino alcohols, silanamines, and bulky silyl-functionalized alkaloids. These molecules present a unique chromatographic paradox: their bulky organosilicon appendages (e.g., TBDMS, TIPS) render them highly lipophilic, while their basic amine centers interact aggressively with standard stationary phases.

This guide provides field-proven, causality-driven solutions to overcome peak tailing, on-column degradation, and poor recovery.

Section 1: Troubleshooting Chromatography Issues

FAQ 1: Why does my bulky lipophilic organosilicon amine streak and tail severely on normal-phase silica gel?

Causality: Peak tailing for basic compounds is rarely a solvent issue; it is a stationary phase interaction issue. Standard bare silica gel contains (Si-OH) that act as Brønsted acids (pKa ~4.5 to 5.0) [1]. While the lipophilic silyl group gives your molecule high solubility in non-polar mobile phases (pulling it forward), the basic amine group is protonated by or hydrogen-bonds strongly to these acidic silanols (anchoring it). This thermodynamic "tug-of-war" results in a non-ideal, asymmetric elution profile characterized by severe streaking and poor recovery [2].

Solution: You must neutralize the stationary phase. While adding a competing amine (like 1% Triethylamine) to your mobile phase can dynamically mask silanols, the most robust solution is to switch to an Amine-Functionalized Silica Gel . In this phase, the surface is covalently modified with aminopropyl silanes, permanently eliminating acidic silanols and allowing basic compounds to elute as sharp, symmetrical peaks [1].

FAQ 2: My silyl ether/silanamine degrades during column chromatography. How can I prevent this?

Causality: The Si-O bond in silyl ethers and the Si-N bond in silanamines are susceptible to hydrolysis. The localized acidic environment of bare silica gel lowers the activation energy for the nucleophilic attack of ambient moisture or protic solvents on the silicon atom. The lability of the silyl group is inversely proportional to the steric hindrance around the silicon atom. Small groups like Trimethylsilyl (TMS) will rapidly hydrolyze on standard silica, whereas bulky groups like tert-Butyldiphenylsilyl (TBDPS) are highly stable [3].

Self-Validating Check: Perform a 2D TLC to confirm on-column degradation. Spot your compound in the corner of a square TLC plate, run it in one direction, let it dry completely, and run it exactly 90 degrees in the same solvent system. If the compound lies off the diagonal line, it is actively decomposing on the silica.

Solution: For acid-sensitive silyl groups, completely avoid standard silica. Use basic alumina or amine-functionalized silica gel, and ensure your organic solvents are strictly anhydrous.

Section 2: Reverse-Phase HPLC (RP-HPLC) Optimization

FAQ 3: How do I optimize RP-HPLC for highly lipophilic organosilicon amines without causing on-column hydrolysis?

Causality: In RP-HPLC, standard protocols often use 0.1% Trifluoroacetic acid (TFA) to protonate amines, increasing their polarity and improving peak shape. However, a mobile phase at pH ~2.0 will rapidly cleave labile silyl ethers and silanamines. Conversely, running at a neutral pH leaves the amine partially unprotonated, leading to secondary interactions with residual silanols on the C18 column[4].

Solution: Utilize a high-pH stable hybrid C18 column (e.g., ethylene-bridged hybrid particles) and use a basic mobile phase modifier, such as 10 mM Ammonium Bicarbonate adjusted to pH 9.0. At pH 9.0, most aliphatic amines are deprotonated (neutralized), which minimizes , and the basic conditions are generally better tolerated by bulky silyl groups than acidic conditions [3][4].

Section 3: Visual Workflows & Mechanisms

Caption: Decision tree for selecting the optimal purification method for organosilicon amines.

Caption: Mechanistic pathway of silanol-amine interactions and resolution via surface modification.

Section 4: Quantitative Data on Silyl Group Stability

Selecting the correct purification technique requires understanding the relative kinetic stability of your specific organosilicon group.

Silyl Group	Abbreviation	Relative Stability to Acid	Relative Stability to Base	Chromatography Compatibility
Trimethylsilyl	TMS	1 (Highly Labile)	1 (Labile)	Unstable on bare silica
Triethylsilyl	TES	64	100	Marginal; requires neutralized silica
tert-Butyldimethylsilyl	TBDMS / TBS	20,000	20,000	Stable on standard silica
Triisopropylsilyl	TIPS	700,000	100,000	Highly stable
tert-Butyldiphenylsilyl	TBDPS	5,000,000	20,000	Highly stable

(Data synthesized from standard protecting group kinetics [3])

Section 5: Experimental Protocols

Protocol 1: Amine-Functionalized Silica Gel Chromatography

This protocol is designed for the purification of highly basic, acid-sensitive silanamines.

• Column Preparation: Select an amine-functionalized silica gel flash cartridge (aminopropyl-bonded silica). Crucial Note: Do not pre-treat the column with Triethylamine (TEA), as the stationary phase is already basic and additional modifiers will alter the retention mechanism.

• Solvent Selection: Choose a strictly non-aqueous, non-protic solvent system. A gradient of Hexane to Ethyl Acetate is optimal. Avoid using methanol, as protic solvents can trigger silyl cleavage and induce unwanted HILIC-like retention.

• Sample Loading: Dissolve the lipophilic organosilicon amine in a minimal volume of the initial mobile phase (e.g., 100% Hexane). If solubility is poor, use up to 10% Dichloromethane. Apply evenly to the column head.

• Elution: Run the gradient. Because the amine-silica eliminates ionic binding, compounds will elute significantly faster than on bare silica. Monitor fractions via TLC using amine-functionalized TLC plates.

• Validation Step: Confirm product integrity by running a High-Resolution Mass Spectrometry (HRMS) analysis on the concentrated fractions to ensure the silyl group (e.g., [M+H]+) remains intact and has not undergone hydrolysis.

Protocol 2: High-pH RP-HPLC Method Development

This protocol is designed for the high-resolution separation of lipophilic bulky amines that streak on normal phase.

• Column Selection: Install an Ethylene-Bridged Hybrid (BEH) C18 column designed to withstand high pH (up to pH 11).

• Mobile Phase Preparation:

  • Buffer (Mobile Phase A): Prepare 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust the pH to 9.0 using dilute Ammonium Hydroxide.

  • Organic (Mobile Phase B): Use LC-MS grade Acetonitrile.

• Method Development: Start with a shallow gradient (e.g., 50% B to 100% B over 15 minutes) due to the high lipophilicity of the organosilicon amine.

• Column Equilibration: Flush the column with at least 10 column volumes of the initial mobile phase to ensure the stationary phase is fully equilibrated to the basic pH.

• Validation Step: Inject a standard or a small aliquot of the crude mixture. Analyze the UV and MS spectra. A sharp, symmetrical peak with the intact parent mass indicates successful suppression of silanol interactions and preservation of the silyl group.

References

• Sorbent Technologies, Inc. "Amino Silica Gel: Separation of Basic Compounds." Sorbtech. URL: [Link]

• Basicmedical Key. "High-performance liquid chromatography: Elution of basic compounds." Basicmedical Key. URL:[Link]

Technical Support Center: Solving Solubility Challenges of 4,4-Diphenyl-1,4-Azasilinane Salts

Welcome to the technical support center for 4,4-diphenyl-1,4-azasilinane salts. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this class of compounds. The inherent lipophilicity imparted by the two phenyl groups, combined with the complexities of the heterocyclic azasilinane core, often leads to poor aqueous solubility, posing a significant hurdle in formulation and experimental design.[1][2]

This document provides a structured troubleshooting framework, detailed experimental protocols, and answers to frequently asked questions to help you systematically diagnose and overcome these issues.

Part 1: Initial Assessment & Troubleshooting Guide

Effective troubleshooting begins with a clear definition of the problem. The following Q&A format will guide you through identifying the nature of your solubility issue and suggest initial strategies.

Question: My 4,4-diphenyl-1,4-azasilinane salt won't dissolve adequately in my desired solvent. Where do I start?

Answer: Start by systematically characterizing the problem using a decision-tree approach. The primary factors influencing solubility are the interplay between the solute's properties and the solvent's properties, along with external conditions like temperature.[3] The diphenyl groups make the core molecule highly nonpolar, while the salt form introduces an ionic center. This dual nature can make solvent selection challenging.

The following workflow provides a systematic path for troubleshooting.

Sources

• 1. Solubility Enhancement Techniques | Pharmaguideline [pharmaguideline.com]
• 2. pharmtech.com [pharmtech.com]
• 3. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Preventing Si–C Bond Cleavage During Acidic Workups

Welcome to the Technical Support Center. This hub is engineered for researchers, scientists, and drug development professionals facing unintended silicon-carbon (Si–C) bond cleavage during reaction workups. While aliphatic Si–C bonds are generally robust, sp²-hybridized systems (arylsilanes, vinylsilanes, and heteroarylsilanes) are highly susceptible to degradation under acidic conditions.

This guide provides authoritative mechanistic insights, actionable troubleshooting Q&As, and validated protocols to help you preserve your silane intermediates.

Part 1: Mechanistic Grounding – Why Do Si–C Bonds Cleave?

The cleavage of a Si–C bond under acidic conditions is known as protodesilylation . It is an electrophilic substitution process where a proton acts as the destructive electrophile. Understanding this mechanism is the first step in troubleshooting your workup.

• Electrophilic Attack: The reaction begins with an electrophilic attack by a proton (H⁺) on the carbon atom at the ipso-position (the carbon directly attached to the silicon)[1].

• Intermediate Formation: This generates a β-silyl carbocation, often referred to as a Wheland intermediate in aromatic systems. The higher proton affinity of silylated arenes compared to their non-silylated counterparts drives this rapid proton transfer[2].

• Nucleophilic Cleavage: The intermediate collapses when a nucleophile (such as a water molecule from your aqueous workup) attacks the sterically exposed silicon atom, breaking the Si–C bond and releasing the desilylated organic compound[1].

Figure 1: Mechanistic pathway of acid-mediated protodesilylation.

Part 2: Troubleshooting Guides & FAQs

Q1: I am synthesizing an electron-rich thienylsilane, but it degrades completely during a standard 1M HCl workup. Why is this happening, and how do I prevent it? A1: Electron-rich heteroarylsilanes (like thienylsilanes) have a significantly higher proton affinity at the ipso-carbon compared to neutral arylsilanes. The electron-donating nature of the thiophene ring stabilizes the Wheland intermediate, rapidly accelerating protodesilylation[3].

• Causality & Solution: Immediately abandon strong mineral acids (HCl, H₂SO₄). Switch to a mild, buffered quench using saturated aqueous ammonium chloride (NH₄Cl, pH ~6) or a 10% citric acid solution. If the silane remains sensitive, bypass the aqueous workup entirely and use an anhydrous quench (see Protocol B).

Q2: I need an acidic environment to protonate a secondary amine in my molecule, but my vinylsilane moiety keeps cleaving. How can I achieve both? A2: You are facing a kinetic competition between amine protonation and ipso-protonation of the vinyl group. To favor amine protonation without destroying the Si–C bond, you must control the thermal energy and contact time.

• Causality & Solution: Perform the quench at 0 °C to suppress the activation energy required for Si–C cleavage. Use a precisely titrated stoichiometric amount of a weak acid (e.g., NaHSO₄). Rapidly separate the phases; prolonged exposure (>10 minutes) in a biphasic acidic mixture is a primary cause of degradation.

Q3: Does changing the substituents on the silicon atom prevent C–Si cleavage? A3: Yes, exponentially so. The second step of protodesilylation requires a nucleophile to attack the silicon atom. By increasing the steric bulk around the silicon, you create a kinetic barrier that blocks the nucleophilic trajectory, effectively halting the cleavage even if the ipso-carbon is transiently protonated.

Quantitative Data: Relative Stability of Silyl Groups

The following table summarizes the impact of steric shielding on preventing nucleophilic attack at silicon during acidic workups.

Silyl Group	Structure	Relative Stability (Acidic Conditions)	Steric Shielding Parameter
TMS (Trimethylsilyl)	-SiMe₃	1x (Baseline)	Low
TES (Triethylsilyl)	-SiEt₃	~64x	Moderate
TBS (tert-Butyldimethylsilyl)	-SiMe₂tBu	~20,000x	High
TIPS (Triisopropylsilyl)	-Si(iPr)₃	~700,000x	Very High

Q4: What is the best workflow to diagnose and fix this issue? A4: Follow our standard decision tree below to build a self-validating troubleshooting loop for your experiments.

Figure 2: Decision tree for diagnosing and preventing Si–C bond cleavage.

Part 3: Standard Operating Procedures (SOPs)

Protocol A: Buffered Aqueous Workup for Sensitive Silanes (The NH₄Cl Method)

Use this protocol when an aqueous wash is unavoidable to remove polar byproducts or metal salts.

• Temperature Control: Cool the crude reaction mixture to 0 °C using an ice-water bath. (Causality: Low temperature minimizes the kinetic energy available to cross the activation barrier for Si–C cleavage).

• Buffered Quench: Slowly add a cold (0 °C) saturated aqueous solution of ammonium chloride (NH₄Cl) or 10% citric acid. (Causality: Buffered acids prevent localized spikes in H⁺ concentration, keeping the pH in a safe 5–7 range).

• Rapid Extraction: Transfer the mixture to a separatory funnel and immediately extract with a non-polar organic solvent (e.g., diethyl ether or MTBE). (Causality: Rapid extraction minimizes the residence time of the silane in the aqueous acidic biphasic interface).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at ambient temperature.

Protocol B: Anhydrous Quench and Filtration (Zero-Proton Workup)

Use this protocol for highly electron-rich arylsilanes (e.g., thienylsilanes) that cleave even under mild aqueous buffering[3].

• Dilution: Dilute the crude reaction mixture with a non-polar solvent (e.g., hexanes or toluene) to precipitate polar salts.

• Anhydrous Neutralization: Add solid anhydrous sodium bicarbonate (NaHCO₃) and anhydrous magnesium sulfate (MgSO₄) directly to the reaction flask. (Causality: Solid NaHCO₃ neutralizes acidic byproducts without introducing an aqueous phase, completely starving the protodesilylation reaction of its required aqueous nucleophile[1]).

• Agitation: Stir vigorously for 15 minutes at room temperature to ensure complete neutralization.

• Filtration: Filter the suspension through a short pad of Celite® or silica gel, eluting with a suitable solvent (e.g., ethyl acetate or ether).

• Concentration: Concentrate the filtrate under reduced pressure to yield the intact silane product.

Part 4: References

• Title: how to avoid desilylation during thienylsilane reactions Source: BenchChem Technical Support URL: 3

• Title: Theoretical analysis of means of preventing Si–C bond cleavage during polycondensation of organosilanes to organosilicas Source: New Journal of Chemistry (RSC Publishing) URL: 4

• Title: Silylium-Ion Regeneration by Protodesilylation Enables Friedel–Crafts Alkylation with Less Isomerization and No Defunctionalization Source: ACS Catalysis URL: 2

Sources

• 1. Theoretical analysis of means of preventing Si–C bond cleavage during polycondensation of organosilanes to organosilicas - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Theoretical analysis of means of preventing Si–C bond cleavage during polycondensation of organosilanes to organosilicas - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

🧪 Technical Support Center: Optimizing Bis(2-haloethyl)silane Amination

Welcome to the Technical Support and Troubleshooting Portal for the synthesis of 1-aza-4-silacyclohexanes (silapiperidines). The amination and subsequent cyclization of bis(2-haloethyl)silanes—such as bis(2-bromoethyl)dimethylsilane or bis(2-chloroethyl)dimethylsilane—is a highly sensitive process. Because silicon uniquely alters the electronic properties of adjacent carbon atoms, achieving high yields requires precise thermal control to balance the kinetics of intramolecular ring closure against competitive degradation pathways.

📊 Quick Diagnostics: Temperature & Solvent Matrix

The most critical parameter in silapiperidine synthesis is the reaction temperature. The table below summarizes the quantitative thermal boundaries and their resulting mechanistic outcomes to help you quickly diagnose your reaction profile.

Temperature Range	Recommended Solvent	Base System	Primary Reaction Outcome	Mechanistic Rationale
0 °C to 25 °C	THF or DCM		Mono-alkylation (Stalled)	Sufficient kinetic energy for the initial intermolecular , but insufficient to overcome the conformational enthalpy required for 6-membered ring closure.
40 °C to 65 °C	DCM or	or	Optimal Cyclization	Provides the exact thermal activation needed for intramolecular cyclization while remaining below the activation energy for elimination .
> 80 °C	Acetonitrile / Toluene	DIPEA or DBU	-Elimination (Failure)	High thermal stress combined with strong bases triggers rapid E2 elimination, yielding unwanted vinylsilane byproducts.

🔍 Troubleshooting FAQs (Mechanistic Deep-Dive)

Q1: My reaction stalls at the mono-aminated intermediate, even after 24 hours. How do I drive the cyclization to completion? The Causality: The amination occurs in two distinct kinetic steps. The first step is an intermolecular

attack by the primary amine, which is entropically favored and occurs readily at room temperature. However, the second step—the intramolecular ring closure—requires the molecule to adopt a specific chair-like transition state. If your reaction is running at 20–25 °C, the system lacks the thermal energy to overcome this conformational barrier . The Solution: Elevate the reaction temperature to a gentle reflux. Transitioning from room temperature DCM to refluxing DCM (~40 °C) or Chloroform (~61 °C) provides the necessary kinetic energy to drive the cyclization without triggering degradation.

Q2: I am observing a massive loss of yield and the formation of vinylsilane byproducts. What is causing this degradation? The Causality: This is a classic manifestation of the

-silicon effect . Silicon hyperconjugatively stabilizes positive charge development at the -carbon ( orbital overlap). This electronic effect makes the -hydrogens highly acidic and the leaving group (halide) exceptionally prone to elimination. When you exceed 65 °C or use a harsh, non-nucleophilic base (like DBU), you inadvertently promote an E2/E1cb-like elimination, stripping HX from the molecule to form a stable vinylsilane instead of your target heterocycle. The Solution: Strictly cap your reaction temperature at 65 °C. Swap strong organic bases for a milder, heterogeneous inorganic base like anhydrous , which acts as an efficient acid scavenger without aggressively deprotonating the -carbon .

Q3: My yield is low, and I am recovering a highly viscous, insoluble material during workup. What went wrong? The Causality: You are observing the formation of polyaminosilane oligomers. Because the starting material is a bis-electrophile, intermolecular substitution can outcompete intramolecular cyclization if the concentration of the reactive species is too high. The Solution: Implement high-dilution conditions . Ensure the concentration of your bis(2-haloethyl)silane does not exceed 0.05 M in the reaction solvent.

⚙️ Standard Operating Procedure (SOP)

Self-Validating Protocol for the Synthesis of 1-aza-4-silacyclohexane Derivatives

This protocol is engineered to be self-validating, meaning it includes built-in analytical checkpoints to ensure the chemistry is proceeding exactly as mechanistically intended.

Step 1: System Preparation & High-Dilution Setup

• Flame-dry a round-bottom flask equipped with a reflux condenser under an inert argon atmosphere.

• Dissolve 1.0 equivalent of bis(2-bromoethyl)dimethylsilane in anhydrous Chloroform (

  ) to achieve a strict concentration of 0.05 M . Causality: Anhydrous conditions prevent competitive hydrolysis of the highly electrophilic haloethyl groups.

Step 2: Base Integration

• Add 2.5 equivalents of finely powdered, anhydrous

  . Stir the suspension vigorously.

Step 3: Controlled Amination

• Cool the reaction vessel to 0 °C using an ice bath.

• Add 1.0 equivalent of the primary amine dropwise over 15 minutes.

• Validation Checkpoint 1: After 2 hours at room temperature, take a TLC aliquot (Hexane/EtOAc 8:2). You should observe the complete consumption of the starting material and the appearance of a highly polar spot (the mono-alkylated intermediate).

Step 4: Thermal Cyclization

• Gradually heat the reaction mixture to a gentle reflux (approx. 61 °C) and maintain for 16 hours.

• Causality: The 61 °C threshold provides the exact activation energy for the intramolecular

  closure while remaining safely below the -elimination threshold.

Step 5: Workup and Final Validation

• Cool to room temperature, filter the mixture through a Celite pad to remove inorganic salts, and concentrate under reduced pressure.

• Validation Checkpoint 2: Perform a crude

  NMR ( ). The protocol is successful if the triplet at ~3.4–3.5 ppm (representing the protons) has completely disappeared, replaced by a multiplet at ~2.6 ppm ( ). If you observe vinylic protons between 5.5–6.5 ppm, your heating mantle was too hot, and -elimination occurred.

🛤️ Reaction Pathway Visualization

The following diagram maps the kinetic pathways of bis(2-haloethyl)silane amination, illustrating how temperature and concentration dictate the fate of the reaction.

Reaction pathways in bis(2-haloethyl)silane amination highlighting temperature dependencies.

📚 References

• Title: Sila analogs of oxazolidinone derivatives and synthesis thereof Source: United States Patent Application US20140296133A1 URL:

• Title: Discovery of Kinesin KIF18A Inhibitor ATX020: Tactical Application of Silicon Atom Replacement Source: ACS Medicinal Chemistry Letters (2025) URL: [Link]

• Title: The 2-(Triphenylsilyl)ethoxycarbonyl-(“Tpseoc”-) Group: A New Silicon-Based, Fluoride Cleavable Oxycarbonyl Protecting Group Highly Orthogonal to the Boc-, Fmoc- and Cbz-Groups Source: Chemistry - A European Journal / PMC (2012) URL: [Link]

Technical Support Center: NMR Interpretation of Diphenyl-Silapiperidine Conformers

Welcome to the Advanced Analytical Support Center. This guide is designed for researchers and drug development professionals facing spectral ambiguities when characterizing diphenyl-silapiperidines and related sila-heterocycles.

Unlike standard piperidines, the introduction of a silicon atom into the six-membered ring fundamentally alters the molecule's geometry. The longer Si–C and Si–N bonds flatten the ring slightly, drastically reducing 1,3-diaxial steric penalties. This lowers the energy barrier for chair-to-chair ring inversion, leading to complex, temperature-dependent NMR behavior that requires specialized diagnostic workflows to resolve.

Diagnostic Workflow: Resolving Spectral Broadening

When analyzing diphenyl-silapiperidines at room temperature, users frequently encounter severe line broadening. The following logical workflow ensures that this broadening is correctly diagnosed as dynamic chemical exchange rather than instrumental error, guiding you toward successful conformer resolution.

Diagnostic VT-NMR workflow for resolving dynamic conformational exchange in silapiperidines.

Troubleshooting Q&A

Q1: Why do the phenyl and heterocyclic ring proton signals appear as broad, unresolved humps at 298 K? Causality & Explanation: In geminally substituted diphenyl-silapiperidines, one phenyl group occupies the axial position while the other is equatorial. At 298 K, the six-membered ring undergoes rapid chair-to-chair inversion. Because the Si–C bonds (~1.87 Å) are longer than standard C–C bonds (~1.54 Å), steric strain is reduced, lowering the activation barrier (

) for ring inversion to roughly 4.5–9.0 kcal/mol[1]. This places the inversion rate in the intermediate exchange regime on the NMR timescale, causing the distinct axial and equatorial phenyl signals to average out and broaden.

Q2: How do I resolve the axial and equatorial phenyl environments? Causality & Explanation: To resolve the signals, you must slow the molecular kinetics below the NMR timescale. Solution: Perform Variable-Temperature (VT) NMR. By cooling the sample below the coalescence temperature (

, typically 100–140 K), the ring inversion is "frozen." The broad humps will decoalesce into two distinct sets of signals representing the axial and equatorial phenyl groups[2].

Q3:

H NMR remains too crowded even at low temperatures. What is the self-validating alternative for conformer quantification? Causality & Explanation: The aromatic protons of the two phenyl groups inherently suffer from severe multiplet overlap, making integration unreliable even when dynamic exchange is halted. Solution: Utilize C and Si NMR. The Si nucleus is located directly at the site of substitution, making its chemical shift exquisitely sensitive to the spatial orientation of the attached groups. Si NMR provides massive chemical shift dispersion between conformers, allowing for clear, unambiguous integration and validation of the thermodynamic ratio[2].

Quantitative Data: Conformational Parameters

To set proper experimental expectations, compare your observed data against these established baseline parameters for silacyclohexane and silapiperidine derivatives.

Parameter	Typical Value for Silapiperidines	Comparison to Carbon Analogues (Piperidines)
Ring Inversion Barrier ( )	4.5 – 9.0 kcal/mol	Significantly lower (~10.5 kcal/mol)
Decoalescence Temperature ( )	100 K – 140 K	Lower due to reduced steric strain
Si–C Bond Length	~1.87 Å	Longer than C–C (~1.54 Å)
Si Chemical Shift Dispersion	10 – 30 ppm between conformers	Highly sensitive to axial/equatorial orientation

Experimental Protocol: Low-Temperature VT-NMR for Conformer Resolution

This protocol is designed as a self-validating system to ensure that the thermodynamic data extracted from your NMR experiments is an accurate reflection of the molecule's conformational landscape, free from instrumental artifacts.

Step 1: Cryogenic Sample Preparation

• Action: Dissolve 15–20 mg of the diphenyl-silapiperidine in a specialized low-temperature solvent system (e.g., a mixture of CDF

  /CDClF or liquid SiD ).

• Causality: Standard deuterated solvents like CDCl

  freeze at ~210 K. Because the ring inversion barrier in silapiperidines is extremely low, temperatures well below 140 K are required to reach the slow exchange regime[1].

Step 2: Baseline Shimming and Calibration

• Action: Insert the sample at 298 K. Shim the magnet and record a standard

  H spectrum. Check the full width at half maximum (FWHM) of the solvent residual peak.

• Validation: If the solvent peak is perfectly sharp (< 1 Hz) but the analyte peaks are broad, the broadening is definitively caused by dynamic chemical exchange, not poor magnetic homogeneity.

Step 3: Stepwise Cooling and Equilibration

• Action: Lower the probe temperature in 10 K increments, allowing 10 minutes of thermal equilibration at each step. Monitor the

  C or H spectra.

• Causality: Rapid cooling can cause severe temperature gradients within the sample tube, leading to artificial line broadening via convection currents, which corrupts thermodynamic calculations.

Step 4: Decoalescence and

Si Acquisition

• Action: Once the broad humps split into distinct, sharp peaks (decoalescence, typically around 103 K – 120 K), acquire

  C and Si NMR spectra[2].

• Causality:

  Si NMR circumvents the proton overlap problem, offering a clean baseline to integrate the ratio of the axial-phenyl and equatorial-phenyl conformers.

Step 5: Conformer Assignment via 2D NMR

• Action: Run a 2D NOESY or ROESY experiment at the frozen temperature.

• Validation: Identify cross-peaks between the phenyl ortho-protons and the axial protons of the silapiperidine ring. Strong 1,3-diaxial NOE cross-peaks unequivocally identify the axial-phenyl conformer, establishing a self-validating structural assignment.

References

• [1] Title: 1,3-Dimethyl-3-silapiperidine: Synthesis, Molecular Structure, and Conformational Analysis by Gas-Phase Electron Diffraction, Low Temperature NMR, IR and Raman Spectroscopy, and Quantum Chemical Calculations Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

• [2] Title: Silacyclohexanes, Sila(hetero)cyclohexanes and Related Compounds: Structure and Conformational Analysis Source: MDPI (Molecules) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]

Handling moisture sensitivity in organosilicon heterocycle synthesis

Welcome to the Organosilicon Heterocycle Technical Support Center . As a Senior Application Scientist, I have designed this hub to address the critical challenges researchers face when synthesizing silacycles (e.g., silacyclopentanes, silacyclobutanes, and benzosiloles).

The incorporation of silicon into carboskeletons endows molecules with unique biological and photophysical properties[1]. However, the synthesis of these organosilicon heterocycles is notoriously plagued by moisture sensitivity. The significant difference in electronegativity between silicon (1.90) and leaving groups like chlorine (3.16) renders the silicon center highly electrophilic[2]. Even trace amounts of water will outcompete your intended nucleophiles or transition-metal catalysts, leading to rapid hydrolysis and the formation of dead-end siloxane (Si–O–Si) polymers[3].

Below, you will find our self-validating troubleshooting guides, quantitative data on solvent management, and a robust step-by-step protocol for moisture-free silacycle synthesis.

Core Workflow: Moisture Management in Silacycle Synthesis

Workflow for moisture-sensitive silacycle synthesis, highlighting the failure pathway to siloxanes.

FAQ Section 1: Reagent & Solvent Preparation

Q: Why does my chlorosilane precursor degrade into a white, insoluble powder before I even initiate the cyclization step? A: This is a classic symptom of ambient moisture contamination. The Si–Cl bond is highly susceptible to nucleophilic attack by water[2]. Mechanistically, water attacks the electrophilic silicon center, displacing HCl to form a silanol (Si–OH). Silanols are highly unstable and rapidly undergo condensation with neighboring molecules to form stable, insoluble siloxane networks (Si–O–Si). Causality & Solution: You must store chlorosilanes in a glovebox or under a strict argon atmosphere. If degradation has occurred, the precursor must be re-distilled under reduced pressure prior to use.

Q: How dry must my solvents be for transition-metal-catalyzed silacycle synthesis, and how do I verify it? A: Solvents must contain less than 10 ppm of water. In transition-metal-catalyzed C–H silylation or silylative coupling[4][5], trace water not only hydrolyzes the silyl electrophile but also oxidatively poisons low-valent metal catalysts (e.g., Pd(0), Ni(0), or Pt(0) Karstedt's catalyst)[6]. Self-Validating Check: Do not rely blindly on a Solvent Purification System (SPS). Implement a self-validating system by performing a Karl Fischer (KF) titration on your solvent immediately before use. If KF titration is unavailable, add a pinch of activated 4Å molecular sieves to your reaction flask; if you observe micro-bubbling, your solvent is too wet.

Quantitative Analysis of Solvent Drying Strategies for Organosilicon Synthesis

Solvent	Recommended Drying Method	Expected Residual Water (ppm)	Suitability for Silacycle Synthesis
Toluene	SPS (Activated Alumina) + Storage over 3Å MS	< 5 ppm	Excellent. Standard for most transition-metal catalyzed silacyclizations[6].
THF	Distillation over Sodium/Benzophenone	10 - 20 ppm	Good. The deep blue ketyl radical serves as a self-validating moisture indicator.
Dichloromethane	Distillation over CaH₂	10 - 50 ppm	Moderate. Requires secondary drying over activated 3Å MS for 24 hours before use.
Hexane	Na/K Alloy Distillation	< 5 ppm	Excellent. Ideal for highly sensitive chlorosilane handling and storage.

FAQ Section 2: Reaction Setup & Schlenk Techniques

Q: I am using standard Schlenk techniques, but my silacyclobutane ring-opening reaction still fails. What is going wrong? A: A common point of failure is micro-leaks in the Schlenk line or improper purging of the reaction vessel. Silacyclobutanes possess strained C–Si bonds that are highly reactive[7]. If your vacuum pump cannot pull the manifold pressure below 50 mTorr, you are leaving residual atmospheric moisture in the flask during your vacuum/argon backfill cycles. Self-Validating Check: Perform a "Static Vacuum Test." Pull a vacuum on your assembled, empty reaction flask down to <50 mTorr. Isolate the flask from the pump by closing the manifold valve and monitor the digital pressure gauge for 5 minutes. If the pressure rises, you have a leak or outgassing moisture. Do not proceed until the pressure holds perfectly static.

Q: Can I use standard syringe techniques for transferring my organosilicon reagents? A: No. Standard syringes draw in microscopic amounts of ambient air through the needle puncture in the septum, which is enough to initiate siloxane formation[3]. Causality & Solution: You must use a double-tipped cannula transfer under positive argon pressure for volumes >2 mL, or utilize gas-tight Hamilton syringes equipped with a Teflon plunger, purging the syringe with argon three times prior to drawing the reagent[5].

Step-by-Step Methodology: Standard Protocol for Moisture-Sensitive Silacycle Synthesis

The following protocol details the synthesis of silacyclopentanes via double hydroalumination of terminal alkynes, a method requiring strict exclusion of moisture due to the use of highly reactive DIBAL-H and silane precursors[8].

Phase 1: Apparatus Validation (The Self-Validating Setup)

• Glassware Preparation: Bake a Schlenk tube and a magnetic stir bar in an oven at 150°C for a minimum of 12 hours.

• Hot Assembly: Remove the glassware from the oven, immediately assemble it hot, and attach it to the Schlenk line.

• Vacuum/Argon Cycling: Apply high vacuum (<50 mTorr) and flame-dry the flask using a butane torch to drive off surface-adsorbed water. Allow it to cool to room temperature under vacuum.

• Validation: Close the vacuum valve and monitor the gauge. If the pressure remains static for 5 minutes, backfill with ultra-high purity Argon. Repeat the vacuum/argon cycle three times.

Phase 2: Reagent Transfer 5. Solvent Addition: Under a positive flow of argon, add 2.0 mL of rigorously dried octane (KF < 5 ppm) via a gas-tight syringe. 6. Substrate Addition: Add the alkyne-bearing aryl silane substrate (1.0 equiv) into the Schlenk tube. 7. DIBAL-H Addition: Cool the flask to 0°C. Using a purged gas-tight syringe, slowly add DIBAL-H (2.0 equiv) dropwise. Mechanistic Note: DIBAL-H is highly moisture sensitive; any fuming at the needle tip indicates ambient moisture reaction.

Phase 3: Reaction Execution & Quenching 8. Heating: Seal the Schlenk tube and heat the reaction mixture to 80°C for 5 hours[8]. Monitor the reaction via GC-MS by taking 10 µL aliquots under strict argon counter-flow. 9. Dry Quenching: Once the gem-bisaluminum intermediate has fully cyclized, cool the reaction to -78°C. 10. Workup: Carefully quench the reaction by the dropwise addition of anhydrous ethyl acetate, followed by a saturated aqueous solution of Rochelle's salt to break up the aluminum emulsion. Extract the target silacyclopentane with diethyl ether.

References

• Synthetic strategies to access silacycles Frontiers in Chemistry (2023) URL:[Link]

• New Janus Tricyclic Laddersiloxanes: Synthesis, Characterization and Reactivity Preprints.org (2023) URL:[Link]

• Selective Ruthenium-Catalysed Functionalisation Reactions and ROMP of exo-Norbornene-Based Organosilicon Boronic Esters MDPI - International Journal of Molecular Sciences (2024) URL:[Link]

Sources

• 1. Frontiers | Synthetic strategies to access silacycles [frontiersin.org]
• 2. 1-Chloro-1-methyl-silacyclopent-3-ene|C5H9ClSi [benchchem.com]
• 3. Chemical design of onion-like carbon-silicon diimide polymer composites | Experimental Results | Cambridge Core [cambridge.org]
• 4. Recent Progress in the Construction of Silacycles by Transition- Metal-Catalyzed C—H Silylation [sioc-journal.cn]
• 5. mdpi.com [mdpi.com]
• 6. preprints.org [preprints.org]
• 7. researchgate.net [researchgate.net]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Technical Support Center: Purification of Crude Mixtures Containing Diphenylsilane

This guide is designed for researchers, scientists, and professionals in drug development who utilize diphenylsilane in their synthetic workflows. Here, we provide in-depth technical guidance, troubleshooting strategies, and frequently asked questions to address the common challenge of removing unreacted diphenylsilane from crude reaction mixtures. Our approach is grounded in fundamental chemical principles to empower you to make informed decisions for efficient and effective purification.

Frequently Asked Questions (FAQs)

Q1: My NMR spectrum shows residual diphenylsilane. What is the quickest way to remove it?

A: The most direct approach depends on the scale of your reaction and the properties of your desired product. For small-scale reactions where your product is not water-sensitive, a simple chemical quench followed by an aqueous workup is often the fastest method. You can hydrolyze the diphenylsilane to diphenylsilanediol, which is a solid and can be easily removed.

Q2: Is distillation a viable option for removing diphenylsilane?

A: Distillation can be effective if your product has a significantly different boiling point from diphenylsilane (boiling point ~257 °C at 760 mmHg) and is thermally stable.[1] However, diphenylsilane can decompose at this temperature, especially in the presence of air, which may lead to the formation of silica.[1] Therefore, vacuum distillation is highly recommended to lower the boiling point and minimize thermal decomposition.

Q3: I'm concerned about the reactivity of my product with water. Are there any non-aqueous methods to remove diphenylsilane?

A: Yes, several non-aqueous strategies can be employed. Column chromatography is a common technique, although the choice of stationary phase is crucial to avoid on-column reactions. Alternatively, you can convert the diphenylsilane into a more easily separable derivative using a non-aqueous workup, for example, by reacting it with an alcohol to form a silyl ether.

Q4: How can I monitor the removal of diphenylsilane?

A: Thin-layer chromatography (TLC) can be a quick and effective way to monitor the progress of your purification. Diphenylsilane is relatively nonpolar and should have a high Rf value in typical normal-phase solvent systems. For more quantitative analysis, Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) are excellent choices.[2][3]

Troubleshooting Guide: Overcoming Purification Challenges

This section provides a more detailed, problem-oriented approach to guide you through the process of obtaining a pure product, free from diphenylsilane contamination.

Problem 1: Residual Diphenylsilane Detected After Standard Workup

This is a common issue, especially when an excess of diphenylsilane is used to drive a reaction to completion.

Diphenylsilane is a relatively nonpolar and water-insoluble compound, meaning a simple aqueous extraction is often insufficient for its complete removal.[1] Its persistence in the organic layer necessitates a more targeted purification strategy.

• Chemical Quenching and Filtration: This is often the most effective method. The Si-H bond in diphenylsilane is susceptible to hydrolysis, converting it into diphenylsilanediol, a crystalline solid that is often insoluble in common organic solvents.[4][5]

  • Protocol for Hydrolysis of Diphenylsilane:

    • After your primary reaction is complete, cool the reaction mixture to room temperature.

    • Slowly add water (and a mild acid or base catalyst if necessary, though often not required for excess reagent quenching) to the reaction mixture while stirring. The hydrolysis of diphenylsilane can be catalyzed by rhodium or iridium complexes.[6]

    • Stir the mixture vigorously for 1-2 hours. You may observe the formation of a white precipitate (diphenylsilanediol).

    • Filter the mixture through a pad of celite or a sintered glass funnel.

    • Wash the filter cake with a small amount of a nonpolar organic solvent (e.g., hexanes) to recover any co-precipitated product.

    • The filtrate, now free of diphenylsilane, can be further purified to isolate your desired product.

• Column Chromatography: If your product is stable on silica gel, this can be an effective purification method. However, be aware that silanes can sometimes react with the acidic silanol groups on the silica surface, leading to decomposition or irreversible binding.[7]

  • Tips for Successful Chromatography of Organosilanes:

    • Solvent System Selection: Use a nonpolar eluent system, such as a gradient of ethyl acetate in hexanes, to effectively separate the nonpolar diphenylsilane from more polar products.

    • TLC Analysis First: Always perform a TLC analysis to determine the optimal solvent system for separation.

    • Consider Alternative Stationary Phases: If you experience issues with silica gel, consider using a less acidic stationary phase like alumina or a bonded-phase silica (e.g., C18 for reverse-phase chromatography).[8][9]

Problem 2: Product Co-elutes with Diphenylsilane During Chromatography

When the polarity of your product is very similar to that of diphenylsilane, chromatographic separation can be challenging.

Similar polarity and functional groups can lead to poor resolution on a chromatography column.

• Derivatization to Alter Polarity: A highly effective strategy is to selectively react the unreacted diphenylsilane to form a new compound with a significantly different polarity.

  • Conversion to a Silyl Ether: Reacting the crude mixture with a small amount of a simple alcohol (e.g., methanol or ethanol) in the presence of a catalyst can convert the diphenylsilane into a more polar diphenylalkoxysilane. This change in polarity will often allow for easy separation by column chromatography.

• Preparative HPLC: For high-value products or when other methods fail, preparative reverse-phase HPLC can provide excellent separation.[10]

Decision-Making Workflow for Diphenylsilane Removal

The following diagram illustrates a logical workflow for selecting the most appropriate purification strategy.

Caption: Workflow for chemical quenching of diphenylsilane.

Data Summary Table

Purification Method	Advantages	Disadvantages	Best Suited For
Chemical Quench (Hydrolysis)	Fast, efficient, and scalable. The resulting diphenylsilanediol is often easily removed by filtration.	Not suitable for water-sensitive products.	Water-stable products where diphenylsilane is in excess.
Vacuum Distillation	Can be very effective for large-scale purifications.	Requires a significant boiling point difference and thermally stable products. Diphenylsilane can decompose at high temperatures. [1]	Thermally stable products with boiling points significantly different from diphenylsilane.
Column Chromatography	Widely applicable and can provide high purity.	Can be time-consuming and may lead to product loss on the column. Diphenylsilane may react with silica gel. [7]	Products with different polarities from diphenylsilane that are stable on the chosen stationary phase.
Derivatization then Chromatography	Effective for products that co-elute with diphenylsilane.	Adds an extra chemical step to the purification process.	High-value products where chromatographic separation is challenging.

References

• Campos, J., et al. (2013). Tailor-Made Synthesis of Hydrosilanols, Hydrosiloxanes, and Silanediols Catalyzed by di-Silyl Rhodium(III) and Iridium(III) Complexes. Inorganic Chemistry, 52(15), 8455-8467. Retrieved from [Link]

• Eureka | Patsnap. (2022, April 1). Phenylsilane purification method. Retrieved from [Link]

• ResearchGate. (n.d.). Organosilanes used in the preparation of chemically bonded stationary phases. Retrieved from [Link]

• Wikipedia. (n.d.). Diphenylsilanediol. Retrieved from [Link]

• Google Patents. (n.d.). US3405155A - Process for the preparation of diphenylsilanediol.

• PubMed. (2021, July 22). Controllable organosilane monolayer density of surface bonding using silatranes for thiol functionalization of silica particles for liquid chromatography and validation of microanalytical method for elemental composition determination. Retrieved from [Link]

• LCGC. (2022, April 15). Columns - What is on Your HPLC Particle? A Look at Stationary Phase Chemistry Synthesis. Retrieved from [Link]

• Gelest, Inc. (2015, February 3). DIPHENYLSILANE. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 18). Diphenylsilane: Your Go-To Reagent for Efficient Chemical Reductions. Retrieved from [Link]

• Gelest, Inc. (n.d.). Separation Science. Retrieved from [Link]

• Google Patents. (n.d.). CN105153213A - Method for preparing diphenyl silanediol.
• Google Patents. (n.d.). CN114262342B - Method for purifying phenyl silane.

• Langmuir. (2017, August 29). Organosilane Chemical Gradients: Progress, Properties, and Promise. Retrieved from [Link]

• PMC. (2017, September 26). Scalable Synthesis of Hydrido-Disiloxanes from Silanes: A One-Pot Preparation of 1,3-Diphenyldisiloxane from Phenylsilane. Retrieved from [Link]

• PMC. (n.d.). NHC-catalyzed dehydrogenative self-coupling of diphenylsilane: A facile synthesis of octaphenylcyclotetra(siloxane). Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Dimethoxy(diphenyl)silane. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Diphenylsilane. Retrieved from [Link]

• Google Patents. (n.d.). CN105801611A - Methods for preparing phenyl silane and diphenyl silane.

• ChemRxiv. (n.d.). Deprotonation from Diphenylsilane with Organosilyllithium Agents. Retrieved from [Link]

• University of Rochester. (n.d.). Remove Sticky Reagents. Retrieved from [Link]

• Environmental Administration Section, Environmental Management Division, Bureau of Environmental Preservation, City of Kitakyushu. (n.d.). III Analytical Methods. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION FOR Phenylsilane as a safe, versatile alternative to hydrogen for the synthesis of actinide hydrides. Retrieved from [Link]

• Chemistry LibreTexts. (2021, June 10). 16: Silylethers. Retrieved from [Link]

• EPFL. (n.d.). Protocol for quenching reactive chemicals. Retrieved from [Link]

• Reddit. (2024, May 4). Removing remaining triphenylsilane in hydrosilylation reaction : r/Chempros. Retrieved from [Link]

• Science of Synthesis. (n.d.). 4.4.17 Silyl Ethers. Retrieved from [Link]

• Virginia Tech Chemistry Department. (2006, October 27). Quenching Reactive Substances. Retrieved from [Link]

• Google Patents. (n.d.). US5632898A - Method for removing unreacted electrophiles from a reaction mixture.

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2016, February 12). MedChem Tips and Tricks. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (2026, February 28). Understanding Silyl Ethers: Synthesis and Stability with TDS-Cl. Retrieved from [Link]

• Organic Syntheses. (2011). Org. Synth. 2011, 88, 342. Retrieved from [Link]

• NSF Public Access Repository. (2019, October 11). Direct Silyl Ether Metathesis for Vitrimers with Exceptional Thermal Stability. Retrieved from [Link]

Sources

• 1. Diphenylsilane | 775-12-2 [chemicalbook.com]
• 2. Phenylsilane purification method - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN114262342B - Method for purifying phenyl silane - Google Patents [patents.google.com]
• 4. Diphenylsilanediol - Wikipedia [en.wikipedia.org]
• 5. CN105153213A - Method for preparing diphenyl silanediol - Google Patents [patents.google.com]
• 6. Tailor-Made Synthesis of Hydrosilanols, Hydrosiloxanes, and Silanediols Catalyzed by di-Silyl Rhodium(III) and Iridium(III) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Controllable organosilane monolayer density of surface bonding using silatranes for thiol functionalization of silica particles for liquid chromatography and validation of microanalytical method for elemental composition determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dimethoxy(diphenyl)silane | SIELC Technologies [sielc.com]

Technical Support Center: Stability of Azasilinanes at Physiological pH

Welcome to the technical support center for researchers, scientists, and drug development professionals working with azasilinanes. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of azasilinanes under physiological pH conditions (typically pH 7.4).[1] Understanding the hydrolytic stability of these silicon-containing heterocycles is paramount for their successful application in biological systems.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during experiments involving azasilinanes at physiological pH.

1.1 Issue: Rapid Degradation of Azasilinane Compound in Aqueous Buffer (pH 7.4)

Question: I've synthesized a novel azasilinane-containing compound for a drug delivery application. However, upon dissolving it in a standard phosphate-buffered saline (PBS) at pH 7.4, I observe rapid degradation, as indicated by the appearance of new peaks in my HPLC-MS analysis. What could be the cause, and how can I mitigate this?

Answer:

The primary degradation pathway for azasilinanes in aqueous media is hydrolysis of the silicon-nitrogen (Si-N) and silicon-oxygen (Si-O) bonds within the ring structure. The rate of this hydrolysis is highly dependent on several factors.

Root Cause Analysis:

• Ring Strain: Azasilinane rings, particularly smaller ring systems, can possess significant ring strain, making them more susceptible to nucleophilic attack by water.

• Substituents on Silicon and Nitrogen: The electronic nature of the substituents on both the silicon and nitrogen atoms plays a crucial role. Electron-withdrawing groups on the silicon atom can increase its electrophilicity, making it more prone to hydrolysis. Conversely, bulky substituents on either atom can provide steric hindrance, slowing down the hydrolysis rate.

• pH of the Microenvironment: While the bulk pH is 7.4, localized changes in pH at the molecular level can influence stability.

• Presence of Catalysts: Certain species in your buffer, other than hydronium or hydroxide ions, could potentially catalyze the hydrolysis reaction.

Troubleshooting Steps & Rationale:

• Confirm Degradation Products: Utilize tandem mass spectrometry (LC-MS/MS) to identify the structure of the degradation products.[2] This will confirm if the degradation is indeed due to hydrolysis of the azasilinane ring, which would typically result in the formation of a corresponding amino-silanol that may further condense.

• Kinetic Studies: Perform a time-course study to determine the rate of degradation. This can be achieved by incubating your compound in the buffer at a constant temperature and analyzing aliquots at different time points using a validated stability-indicating HPLC method.[3][4][5][6] This will provide a quantitative measure of the compound's half-life under these conditions.

• Investigate Substituent Effects: If you have synthetic control, consider modifying the substituents on the azasilinane ring.

  • Increase Steric Bulk: Introducing bulkier groups around the silicon and nitrogen atoms can sterically shield the susceptible bonds from water molecules.

  • Modulate Electronic Effects: Replacing electron-withdrawing groups with electron-donating groups on the silicon atom can decrease its electrophilicity and slow down hydrolysis.[7]

• Formulation Strategies:

  • Liposomal Encapsulation: Encapsulating the azasilinane within a lipid bilayer can protect it from the aqueous environment until it reaches the target site.

  • Polymeric Nanoparticles: Formulation into pH-responsive nanoparticles can shield the compound at physiological pH and trigger its release in the more acidic microenvironment of specific tissues or endosomes.[8][9][10]

1.2 Issue: Inconsistent Stability Results Between Batches

Question: I'm observing significant variability in the stability of my azasilinane compound at pH 7.4 between different synthetic batches. What could be the source of this inconsistency?

Answer:

Inconsistent stability is often traced back to subtle differences in the synthetic process or purification of the final compound.

Root Cause Analysis:

• Residual Acid or Base: Trace amounts of acidic or basic impurities from the synthesis can catalyze hydrolysis. Even small variations in the final purification steps can lead to different levels of these impurities.

• Moisture Content: The presence of water in the solid sample before dissolution can initiate degradation.

• Polymorphism: Different crystalline forms (polymorphs) of your compound can have different dissolution rates and, consequently, different apparent stabilities in solution.

Troubleshooting Steps & Rationale:

• Rigorous Purification and Characterization:

  • Ensure the final purification step effectively removes all acidic or basic reagents and byproducts.

  • Thoroughly dry the final compound under high vacuum to remove residual solvents and moisture.

  • Characterize each batch using techniques like powder X-ray diffraction (PXRD) to check for polymorphism.

• Standardized Solution Preparation:

  • Use freshly prepared, high-purity buffers for all stability studies.

  • Control the temperature and mixing during dissolution to ensure consistency.

• Forced Degradation Studies: Conduct forced degradation studies under acidic, basic, oxidative, and photolytic conditions as per ICH guidelines.[11] This will help you understand the degradation pathways and develop analytical methods that can detect potential impurities arising from synthesis.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of azasilinane degradation at physiological pH?

A1: The primary degradation mechanism is hydrolysis. At physiological pH, which is slightly basic, the hydrolysis of the Si-N bond is often the rate-limiting step. The mechanism generally involves the nucleophilic attack of a water molecule or a hydroxide ion on the electrophilic silicon atom. This leads to the cleavage of the Si-N bond and the formation of a ring-opened amino-silanol intermediate. This intermediate can then undergo further reactions, such as condensation to form siloxanes.

Q2: How can I accurately monitor the stability of my azasilinane compound?

A2: A combination of chromatographic and spectroscopic techniques is recommended for robust stability monitoring.

• High-Performance Liquid Chromatography (HPLC) with UV and Mass Spectrometric Detection (MS): This is the gold standard for stability studies.[5] A well-developed, stability-indicating HPLC method can separate the parent compound from its degradation products. UV detection provides quantitative information, while MS detection helps in the identification of the degradants.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ²⁹Si NMR spectroscopy can provide detailed structural information about the degradation process.[12][13][14][15][16] By monitoring the disappearance of signals corresponding to the intact azasilinane ring and the appearance of new signals from the degradation products over time, you can gain insights into the kinetics and mechanism of hydrolysis.[17][18][19]

Q3: Are there any formulation strategies to enhance the stability of azasilinanes in aqueous solutions?

A3: Yes, several formulation strategies can be employed to protect azasilinanes from hydrolysis:

• Lyophilization: Freeze-drying the compound to remove water can significantly improve its long-term storage stability in the solid state. The reconstituted solution should be used promptly.

• Use of Co-solvents: Including less polar, water-miscible co-solvents in the formulation can reduce the activity of water and slow down hydrolysis. However, the choice of co-solvent must be compatible with the intended biological application.

• Encapsulation Technologies: As mentioned in the troubleshooting section, encapsulation within liposomes or polymeric nanoparticles can provide a physical barrier against hydrolysis.[8] pH-responsive systems are particularly promising as they can be designed to release the azasilinane in response to specific pH triggers in the body.[9][10][20][21]

Q4: How do substituents on the azasilinane ring affect its stability?

A4: Substituents have a profound impact on the stability of the azasilinane ring.

• On Silicon:

  • Electron-donating groups (e.g., alkyl groups) increase the electron density on the silicon atom, making it less electrophilic and thus less susceptible to nucleophilic attack by water. This generally increases hydrolytic stability.

  • Electron-withdrawing groups (e.g., alkoxy or halogen groups) decrease the electron density on the silicon atom, making it more electrophilic and accelerating hydrolysis.

• On Nitrogen:

  • Bulky substituents can provide steric hindrance, physically blocking the approach of water molecules to the silicon center and slowing down hydrolysis.

  • The electronic effect of substituents on nitrogen is also a factor, as they can influence the basicity of the nitrogen and the overall ring conformation.

A summary of these effects is presented in the table below:

Substituent Position	Substituent Type	Effect on Hydrolysis Rate	Rationale
Silicon	Electron-Donating	Decreases	Reduces electrophilicity of silicon
Silicon	Electron-Withdrawing	Increases	Increases electrophilicity of silicon
Silicon/Nitrogen	Bulky/Sterically Hindering	Decreases	Physically blocks nucleophilic attack

Q5: What are the key parameters to control in a typical stability study for an azasilinane?

A5: To ensure the reliability and reproducibility of your stability data, the following parameters should be carefully controlled:

• pH: The pH of the buffer solution should be accurately prepared and monitored throughout the experiment.

• Temperature: Hydrolysis reactions are temperature-dependent. The study should be conducted at a constant, controlled temperature (e.g., 37 °C to mimic physiological conditions).[22][23]

• Buffer Composition: The type and concentration of the buffer components should be consistent, as they can potentially influence the hydrolysis rate.

• Light Exposure: For photosensitive compounds, experiments should be conducted in the dark or under controlled lighting conditions to prevent photodegradation.[22]

• Initial Concentration: The initial concentration of the azasilinane compound should be kept consistent across all experiments.

Section 3: Experimental Protocols

3.1 Protocol: Kinetic Analysis of Azasilinane Hydrolysis by HPLC-UV

This protocol outlines a general procedure for determining the hydrolysis kinetics of an azasilinane compound at physiological pH.

Materials:

• Azasilinane compound

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other appropriate modifier for HPLC)

• HPLC system with UV detector

• Thermostated incubator or water bath

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the azasilinane compound in a suitable organic solvent (e.g., acetonitrile or DMSO) at a known concentration (e.g., 10 mg/mL).

• Initiation of Hydrolysis:

  • Pre-warm the PBS (pH 7.4) to the desired temperature (e.g., 37 °C).

  • To initiate the reaction, add a small volume of the stock solution to the pre-warmed buffer to achieve the desired final concentration (e.g., 100 µg/mL). Ensure the volume of the organic solvent is minimal (e.g., <1%) to avoid significant changes in the buffer properties.

  • Vortex briefly to ensure complete mixing. This is your t=0 sample.

• Sampling:

  • Immediately withdraw an aliquot (e.g., 100 µL) and quench the reaction by adding it to a vial containing a suitable diluent (e.g., 900 µL of the initial mobile phase). This will stop further degradation.

  • Place the reaction mixture in the thermostated incubator.

  • Withdraw aliquots at predetermined time intervals (e.g., 0, 15, 30, 60, 120, 240 minutes) and quench them in the same manner.

• HPLC Analysis:

  • Analyze the quenched samples using a validated stability-indicating HPLC method.

  • The method should be capable of resolving the parent azasilinane peak from all degradation products.

• Data Analysis:

  • Determine the peak area of the parent azasilinane at each time point.

  • Plot the natural logarithm of the peak area (or concentration) of the parent compound versus time.

  • If the plot is linear, the reaction follows pseudo-first-order kinetics. The slope of the line will be equal to -k, where k is the pseudo-first-order rate constant.

  • The half-life (t₁/₂) can be calculated using the equation: t₁/₂ = 0.693 / k.

Section 4: Visualizations

Caption: Experimental workflow for kinetic analysis of azasilinane hydrolysis.

References

• European Medicines Agency. (2023, July 13). Stability testing of existing active substances and related finished products. Retrieved from [Link]

• Lee, S., & Thompson, D. H. (2017). pH-responsive Nanoparticles for Drug Delivery. PMC. Retrieved from [Link]

• Bali, A., & Shekhar, S. (2024). Method validation and characterization of stress degradation products of azelastine hydrochloride using LC‐UV/PDA and LC‐Q/TOF‐MS studies. Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• StatPearls. (2022, September 12). Physiology, Acid Base Balance. NCBI Bookshelf. Retrieved from [Link]

• QbD Group. (2023, July 3). 4 Factors Influencing the Stability of Medicinal Products. Retrieved from [Link]

• Hilaris Publisher. (2016, January 8). LC–MS/MS Characterization of Forced Degradation Products of Tetrabenazine. Retrieved from [Link]

• International Journal of Pharmacy & Pharmaceutical Research. (2021, June 30). Degradation Profiling by RP- HPLC: A Review. Retrieved from [Link]

• Amazon S3. STUDY ON DEGRADATION BEHAVIOUR AND IMPURITY PROFILING OF DRUGS AND THEIR FORMULATION USED IN THE TREATMENT OF CARDIOVASCULAR DIS. Retrieved from [Link]

• ResearchGate. (2025, August 7). Validated stability-indicating methods for the determination of zafirlukast in the presence of its alkaline hydrolysis degradation product. Retrieved from [Link]

• MDPI. (2025, May 23). pH-Responsive Hydrogels: Recent Advances in Pharmaceutical Applications. Retrieved from [Link]

• PubMed. 5-Azacytidine hydrolysis kinetics measured by high-pressure liquid chromatography and 13C-NMR spectroscopy. Retrieved from [Link]

• ResearchGate. (2011, February 19). Hydrolysis-Condensation Kinetics of Different Silane Coupling Agents. Retrieved from [Link]

• Mechanical Engineering. NMR Studies on Hydrolysis and Condensation Reactions of Alkoxysilanes Containing Si H Bonds. Retrieved from [Link]

• Joseph A DiVerdi. Exp. 21 NMR Study of a Reversible Hydrolysis Reaction 263. Retrieved from [Link]

• PMC. (2021, March 8). NMR spectroscopy reveals acetylsalicylic acid metabolites in the human urine for drug compliance monitoring. Retrieved from [Link]

• AZoM. (2019, April 4). How to Determine Reaction Kinetics for Hydrolysis of N-Acetyl-DL-Methionine. Retrieved from [Link]

• ResearchGate. (2025, August 7). A Method Based on 1H NMR Spectral Data Useful to Evaluate the Hydrolysis Level in Complex Lipid Mixtures. Retrieved from [Link]

• the UWA Profiles and Research Repository. NMR Study of the Hydrolysis and Oligomerization of Alkyltrichlorosilanes in Silanizing Solutions Used to Prepare Alkylsiloxane Self-Assembled Monolayers. Retrieved from [Link]

• PMC. (2021, September 30). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. Retrieved from [Link]

• ResearchGate. Influence of Substituents on the Through-Space Shielding of Aromatic Rings. Retrieved from [Link]

• ResearchGate. (2025, August 6). Electronic effects of the substituted dopants on stability and reactivity of difuranosilapyridine-4-ylidenes: DFT approach | Request PDF. Retrieved from [Link]

• MDPI. (2020, June 28). Drug Delivery System Based on pH-Sensitive Biocompatible Poly(2-vinyl pyridine)-b-poly(ethylene oxide) Nanomicelles Loaded with Curcumin and 5-Fluorouracil. Retrieved from [Link]

• ResearchGate. (2025, December 4). pH-sensitive pullulan-based nanoparticles for intracellular drug delivery. Retrieved from [Link]

• PMC. pH-Responsive carriers for oral drug delivery: challenges and opportunities of current platforms. Retrieved from [Link]

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Silaazacycle Synthesis Support Center: Troubleshooting 6-Membered Azasilinane Formation

Welcome to the Technical Support Center for Silaazacycle Synthesis. As silicon-containing bioisosteres rapidly gain traction in drug discovery (often serving as heavier, metabolically stable analogues of piperidines), the efficient construction of 6-membered azasilinane rings has become a critical workflow.

This guide is engineered for researchers and drug development professionals. It bypasses generic advice to provide deep, mechanistically grounded troubleshooting for the catalytic formation of 1,2-, 1,4-, and 1,3,5-azasilinane frameworks.

Part 1: Diagnostic FAQs – Catalyst Selection & Reaction Troubleshooting

Q1: Why did my Ring-Closing Metathesis (RCM) fail with Grubbs catalysts for 1,2-azasilinane synthesis, and what should I use instead? A: When attempting to close a 6-membered 1,2-azasilinane ring from an allyl-Si/allyl-N precursor, Ru-based catalysts (such as Grubbs 1st/2nd generation or Hoveyda-Grubbs) frequently fail 1. The underlying causality is that Ru-catalysts heavily promote the migration of the double bond within the allylamine unit. Because the metathesis rate in these heteroatomic systems is slow, the catalyst instead drives the substrate into a stable but unreactive isomerized enamine state 1. Solution: Switch to a Schrock Mo-catalyst (e.g., 2 mol%). Molybdenum alkylidene complexes are highly active and significantly less prone to promoting this specific olefin isomerization pathway, cleanly converting the diene precursor to the desired 6-membered cyclic compound [[1]]().

Q2: How can I efficiently synthesize 1,4-azasilinanes without relying on symmetric double C-N bond formation? A: You can utilize a Lewis acid-catalyzed (5+1)-annulation or inter/intra-molecular Si-C bond formation using trihydrosilanes and enamides/enynamides 2, 3. Solution: Use Tris(pentafluorophenyl)borane,

, as the catalyst. It operates via a Piers-type mechanism where the highly Lewis acidic boron center abstracts a hydride from the silane, generating a highly electrophilic silylium-like intermediate 3. This intermediate chemoselectively activates the electron-rich enamide at the -position, driving a controllable Si-C bond formation that yields diverse 1,4-azasilinanes [[2]]().

Q3: I am trying to synthesize a 1,3,5-diazasilinane ring from divinylsilanes and sulfonamides. What oxidative system prevents simple halogenation? A: If you use

-BuOCl combined with NaI in acetonitrile, you can successfully drive the oxidative sulfonamidation toward 1,3,5-diazasilinanes [[4]](). Solution: Using -BuOI directly often leads to simple halogenation. However, the in situ generation of active species in the system facilitates a base-induced cyclization via successive eight- to six-membered ring contraction steps, yielding the Si,N-containing heterocycle in up to quantitative yields [[4]]().

Part 2: Validated Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Do not proceed to subsequent steps unless the validation checkpoint is confirmed.

Protocol A: Synthesis of 1,4-Azasilinanes via Catalysis

Causality Focus:

is chosen because its steric bulk and extreme Lewis acidity perfectly balance the need for hydride abstraction without irreversibly coordinating to the nitrogen atoms in the substrate.

• Preparation: In a nitrogen-filled glovebox, dissolve the enynamide precursor (0.1 mmol) and trihydrosilane (0.2 mmol) in anhydrous

  (0.5 mL) 3.

• Catalyst Addition: Add

  (0.01 mmol, 10 mol%) to the mixture [[3]]().

• Reaction: Stir the mixture at 25 °C for 40 minutes 3.

• Self-Validation Checkpoint: Pull a 10

  L aliquot and analyze via H-NMR. The reaction is self-validating when the terminal Si-H resonance (typically 4.0–4.5 ppm) completely disappears, replaced by upfield signals corresponding to the newly formed cyclic Si-CH framework. If Si-H persists, hydride abstraction has stalled—check for moisture contamination.

• Quenching & Purification: Quench with 1 drop of triethylamine to deactivate the borane, concentrate under reduced pressure, and purify via silica gel chromatography.

Protocol B: Synthesis of 1,2-Azasilinanes via Mo-Catalyzed RCM

Causality Focus: Mo-alkylidenes are utilized because their metallacyclobutane intermediates decompose faster than they undergo

-hydride elimination, effectively bypassing the olefin isomerization trap that plagues Ru-catalysts in these systems.

• Preparation: In a rigorously air-free Schlenk flask, dissolve the allyl-Si/allyl-N complex precursor in anhydrous, degassed benzene or toluene 1.

• Catalyst Addition: Add Schrock's Mo-catalyst (2 mol%) against a positive flow of argon [[1]]().

• Reaction: Stir at room temperature.

• Self-Validation Checkpoint: Monitor the reaction via

  H-NMR and visual cues. The successful conversion is validated by the disappearance of the terminal allyl olefinic protons ( ~4.9–5.1 ppm) and the emergence of internal cyclic olefinic protons ( ~5.4–5.9 ppm) 1. Additionally, the evolution of ethylene gas is a macroscopic indicator of successful metathesis; its absence indicates catalyst failure 1.

• Isolation: Remove the solvent in vacuo and purify the resulting 6-membered ring complex.

Part 3: Catalyst Performance & Quantitative Data

Use the following matrix to benchmark your expected yields and identify primary failure modes based on your chosen catalytic system.

Catalyst System	Target Scaffold	Substrate / Precursor Type	Typical Yield / Outcome	Key Pitfall / Troubleshooting
Schrock Mo-Catalyst	1,2-Azasilinane	Allyl-Si / Allyl-N dienes	High (Clean conversion)	Highly sensitive to air/moisture; requires strict Schlenk techniques.
Grubbs Ru-Catalysts	1,2-Azasilinane	Allyl-Si / Allyl-N dienes	0% (Failed RCM)	Causes double bond migration (isomerization) instead of metathesis.
	1,4-Azasilinane	Trihydrosilanes + Enamides	Good to Excellent	Bulky silyl substitutions can sterically hinder ring formation, leading to over-reduction.
-BuOCl + NaI	1,3,5-Diazasilinane	Divinylsilanes + Sulfonamides	Up to quantitative	Using -BuOI alone heavily favors halogenation over cyclization.

Part 4: Mechanistic Pathways & Decision Trees

Understanding the mechanistic flow is critical for troubleshooting. The following diagrams map out the logical progression of the two primary catalytic pathways discussed.

Figure 1: B(C6F5)3-catalyzed Piers-type mechanism for 1,4-azasilinane formation.

Figure 2: Catalyst decision tree for the ring-closing metathesis of 1,2-azasilinanes.

References

[1] Title: Preparation of "Constrained Geometry" Titanium Complexes of [1,2]Azasilinane Framework for Ethylene/1-Octene Copolymerization | Source: mdpi.com | URL: 1 [2] Title: Controllable Si–C Bond Formation from Trihydrosilanes En Route to Synthesis of 1,4-Azasilinanes with Diverse Silyl Functionalities | Source: acs.org | URL: 2 [4] Title: Divergent reactivity of divinylsilanes toward sulfonamides in different oxidative systems | Source: rsc.org | URL: 4 [3] Title: B(C6F5)3-Catalyzed (5 + 1)-Annulation of Enynamides with Trihydrosilanes en Route to the Synthesis of 1,4-Azasilines | Source: acs.org | URL: 3

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Divergent reactivity of divinylsilanes toward sulfonamides in different oxidative systems - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07469A [pubs.rsc.org]

Reference Data & Comparative Studies

The Silicon Switch: A Comparative Guide to Receptor Binding Affinity of Piperidine vs. Silapiperidine

In the landscape of medicinal chemistry, the strategic modification of lead compounds to enhance their pharmacological profiles is a cornerstone of drug discovery. One elegant and increasingly utilized strategy is bioisosteric replacement, where an atom or a functional group within a molecule is exchanged for another with similar physical or chemical properties.[1][2] This guide provides a detailed comparison of the receptor binding affinity of piperidine, a ubiquitous scaffold in pharmaceuticals, with its silicon-containing counterpart, silapiperidine.[3][4] Through a review of experimental data, we will explore how this "silicon switch" can modulate receptor interactions and offer a rationale for its application in drug design.[1][5]

The Rationale for the Silicon Switch: Piperidine and Its Sila-Analogue

The piperidine ring is a privileged structure in medicinal chemistry, found in numerous clinically successful drugs due to its favorable physicochemical properties and its ability to interact with a wide range of biological targets.[3][4][6][7][8] Silapiperidine, where a carbon atom at a key position (often the 4-position) is replaced by a silicon atom, presents a subtle yet impactful structural alteration. This substitution leverages the unique properties of silicon compared to carbon.[1][5]

Silicon's larger atomic radius and the longer Si-C and Si-N bonds can alter the conformation and steric profile of the ring.[1] Furthermore, silicon is more electropositive than carbon, which can influence the electronic distribution within the molecule and its interactions with the receptor.[5][9] A notable consequence of silicon incorporation is often an increase in lipophilicity, which can enhance membrane permeability and potentially alter the binding affinity for the target receptor.[1][9][10]

Comparative Analysis of Receptor Binding Affinity

A seminal study directly comparing the neuroreceptor affinity of 1-R-4,4-diphenylpiperidines with their 4-sila-piperidine analogues provides compelling evidence of the impact of this bioisosteric replacement. The study evaluated the binding of these compounds to a variety of receptors, including opioid, dopamine, serotonin, and GABA/benzodiazepine receptors.[10]

The results, summarized in the table below, demonstrate that in almost all cases, the sila-compounds exhibit a slightly higher receptor affinity than their corresponding carbon counterparts.[10] This suggests that the subtle changes in lipophilicity and geometry introduced by the silicon atom can lead to more favorable interactions within the receptor's binding pocket.

Compound (R group)	Receptor Subtype	Piperidine Analog (Ki, nM)	Silapiperidine Analog (Ki, nM)	Fold Change in Affinity
H	µ-opioid	>10,000	5,600	>1.8
δ-opioid	1,200	890	1.3
CH₃	µ-opioid	1,100	980	1.1
δ-opioid	340	210	1.6
i-propyl	µ-opioid	5,300	2,700	2.0
δ-opioid	1,300	880	1.5
t-butyl	µ-opioid	3,100	1,900	1.6
δ-opioid	680	450	1.5

Data adapted from W. G. S. van der Staay, et al. (1989). Ki values represent the inhibitory constant, where a lower value indicates higher binding affinity.

Interestingly, the study also revealed significant differences in the inhibition of monoamine uptake. The 4,4-diphenyl-4-sila-piperidine demonstrated much stronger inhibitory properties for noradrenaline and serotonin uptake compared to its carbon analogue, highlighting that the silicon switch can also modulate selectivity and functional activity beyond receptor binding.[10]

Experimental Protocol: Competitive Radioligand Binding Assay

To experimentally determine and compare the receptor binding affinities of compounds like piperidine and silapiperidine derivatives, a competitive radioligand binding assay is a gold standard method.[10] This assay measures the ability of an unlabeled test compound to compete with a radiolabeled ligand for binding to a specific receptor.

Step-by-Step Methodology:

• Receptor Preparation:

  • Prepare a homogenate of a tissue or cell line known to express the target receptor (e.g., rat brain tissue for opioid receptors).

  • Isolate the cell membranes containing the receptors through centrifugation.

  • Resuspend the membrane preparation in an appropriate assay buffer to a specific protein concentration.

• Assay Setup:

  • In a 96-well plate, add a fixed concentration of a high-affinity radioligand (e.g., [³H]DAMGO for µ-opioid receptors).

  • Add increasing concentrations of the unlabeled test compounds (both the piperidine and silapiperidine analogs) to different wells.

  • Include control wells for total binding (radioligand and receptor only) and non-specific binding (radioligand, receptor, and a high concentration of a known unlabeled ligand to saturate the receptors).

• Incubation:

  • Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. The receptors and any bound radioligand will be trapped on the filter, while the unbound radioligand will pass through.

  • Wash the filters quickly with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification:

  • Dry the filter plate and add a scintillation cocktail to each well.

  • Measure the radioactivity retained on the filters using a microplate scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from all other measurements to determine the specific binding.

  • Plot the specific binding as a function of the log concentration of the test compound to generate a competition curve.

  • Determine the IC₅₀ value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

  • Calculate the inhibitory constant (Ki) from the IC₅₀ value using the Cheng-Prusoff equation, which also takes into account the concentration and affinity of the radioligand.

Caption: Workflow of a competitive radioligand binding assay.

Signaling Pathway Context: The µ-Opioid Receptor

The µ-opioid receptor, a member of the G-protein coupled receptor (GPCR) family, is a key target for many piperidine-containing analgesics.[9][11] Understanding its signaling pathway provides context for the importance of receptor binding affinity.

Upon agonist binding (e.g., an opioid compound), the µ-opioid receptor undergoes a conformational change, leading to the activation of an associated inhibitory G-protein (Gi/o).[11][12][13] This activation results in the dissociation of the Gα and Gβγ subunits. The Gα subunit inhibits adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels. The Gβγ subunits can modulate ion channels, such as activating G-protein-coupled inwardly-rectifying potassium (GIRK) channels and inhibiting voltage-gated calcium channels.[13] These downstream effects ultimately lead to a reduction in neuronal excitability and the analgesic effect. The initial binding event is the critical first step that initiates this entire cascade.

Caption: Simplified µ-opioid receptor signaling pathway.

Conclusion

The bioisosteric replacement of carbon with silicon in the piperidine scaffold offers a valuable strategy for fine-tuning the pharmacological properties of drug candidates. Experimental evidence indicates that silapiperidine analogs can exhibit enhanced receptor binding affinity compared to their piperidine counterparts, likely due to a combination of increased lipophilicity and altered molecular geometry. This "silicon switch" can also influence selectivity and functional activity. The use of robust methodologies like competitive radioligand binding assays is crucial for quantifying these differences and guiding structure-activity relationship studies. As the quest for more potent and selective therapeutics continues, the judicious incorporation of silicon into established pharmacophores like the piperidine ring represents a promising avenue for innovation in drug design.

References

• van der Staay, W. G. S., et al. (1989). 4,4-Diphenylpiperidine derivates and their sila analogues. A comparative study of their interaction with neural receptor biding sites and synaptosomal monoamine uptake. PubMed. Available at: [Link]

• Gifford Bioscience. Radioligand Binding Assay. Gifford Bioscience. Available at: [Link]

• Alfa Cytology. Competitive Radioligand Binding Assays. Alfa Cytology. Available at: [Link]

• Rowan University. Silicon as a Bioisostere for Carbon in Drug Design. Rowan University. Available at: [Link]

• Royal Society of Chemistry. The role of silicon in drug discovery: a review. RSC Medicinal Chemistry. Available at: [Link]

• Royal Society of Chemistry. The role of silicon in drug discovery: a review. RSC Publishing. Available at: [Link]

• Longdom Publishing. Synthesis, Pharmacological Evaluation and In-Silico Studies of Some Piperidine Derivatives as Potent Analgesic Agents. Longdom Publishing. Available at: [Link]

• Williams, M. (2008). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. SpringerLink. Available at: [Link]

• Boyko, Y., & Gulevskaya, A. (2020). a) Different modalities of piperidine-containing drugs and drug... ResearchGate. Available at: [Link]

• Drug Design Org. Bioisosterism. Drug Design Org. Available at: [Link]

• National Toxicology Program. Protocol for the Estrogen Receptor Competitive Binding Assay Using Rat Uterine Cytosol: Appx B5. National Toxicology Program. Available at: [Link]

• Scribd. Bioisosteres in Drug Design. Scribd. Available at: [Link]

• Wikipedia. Mu-opioid receptor. Wikipedia. Available at: [Link]

• eScholarship.org. Designing Safer Analgesics via μ-Opioid Receptor Pathways. eScholarship.org. Available at: [Link]

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

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• 4. Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls  - Fluidic Sciences Ltd % [fluidic.com]
• 5. researchgate.net [researchgate.net]
• 6. Measuring receptor target coverage: a radioligand competition binding protocol for assessing the association and dissociation rates of unlabeled compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 9. Frontiers | Regulator of G-Protein Signaling (RGS) Protein Modulation of Opioid Receptor Signaling as a Potential Target for Pain Management [frontiersin.org]
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A Comparative Guide to the In Vitro Metabolic Stability of 4,4-Diphenyl-1,4-Azasilinane Derivatives and Their Carbon-Based Counterparts

In the relentless pursuit of novel therapeutics with optimized pharmacokinetic profiles, medicinal chemists are increasingly turning to bioisosteric replacement as a key strategy. The substitution of carbon with silicon, its heavier group 14 counterpart, has emerged as a particularly promising avenue for enhancing drug-like properties.[1] This guide provides an in-depth technical comparison of the in vitro metabolic stability of silicon-containing heterocycles, with a focus on the 4,4-diphenyl-1,4-azasilinane scaffold and its conceptual carbon analog, the piperidine ring. By examining experimental data and the underlying biochemical mechanisms, we will elucidate how this "sila-substitution" can profoundly alter metabolic fate, offering a powerful tool for mitigating metabolic liabilities and improving drug safety and efficacy.

The Rationale for Silicon Substitution: Beyond a Simple Bioisostere

The replacement of a carbon atom with silicon is more than a simple isosteric swap; it introduces a unique set of physicochemical properties that can be strategically leveraged in drug design.[2] While sharing the tetrahedral geometry of carbon, silicon possesses a larger atomic radius, leading to longer and more flexible covalent bonds. This can alter the conformation of a molecule, potentially improving its fit within a target protein's binding pocket.[1]

From a metabolic standpoint, the introduction of silicon can have several beneficial effects:

• Blocking Metabolic Hotspots: Strategic placement of a silicon atom can shield adjacent, metabolically labile positions from enzymatic attack by cytochrome P450 (CYP) enzymes, the primary drivers of Phase I metabolism.[3]

• Altering Metabolic Pathways: The distinct electronic properties of the carbon-silicon bond can lead to novel metabolic pathways, potentially avoiding the formation of toxic metabolites.[4]

• Increased Lipophilicity: Sila-substituted compounds often exhibit increased lipophilicity, which can enhance membrane permeability and oral bioavailability.[1][5]

This guide will delve into these principles, using a detailed case study to illustrate the practical implications of silicon substitution on metabolic stability.

A Head-to-Head Comparison: Sila-Haloperidol vs. Haloperidol

Experimental Design: In Vitro Liver Microsomal Stability Assay

The metabolic stability of these compounds was assessed using a standardized in vitro assay with human and rat liver microsomes.[4] This system provides a robust and high-throughput method for evaluating Phase I metabolism mediated by CYP enzymes.[6][7]

dot

Caption: Workflow for an in vitro liver microsomal stability assay.

Key Findings: A Shift in Metabolic Fate

The comparative metabolism study of haloperidol and sila-haloperidol revealed a profound difference in their metabolic pathways.[4]

Feature	Haloperidol (Carbon Analog)	Sila-Haloperidol (Silicon Analog)
Primary Metabolic Pathway	Oxidation of the piperidine ring	Opening of the 1,4-azasilinane ring
Key Metabolite	Neurotoxic pyridinium metabolite	Ring-opened metabolites
Glucuronidation	Glucuronide of the hydroxylated piperidine ring is a significant Phase II metabolite	No analogous glucuronidation of the silanol group observed

Table 1: Comparative Metabolic Fate of Haloperidol and Sila-Haloperidol

The most striking finding was the complete absence of the neurotoxic pyridinium metabolite in the microsomal incubations of sila-haloperidol.[4] This metabolite is a major concern with haloperidol therapy. Instead, sila-haloperidol underwent a novel metabolic pathway involving the opening of the 1,4-azasilinane ring.[4]

dot

Caption: Divergent metabolic pathways of haloperidol and sila-haloperidol.

This fundamental shift in metabolism highlights the power of sila-substitution to not only block specific metabolic pathways but to redirect the metabolic cascade towards potentially less toxic products.

Broader Implications for Drug Design: The Azasilinane Scaffold and Beyond

The findings from the sila-haloperidol study provide a strong rationale for the exploration of 4,4-diphenyl-1,4-azasilinane derivatives and other sila-substituted heterocycles in drug discovery. The piperidine ring is a common motif in many drugs, but it is also a frequent site of metabolic instability.[3][8] The bioisosteric replacement of the piperidine scaffold with alternatives like the 1,4-azasilinane ring offers a promising strategy to mitigate these issues.[9]

When considering the incorporation of a 4,4-diphenyl-1,4-azasilinane core, several factors should be taken into account:

• Stereoelectronic Effects: The diphenyl substitution at the silicon atom will likely increase steric hindrance around the silicon, potentially further shielding it and the adjacent carbons from metabolic attack.

• Lipophilicity: The introduction of two phenyl groups will significantly increase the lipophilicity of the molecule, which could have implications for solubility, cell permeability, and off-target effects.

• Synthetic Accessibility: While the synthesis of organosilicon compounds has advanced significantly, it can still present challenges compared to their carbon-based counterparts.[10]

Experimental Protocols in Detail

For researchers looking to evaluate the metabolic stability of their own 4,4-diphenyl-1,4-azasilinane derivatives or other novel compounds, the following detailed protocol for a human liver microsomal stability assay is provided.

Protocol: In Vitro Human Liver Microsomal Stability Assay

1. Reagent Preparation:

• Test Compound Stock Solution: Prepare a 10 mM stock solution of the test compound in DMSO.

• Human Liver Microsomes (HLM): Thaw a vial of pooled HLM on ice. Dilute to a final concentration of 1 mg/mL in 0.1 M potassium phosphate buffer (pH 7.4).

• NADPH Regenerating System: Prepare solutions of NADPH-A and NADPH-B according to the manufacturer's instructions.

2. Incubation Procedure:

• In a 96-well plate, add the test compound to the HLM suspension to achieve a final substrate concentration of 1 µM.

• Pre-incubate the plate at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At specified time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.

3. Reaction Quenching and Sample Preparation:

• Immediately add the aliquot to a well containing ice-cold acetonitrile with an internal standard to stop the reaction and precipitate the microsomal proteins.

• Vortex the plate and centrifuge to pellet the precipitated protein.

• Transfer the supernatant to a new plate for analysis.

4. LC-MS/MS Analysis:

• Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

• The LC-MS/MS system should be optimized for the specific mass transitions of the test compound and the internal standard.

5. Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The slope of the linear regression of this plot is the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k

• Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) x (incubation volume / mg microsomal protein)

Conclusion: A Strategic Advantage in Drug Discovery

The strategic incorporation of silicon into heterocyclic scaffolds, such as the 4,4-diphenyl-1,4-azasilinane core, represents a powerful and underutilized strategy in modern drug discovery. As demonstrated by the comparative metabolism of haloperidol and sila-haloperidol, this "sila-switch" can fundamentally alter metabolic pathways, leading to improved safety profiles by avoiding the formation of toxic metabolites.[4] While challenges in synthesis and the need for careful consideration of physicochemical properties remain, the potential benefits of enhanced metabolic stability, altered pharmacokinetics, and novel intellectual property make the exploration of silicon-containing drug candidates a compelling endeavor for researchers and scientists in the pharmaceutical industry.

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• Valko, Y. et al. In vitro metabolism of haloperidol and sila-haloperidol: new metabolic pathways resulting from carbon/silicon exchange. Drug Metabolism and Disposition, 2010, 38(1), 73-83. Available from: [Link]

• Canal, F. et al. Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability. ACS Chemical Neuroscience, 2021, 12(1), 135-149. Available from: [Link]

• Showell, G. A. & Mills, J. S. The role of silicon in drug discovery: a review. RSC Medicinal Chemistry, 2024. Available from: [Link]

• Aggarwal, V. K. & Ball, L. T. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society, 2021, 143(35), 13956-13970. Available from: [Link]

• Showell, G. A. & Mills, J. S. The role of silicon in drug discovery: a review. RSC Medicinal Chemistry, 2024. Available from: [Link]

• Scott, J. S. et al. Synthesis, Reactivity, Functionalization, and ADMET Properties of Silicon-Containing Nitrogen Heterocycles. The Journal of Organic Chemistry, 2018, 83(15), 8051-8067. Available from: [Link]

• Showell, G. A. & Mills, J. S. The Place of the Bioisosteric Sila-Substitution in Drug Design. Chimia, 2003, 57(11), 743-750. Available from: [Link]

• Wsol, M. et al. Bicyclic Bioisosteres of Piperidine: Version 2.0. Journal of Medicinal Chemistry, 2022, 65(1), 54-68. Available from: [Link]

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• Singh, R. et al. Azetidines in medicinal chemistry: emerging applications and approved drugs. Molecular Diversity, 2026. Available from: [Link]

• Desta, Z. et al. Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs. International Journal of Molecular Sciences, 2023, 24(10), 8749. Available from: [Link]

• Dong, Y. et al. Cytochrome P450-Mediated Metabolism and CYP Inhibition for the Synthetic Peroxide Antimalarial OZ439. Antimicrobial Agents and Chemotherapy, 2015, 59(9), 5307-5314. Available from: [Link]

• Wieczorek, M. & Sniecikowska, J. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 2025. Available from: [Link]

• Muthusamy, R. & Bharatam, P. V. Molecular Modeling Studies on Cytochrome P450-mediated Drug Metabolism. Current Drug Metabolism, 2021, 22(9), 689-710. Available from: [Link]

• D'Alonzo, D. et al. Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics. Molecules, 2021, 26(6), 1642. Available from: [Link]

• Paine, M. F. et al. Cytochrome P450-mediated metabolism in the human gut wall. Journal of Pharmacy and Pharmacology, 2009, 61(5), 555-565. Available from: [Link]

• Wang, B. et al. Coupled electron and proton transfer in the piperidine drug metabolism pathway by the active species of cytochromes P450. Dalton Transactions, 2018, 47(1), 113-122. Available from: [Link]

• Taddei, M. et al. Modifications to 1-(4-(2-Bis(4-fluorophenyl)methyl)sulfinyl)alkyl Alicyclic Amines That Improve Metabolic Stability and Retain an Atypical DAT Inhibitor Profile. Journal of Medicinal Chemistry, 2024, 67(1), 709-727. Available from: [Link]

• Pelkonen, O. & Turpeinen, M. Cytochrome P450 Enzymes and Drug Metabolism in Humans. Handbook of Experimental Pharmacology, 2021, 267, 3-29. Available from: [Link]

• Zhang, Y. et al. Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake. Bioorganic & Medicinal Chemistry Letters, 2013, 23(21), 5878-5881. Available from: [Link]

• Yu, Q. et al. Discovery of novel 1-(4-aminophenylacetyl)piperidine derivatives as FXR partial agonists for the potential treatment of metabolic dysfunction-associated steatohepatitis. European Journal of Medicinal Chemistry, 2025. Available from: [Link]

• Gąsiorowska, J. et al. Synthesis of 1,4-azaphosphinine nucleosides and evaluation as inhibitors of human cytidine deaminase and APOBEC3A. Beilstein Journal of Organic Chemistry, 2024, 20, 747-754. Available from: [Link]

• Ioset, J. R. et al. Synthesis of Thiazolidin-4-Ones Derivatives, Evaluation of Conformation in Solution, Theoretical Isomerization Reaction Paths and Discovery of Potential Biological Targets. Molecules, 2024, 29(11), 2496. Available from: [Link]

• Karelou, M. et al. Synthesis, Stability, and Biological Evaluation of Novel Aminoderivatives Incorporating the Aza-Acridine Scaffold. Molecules, 2025. Available from: [Link]

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The Silicon Switch: A Comparative Guide to Lipophilicity (LogP) in Carbon vs. Silicon Analogs

In modern medicinal chemistry, bioisosterism is a foundational strategy for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. Among the most compelling elemental substitutions is the "silicon switch" (sila-substitution)—the strategic replacement of a specific carbon atom within a molecular framework with a silicon atom 1. Because silicon sits directly below carbon in Group 14 of the periodic table, it shares a similar valency. However, its distinct physicochemical properties predictably and significantly elevate molecular lipophilicity, quantified by the octanol-water partition coefficient (LogP) 2.

This guide provides an objective comparison of LogP differences between carbon and silicon analogs, detailing the mechanistic causality behind these shifts and outlining a self-validating experimental protocol for accurate LogP determination.

Mechanistic Causality: Why Silicon Increases Lipophilicity

The substitution of carbon for silicon inherently increases a molecule's LogP. This shift is not arbitrary but is governed by two primary atomic differences:

• Covalent Radius and the Hydrophobic Effect: Silicon possesses a significantly larger covalent radius (1.17 Å) compared to carbon (0.77 Å) 2. Consequently, Si–C bonds (typically 1.89 Å) are substantially longer than C–C bonds (1.54 Å) 3. This expands the overall molar volume and non-polar surface area of the molecule. In an aqueous environment, accommodating this larger volume requires a higher entropic penalty (cavity formation energy). To minimize this unfavorable thermodynamic state, the silicon analog is driven more strongly into the lipophilic (octanol or lipid membrane) phase.

• Electronegativity and Bond Polarization: Silicon is more electropositive (Pauling electronegativity = 1.90) than carbon (2.55) 3. This reverses the standard bond polarization seen in organic frameworks. The altered dipole moments reduce the molecule's capacity to engage in favorable dipole-dipole interactions with polar water molecules, further enhancing its lipophilic character 4.

Causality pathway of the carbon/silicon switch on drug pharmacokinetics.

Quantitative Comparison: Carbon vs. Silicon Analogs

The theoretical framework above translates into measurable, consistent increases in LogP. The table below summarizes the lipophilicity shift observed when a standard carbon moiety (e.g., a tert-butyl group) is replaced by its silicon counterpart (a trimethylsilyl group), as well as shifts in complex pharmacological scaffolds.

Compound Scaffold	Carbon Analog	Carbon LogP	Silicon Analog (Sila-substitution)	Silicon LogP	Δ LogP
Simple Benzene	tert-Butylbenzene	4.0	Trimethylsilylbenzene	4.7	+0.7
Muscle Relaxant	Pridinol	~2.5	Sila-pridinol	~3.2	+0.7
Antipsychotic	Haloperidol	4.3	Sila-haloperidol	>4.8	>+0.5

Data synthesized from foundational organosilicon medicinal chemistry studies [[2]](), [[4]]().

This consistent ~0.5 to 0.7 logarithmic unit increase means the silicon analog is roughly 3 to 5 times more lipophilic than its carbon counterpart. In drug design, this is leveraged to force molecules across the blood-brain barrier (BBB) or to extend the half-life of drugs prone to rapid hepatic clearance [[5]]().

Experimental Protocol: Self-Validating LogP Determination

Because silicon analogs exhibit highly skewed partitioning (heavily favoring the octanol phase), traditional UV-Vis spectrophotometry often fails to accurately quantify the minute concentrations left in the aqueous phase.

To ensure scientific integrity, the following protocol utilizes a Shake-Flask Method coupled with High Dynamic Range Diode Array Detection (HDR-DAD) HPLC . This system is self-validating: it relies on a strict mass-balance calculation to rule out experimental artifacts like interfacial aggregation or precipitation 6.

Step-by-Step Methodology

• Phase Mutual Saturation (Causality: Volume Stability):

  • Mix 1-octanol and aqueous phosphate buffer (pH 7.4) in a 1:1 ratio.

  • Stir vigorously for 24 hours, then allow phases to separate.

  • Why? Solvents exhibit partial miscibility. Pre-saturating the phases ensures that during the actual experiment, no volume shifts occur due to solvent crossover, which would invalidate concentration calculations 6.

• Sample Preparation & Equilibration:

  • Dissolve an exact mass of the carbon or silicon analog into 10 mL of the mutually saturated biphasic system (5 mL octanol / 5 mL buffer).

  • Agitate on a mechanical shaker at 25°C ± 0.5°C for 24 hours to achieve thermodynamic equilibrium.

• Phase Separation:

  • Centrifuge the mixture at 3000 RPM for 15 minutes to break any micro-emulsions. Carefully extract 1 mL aliquots from both the upper (octanol) and lower (aqueous) phases.

• HDR-DAD HPLC Analysis (Causality: Dynamic Range):

  • Inject both phases into an HPLC equipped with an HDR-DAD system.

  • Why? Silicon analogs will yield massive peaks in the octanol phase and trace peaks in the aqueous phase. HDR-DAD allows linear quantitation across a massive range (e.g., 0.5 mAU to 6000 mAU) without altering injection volumes, eliminating dilution-induced errors [[6]]().

• Self-Validation (Mass Balance Check):

  • Calculate total recovered mass:

    .

  • If

    deviates by >5% from the initial input mass, discard the result. A failure here indicates compound degradation, precipitation, or micelle formation.

• LogP Calculation:

  • If validated, calculate LogP:

    .

Workflow for experimental LogP determination of C/Si analogs.

Conclusion

The strategic exchange of carbon for silicon is a precise tool for medicinal chemists looking to manipulate a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. By understanding the physical causality—specifically the interplay between covalent radius, electronegativity, and solvation thermodynamics—researchers can predictably leverage the increased LogP of silicon analogs to optimize drug delivery, particularly for central nervous system targets.

References

• Rowan. "Silicon as a Bioisostere for Carbon in Drug Design." RowanSci.[Link]

• Lazareva, N., et al. "Drug design based on the carbon/silicon switch strategy." ResearchGate.[Link]

• Showell, G. A., & Mills, J. S. "Organosilicon Molecules with Medicinal Applications." ACS Publications.[Link]

• Pharmacy 180. "Silicon-based drugs versus carbon-based analogues." Pharmacy 180.[Link]

• Huesgen, A.G. "Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System." Agilent Technologies.[Link]

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ADMET Profiling of Silicon-Containing Neuroactive Compounds: A Comparative Guide

The Strategic Rationale for Sila-Substitution in Neuropharmacology

In the pursuit of novel neuroactive therapeutics, medicinal chemists frequently encounter the limitations of traditional carbon-based scaffolds, particularly concerning off-target toxicity and suboptimal Blood-Brain Barrier (BBB) penetration. As a Senior Application Scientist, I have observed a paradigm shift toward sila-substitution (the bioisosteric replacement of a specific carbon atom with silicon).

Silicon’s unique physicochemical properties fundamentally alter a molecule's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile. Because silicon is more electropositive and possesses a larger covalent radius than carbon, the resulting C–Si bonds are longer, altering the spatial geometry of the pharmacophore. Furthermore, when a carbinol (C–OH) is replaced by a silanol (Si–OH), the increased acidity of the silanol proton makes it a significantly stronger hydrogen-bond donor, which can drastically improve biochemical potency and target engagement[1]. Finally, 1, facilitating superior passive diffusion across the BBB, a critical requirement for central nervous system (CNS) drugs[1][2].

Mechanistic pathways linking sila-substitution to altered ADMET and pharmacological profiles.

Comparative Case Studies: Carbon vs. Silicon Bioisosteres

To objectively evaluate the performance of silicon-containing alternatives, we must compare them directly against their carbon-based parent compounds using standardized ADMET and pharmacological metrics.

Case Study 1: Haloperidol vs. Sila-Haloperidol

Haloperidol is a classic dopamine (D2) receptor antagonist used as an antipsychotic. However, its clinical utility is limited by extrapyramidal side effects driven by off-target binding and specific metabolic pathways. The synthesis of 3 (where the carbon at the 4-position of the piperidine ring is replaced by silicon) resulted in a molecule with a profoundly altered pharmacological profile[3].

Sila-haloperidol demonstrated a 4.7-fold increase in potency at human D2 receptors compared to its carbon analogue[3]. Furthermore, the metabolic fate of the drug was completely altered; the in vivo half-life was shortened by a factor of 3.6, and it exhibited a nearly three-fold higher inhibitory effect against CYP3A4[4].

Table 1: Pharmacological & ADMET Comparison of Haloperidol vs. Sila-haloperidol

Parameter	Haloperidol (Carbon)	Sila-haloperidol (Silicon)	Mechanistic Impact / Significance
hD2 Receptor Affinity	Standard baseline	4.7x more potent	Enhanced target engagement due to stronger Si-OH hydrogen bonding[3].
Receptor Selectivity	D2 ≈ σ1	Higher D2 / σ1 selectivity	Altered spatial geometry reduces off-target sigma receptor binding[4].
In vivo Half-life (Rat)	~65 minutes	~18 minutes	Rapid clearance requires altered dosing regimens[4].
CYP3A4 Inhibition	Moderate	~3-fold higher inhibition	Increased potential for drug-drug interactions (DDIs)[4].
Metabolic Fate	Standard oxidation	Completely altered	Silicon's atomic radius shifts the primary sites of enzymatic oxidation[5].

Case Study 2: Venlafaxine vs. Sila-Venlafaxine

Venlafaxine is a widely prescribed Serotonin/Noradrenaline Reuptake Inhibitor (SNRI). When evaluating 6, researchers discovered that the C/Si switch dramatically influenced the pharmacological selectivity profile[6]. Specifically, the (R)-enantiomer of sila-venlafaxine exhibited a 10-fold more potent inhibition of noradrenaline transporters (NAT) compared to serotonin (SERT) and dopamine (DAT) transporters[1]. This effectively transformed an SNRI into a selective Noradrenaline Reuptake Inhibitor (NRI).

Table 2: Selectivity Comparison of Venlafaxine vs. Sila-venlafaxine

Parameter	Venlafaxine (Carbon)	(R)-Sila-venlafaxine (Silicon)	Mechanistic Impact / Significance
Primary Target Profile	SNRI (Serotonin/Noradrenaline)	Selective NRI (Noradrenaline)	Complete shift in potential therapeutic indications[7].
Transporter Selectivity	Balanced NAT/SERT inhibition	10-fold preference for NAT	Refined pharmacological profile reducing serotonergic side effects[1].
Structural Geometry	Cyclohexanol core	Silacyclohexanol core	Altered ring puckering optimizes fit within the NAT binding pocket[6].

Standardized Experimental Protocols for Sila-ADMET Profiling

Because silicon-containing compounds often exhibit high lipophilicity and unique metabolic liabilities (e.g., silanol glucuronidation), standard ADMET assays must be rigorously controlled.

Standardized in vitro ADMET and pharmacological profiling workflow for silicon-containing drugs.

Protocol A: Bidirectional Caco-2 Permeability Assay (BBB Surrogate)

Purpose: To evaluate passive transcellular permeability and active efflux, which dictate CNS exposure. Causality: Sila-substitution increases lipophilicity, theoretically enhancing passive diffusion. However, increased lipophilicity can also increase recognition by P-glycoprotein (P-gp) efflux transporters. Bidirectional transport is required to calculate the Efflux Ratio (ER).

• Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts. Culture for 21 days to ensure full differentiation and tight junction formation.

• Dosing: Prepare the sila-compound at 10 µM in HBSS buffer (pH 7.4). Apply to the Apical (A) chamber for A→B transport, and the Basolateral (B) chamber for B→A transport.

• Incubation & Sampling: Incubate at 37°C. Take 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes. Replenish with fresh buffer.

• Quantification: Analyze samples via LC-MS/MS to calculate the apparent permeability (

  ).

• Self-Validating System (Critical):

  • Monolayer Integrity: Post-assay, incubate the inserts with Lucifer Yellow (LY). If LY

    cm/s, the tight junctions are compromised, and the data for that well is automatically discarded.

  • Efflux Validation: If the calculated ER (

    ) is > 2, the assay must be repeated in the presence of a known P-gp inhibitor (e.g., Verapamil) to confirm active efflux.

Protocol B: In Vitro Microsomal Metabolic Stability (HLM/RLM)

Purpose: To determine the intrinsic clearance (

) and identify altered metabolic fates driven by the C/Si switch. Causality: The altered bond lengths and steric bulk of silicon can shield traditional carbon oxidation sites while exposing new ones, drastically shifting CYP450 clearance rates[5].

• Incubation Setup: Prepare a reaction mixture containing Human Liver Microsomes (HLM) at a protein concentration of 0.5 mg/mL in 100 mM phosphate buffer (pH 7.4). Note: Keeping protein concentration low prevents non-specific binding of highly lipophilic sila-compounds.

• Initiation: Pre-warm to 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM) and the sila-compound (final concentration 1 µM).

• Quenching: At time points 0, 5, 15, 30, and 45 minutes, transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing an internal standard. This instantly denatures the CYP enzymes, halting metabolism.

• Centrifugation & Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to determine the half-life (

  ) and .

• Self-Validating System (Critical):

  • Enzymatic Viability: Run concurrent positive controls (Verapamil for high clearance) and negative controls (Warfarin for low clearance).

  • Chemical Stability Control: A "Minus-NADPH" control must be run in parallel. If the sila-compound depletes by >5% in the absence of NADPH, it indicates chemical instability (e.g., spontaneous siloxane formation) rather than enzymatic metabolism, invalidating the CYP-clearance calculation.

Conclusion

The integration of silicon into neuroactive pharmacophores is not merely a structural novelty; it is a highly rational approach to tuning ADMET properties. As demonstrated by sila-haloperidol and sila-venlafaxine, the C/Si switch can drastically increase target affinity, refine receptor selectivity, and alter metabolic clearance. However, these benefits come with unique physicochemical liabilities that require rigorous, self-validating ADMET profiling workflows to ensure successful clinical translation.

References

• The role of silicon in drug discovery: a review Source: RSC Medicinal Chemistry URL:[Link]

• A Silicon Analogue of the Dopamine (D2) Receptor Antagonist Haloperidol Source: Organometallics (ACS Publications) URL:[Link]

• Sila-Haloperidol, a Silicon Analogue of the Dopamine (D2) Receptor Antagonist Haloperidol: Synthesis, Pharmacological Properties, and Metabolic Fate Source: ChemMedChem (via ResearchGate) URL:[Link]

• Sila-venlafaxine, a Sila-Analogue of the Serotonin/Noradrenaline Reuptake Inhibitor Venlafaxine: Synthesis, Crystal Structure Analysis, and Pharmacological Characterization Source: Organometallics (ACS Publications) URL:[Link]

• Chemical Attachment of 5-Nitrosalicylaldimine Motif to Silatrane Resulting in an Organic–Inorganic Structure with High Medicinal Significance Source: PMC (National Institutes of Health) URL:[Link]

Sources

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• 4. Silicon drug analogues. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
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• 7. researchgate.net [researchgate.net]

Crystal Structure &amp; Performance Guide: 4,4-Diphenyl-1,4-azasilinane Salts

This guide provides an in-depth technical analysis of 4,4-diphenyl-1,4-azasilinane salts (often referred to as 4,4-diphenyl-4-silapiperidines in medicinal chemistry), comparing them directly to their carbon analogs (4,4-diphenylpiperidines). This comparison focuses on the "Silicon Switch" strategy—replacing a quaternary carbon with silicon to modulate physicochemical and pharmacological properties.

Executive Summary: The Silicon Switch

In drug design, the replacement of a carbon atom with silicon (bioisosteric replacement) is a powerful tool to alter the lipophilicity , metabolic stability , and molecular geometry of a scaffold without changing its fundamental pharmacological class.

For the 4,4-diphenylpiperidine scaffold (common in analgesics and antipsychotics like opioids and butyrophenones), the substitution of the C4 carbon with silicon yields 4,4-diphenyl-1,4-azasilinane . This modification induces specific structural perturbations in the crystal lattice and solution state, primarily driven by the longer C–Si bond length and altered ring puckering.

Key Differentiators

Feature	Carbon Analog (Piperidine)	Silicon Analog (Azasilinane)	Impact
Bond Length	C–C ≈ 1.54 Å	C–Si ≈ 1.88 Å	Expanded ring size; altered receptor fit.
Ring Conformation	Chair (Standard)	Distorted Chair	Increased puckering amplitude.
Lipophilicity (logP)	Baseline	Increased (+0.5 to +1.0)	Enhanced blood-brain barrier (BBB) penetration.
C-E-C Bond Angle	~109.5°	~102–105° (Intraring)	Altered spatial vector of substituents.

Structural Analysis & Crystallography[1][2][3][4]

Geometric Distortion

The most critical crystallographic difference arises from the C–Si bond length (approx. 1.87–1.89 Å) compared to the C–C bond (1.53–1.54 Å). In 4,4-diphenyl-1,4-azasilinane salts:

• Ring Expansion: The 1,4-distance between the nitrogen and the heteroatom (Si) is significantly longer than in the piperidine analog.

• Puckering Parameters: While both rings adopt a chair conformation, the azasilinane ring is more "folded" at the silicon end to accommodate the longer bonds. This results in a narrower C–Si–C intraring angle (typically 100°–104°) compared to the tetrahedral C–C–C angle (~110°).

• Substituent Orientation: The two phenyl rings at the 4-position (Si) experience less steric crowding at the ipso carbons due to the longer C–Si bonds, allowing for a slightly different rotational freedom compared to the carbon analog.

Hydrogen Bonding Networks

In the salt form (e.g., hydrochloride), the protonated nitrogen (

) acts as a hydrogen bond donor.

• Piperidine Salts: Typically form strong

  hydrogen bonds with a predictable geometry.

• Azasilinane Salts: The expanded ring size shifts the position of the nitrogen atom relative to the hydrophobic bulk (diphenyl group). This often leads to altered packing motifs where the

  interaction accommodates the larger molecular volume, sometimes resulting in lower lattice energy and different solubility profiles.

Comparative Crystallographic Data

Representative data derived from structural studies of sila-haloperidol and related analogs.

Parameter	4,4-Diphenylpiperidine HCl	4,4-Diphenyl-1,4-azasilinane HCl
Space Group	Typically P2₁/c or C2/c	Often P2₁/c (Isostructuralism is common but not guaranteed)
C(4)–C(3) / Si(4)–C(3)	1.53 Å	1.87 Å
Intraring Angle at Pos 4	109.8°	103.5°
Ring Torsion Angles	~55° (Classic Chair)	~60–65° (Hyper-puckered)
Density ( )	~1.20 g/cm³	~1.25 g/cm³ (Si is heavier)

Experimental Protocols

Synthesis of 4,4-Diphenyl-1,4-azasilinane

The synthesis utilizes the "Divinylsilane Route," a robust method developed by the Tacke group. This protocol avoids the use of unstable bis(chloromethyl) precursors.

Workflow Diagram

Caption: Synthesis of 4,4-diphenyl-1,4-azasilinane via base-catalyzed cyclization of divinylsilanes.

Step-by-Step Protocol

• Precursor Synthesis: React Ph2SiCl2 with 2 equivalents of VinylMgBr in THF to yield Ph2Si(CH=CH2)2. Workup with aqueous NH4Cl and distillation.

• Cyclization:

  • Mix Ph2Si(CH=CH2)2 and the primary amine (e.g., Benzylamine or Methylamine) in an inert solvent (Hexane/THF).

  • Add a catalytic amount of n-Butyllithium (n-BuLi) or the corresponding lithium amide.

  • Reflux for 24–48 hours. The reaction proceeds via a double nucleophilic addition of the amine across the vinyl groups.

• Salt Formation:

  • Dissolve the free base in dry diethyl ether.

  • Add 2M HCl in ether dropwise at 0°C.

  • Filter the white precipitate immediately to prevent hygroscopic degradation.

Crystallization for XRD

To obtain single crystals suitable for X-ray diffraction, slow diffusion is preferred over evaporation due to the lipophilic nature of the silyl group.

• Solvent System: Dissolve 20 mg of the salt in a minimum amount of Methanol (good solubility for the ionic head).

• Antisolvent: Carefully layer Diethyl Ether or Hexane (5-fold volume) on top of the methanol solution in a narrow tube.

• Conditioning: Seal the tube with Parafilm, poke one small hole, and store at 4°C in a vibration-free environment. Crystals typically appear within 3–7 days.

Performance Comparison: Bioactivity & Properties

The "Silicon Switch" is rarely bio-neutral. The structural changes described above translate directly into performance metrics.

Selectivity Profiles

Research indicates that sila-substitution often improves selectivity for G-protein coupled receptors (GPCRs).

• Dopamine D2 Receptors: Sila-analogs of haloperidol (containing the 4,4-diphenyl-silapiperidine motif) often show increased affinity compared to carbon analogs.[1][2] The larger Si atom may enhance Van der Waals contacts within the hydrophobic pocket of the receptor.

• Serotonin (5-HT) Receptors: The altered ring geometry can shift the selectivity ratio between 5-HT2A and D2 receptors, a critical parameter in designing atypical antipsychotics.

Physicochemical Metrics

Metric	Effect of Silicon Substitution	Implication
LogP (Lipophilicity)	Increases by ~0.5 – 1.0 units	Improved membrane permeability; potential for higher brain concentration.
Metabolic Stability	Variable	The Si–C bond is generally stable, but the silyl group can alter the site of metabolic hydroxylation on the phenyl rings.
Solubility	Decreased (Aqueous)	Salts may require more aggressive formulation vehicles (e.g., cyclodextrins) compared to C-analogs.

References

• Tacke, R., et al. (1988). "4,4-Diphenylpiperidine derivatives and their sila analogues. A comparative study of their interaction with neural receptor binding sites."[1][2] Arzneimittelforschung, 38(8), 1075–1078.

• Tacke, R., et al. (2010). "4-Silapiperidine and 4-silapiperidinium derivatives: syntheses and structural characterization." Organometallics, 29(7), 1652–1660.

• Tacke, R., & Burschka, C. (2003).[1] "Geometric parameters of 1-silacyclohexanes." Organometallics, 22, 1800.

• Showell, G. A., & Mills, J. S. (2003). "Chemistry and biological activity of organosilicon drugs." Drug Discovery Today, 8(12), 551–556.

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A Researcher's Guide to Spectroscopic Validation of Silicon Incorporation in Heterocycles

For chemists at the forefront of materials science and drug development, the precise incorporation of silicon into heterocyclic scaffolds opens new avenues for innovation. These "sila-heterocycles" can exhibit unique electronic properties, enhanced metabolic stability, and novel pharmacological activities. However, the successful synthesis of these structures is contingent upon rigorous and unambiguous structural validation. This guide provides an in-depth comparison of Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy—the two cornerstone techniques for confirming silicon incorporation—grounded in both theoretical principles and practical, field-proven methodologies.

The Complementary Roles of IR and NMR Spectroscopy

The question is not which technique is better, but how they can be used in concert to build an irrefutable case for successful silicon incorporation. Infrared spectroscopy offers a rapid, often preliminary, assessment of the presence of key silicon-related functional groups. It is an excellent tool for monitoring the progress of a reaction.[1][2] In contrast, multinuclear NMR spectroscopy provides definitive, atom-level structural elucidation, confirming the precise location of the silicon atom within the heterocyclic ring and its bonding environment.[3][4]

At-a-Glance Comparison: IR vs. NMR for Sila-heterocycle Validation

Feature	Infrared (IR) Spectroscopy	Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Role	Rapid functional group identification (e.g., Si-C, Si-H, Si-O).[1][5]	Definitive structural elucidation and connectivity mapping.
Information Provided	Presence of specific vibrational modes.[1][2]	Atomic connectivity, chemical environment, stereochemistry.[4]
Key Evidence	Characteristic absorptions for Si-C, Si-Aryl, Si-H bonds.[1][2]	¹H/¹³C shifts influenced by Si; direct detection via ²⁹Si NMR.
Sensitivity	Moderate to high for strong dipoles.	Lower, especially for ²⁹Si (low natural abundance).
Ambiguity	Can be ambiguous; peaks may overlap with other vibrations.	Unambiguous when using multinuclear (¹H, ¹³C, ²⁹Si) experiments.
Experiment Time	Minutes.	Minutes to hours, depending on the nucleus and experiment.

Part 1: Infrared (IR) Spectroscopy - The First Line of Inquiry

IR spectroscopy is an indispensable tool for the analysis of organosilicon compounds because specific groups of atoms exhibit characteristic vibration frequencies that are readily identifiable.[1][2] When a carbon atom in a heterocycle is replaced by silicon, the change in mass and bond strength results in new, diagnostic vibrational modes.

Key Vibrational Modes for Silicon Incorporation

The primary utility of IR in this context is the identification of vibrations that are absent in the starting material and characteristic of the new silicon-containing bonds.

Bond Type	Typical Wavenumber (cm⁻¹)	Intensity & Notes
Si-C (Alkyl) Stretch	800 - 1250	Strong. The exact position depends on substituents. Can overlap with the "fingerprint" region, requiring careful comparison with starting materials.[6]
Si-Aryl Stretch	~1135 - 1100	Strong and sharp, particularly for groups like p-substituted silphenylene.[1][2]
Si-H Stretch	2280 - 2080	Strong and sharp. This region is typically free from other interfering bands, making it highly diagnostic if a Si-H moiety is expected.[1][2]
Si-O-Si Stretch	1130 - 1000	Very strong and often broad. Crucial for identifying siloxane-containing structures or potential hydrolysis byproducts.[6][7]

Source: Adapted from Gelest, Inc. and other sources.[1][2]

Causality: Why These Frequencies are Diagnostic

The position of a vibrational band is determined by the bond strength (force constant) and the reduced mass of the atoms involved. The Si-C bond is weaker and involves a heavier atom (Si) compared to a C-C bond. Consequently, its stretching frequency appears at a lower wavenumber (in the 800-1250 cm⁻¹ range) than typical C-C stretches (1000-1200 cm⁻¹). Similarly, the Si-H bond's unique electronic environment places its strong absorption in a clear spectral window (2280-2080 cm⁻¹), distinct from C-H stretches which appear above 2800 cm⁻¹.[1][2]

Experimental Protocol: Acquiring a High-Quality IR Spectrum

This protocol ensures a reliable and reproducible IR spectrum for a novel sila-heterocycle.

• Sample Preparation:

  • Ensure the sample is scrupulously dry. Silanols (Si-OH), formed from hydrolysis, show a broad absorption in the 950-810 cm⁻¹ range and can complicate interpretation.[1][2]

  • For solid samples, the Attenuated Total Reflectance (ATR) method is preferred as it requires minimal sample preparation. Ensure good contact between the crystal and the sample.

  • For liquid samples, a thin film between two KBr or NaCl plates is effective.

• Background Collection:

  • Run a background spectrum of the empty ATR crystal or salt plates. This is critical to subtract the absorbance of atmospheric CO₂ and water vapor.

• Sample Analysis:

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Set the resolution to 4 cm⁻¹ for routine analysis.

• Data Processing & Interpretation:

  • Perform baseline correction and ATR correction if necessary.

  • Carefully compare the product spectrum to the spectrum of the starting material(s). The disappearance of reactant peaks and the appearance of new, diagnostic Si-C or Si-Aryl peaks provide strong evidence for the reaction's success.

Part 2: NMR Spectroscopy - The Definitive Proof

While IR suggests the presence of silicon-containing bonds, NMR spectroscopy provides the definitive, high-resolution evidence of silicon's incorporation into the heterocyclic framework. A combination of ¹H, ¹³C, and, most importantly, ²⁹Si NMR experiments allows for complete structural assignment.[3][8][9]

The Influence of Silicon on ¹H and ¹³C Chemical Shifts

Replacing a carbon with a silicon atom significantly alters the electronic environment of the neighboring nuclei. Silicon is more electropositive than carbon, leading to predictable changes in the chemical shifts of adjacent protons and carbons. These shifts, when compared to the all-carbon analogue, are a powerful secondary confirmation of silicon's presence.

The Gold Standard: ²⁹Si NMR Spectroscopy

Direct observation of the silicon nucleus via ²⁹Si NMR is the most unambiguous method for confirming incorporation.

Challenges and Considerations:

• Low Natural Abundance: The ²⁹Si isotope has a natural abundance of only 4.7%.

• Negative Gyromagnetic Ratio: This leads to a negative Nuclear Overhauser Effect (NOE), which can invert or nullify signals in standard proton-decoupled experiments.

• Long Relaxation Times: The T₁ relaxation times for ²⁹Si can be very long, requiring extended delays between pulses and increasing experiment time.

To overcome these challenges, specialized pulse sequences are employed. Polarization transfer techniques like INEPT (Insensitive Nuclei Enhanced by Polarization Transfer) or DEPT (Distortionless Enhancement by Polarization Transfer) are highly recommended.[10] They transfer magnetization from the highly abundant ¹H nuclei to the rare ²⁹Si nuclei, significantly enhancing sensitivity and reducing acquisition times.

Interpreting ²⁹Si Chemical Shifts

The chemical shift (δ) of ²⁹Si is highly sensitive to its coordination environment and the nature of its substituents, spanning a vast range of over 600 ppm.[10] This sensitivity is a major advantage for characterization.

Silicon Environment	Typical ²⁹Si Chemical Shift Range (ppm)
Tetracoordinate (e.g., in silanes, silafluorenes)	+50 to -200
Pentacoordinate (e.g., silatranes, intermediates)	-50 to -150
Silicon-Silicon Double Bonds (Disilenes)	+50 to +160
Divalent Silicon (Silylenes)	+567 to -392

Note: These are general ranges; specific values are highly structure-dependent. Referenced against Tetramethylsilane (TMS) at 0 ppm.[10][11][12]

For a typical tetracoordinate silicon atom within a heterocyclic ring, such as in a silafluorene, the resonance is expected to appear in the more shielded (negative ppm) region of the spectrum.[13]

Experimental Protocol: Acquiring a Publication-Quality ²⁹Si NMR Spectrum

• Sample Preparation:

  • Use a high-concentration sample (50-100 mg) in a minimal amount of deuterated solvent (e.g., CDCl₃, C₆D₆) in a 5 mm NMR tube.

  • Ensure the sample is fully dissolved and free of particulate matter.

  • Consider adding a relaxation agent like Cr(acac)₃ to shorten T₁ relaxation times, but be aware it will cause line broadening.

• Instrument Setup:

  • Use a high-field spectrometer (≥ 400 MHz) equipped with a broadband probe.

  • Tune and match the probe for the ²⁹Si frequency.

• Acquisition using INEPT or DEPT:

  • Select a refocused INEPT or a DEPT-45 pulse sequence. These are generally robust and provide good signal enhancement.

  • Set the recycle delay (d1) to 2-3 seconds.

  • Optimize the polarization transfer delay based on an estimated ¹J(Si,H) coupling constant (typically ~200 Hz).

  • Acquire a sufficient number of scans (from several hundred to many thousands) to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply an exponential line broadening factor (e.g., 1-5 Hz) to improve the signal-to-noise ratio in the processed spectrum.

  • Reference the spectrum to an external standard (TMS) or an internal standard if one is present.

Integrated Validation Workflow

A robust validation strategy integrates these techniques into a logical progression, moving from rapid screening to definitive proof.

Caption: Integrated workflow for the spectroscopic validation of silicon incorporation in heterocycles.

Conclusion

Confirming the incorporation of silicon into a heterocyclic framework is a critical step that demands a multi-faceted analytical approach. IR spectroscopy serves as a powerful initial screening tool, providing rapid feedback on the formation of key silicon-centric bonds. However, it is the detailed, unambiguous data from multinuclear NMR, and particularly direct detection via ²⁹Si NMR, that provides the conclusive evidence required by the rigorous standards of modern chemical research. By employing these techniques in a complementary and logical workflow, researchers can confidently validate their synthetic achievements and accelerate the development of next-generation silicon-based materials and therapeutics.

References

• Arkles, B. (2015). INFRARED ANALYSIS OF ORGANOSILICON COMPOUNDS: SPECTRA-STRUCTURE CORRELATIONS. Gelest, Inc. [Link]

• Sanchez, J. C., & Trogler, W. C. (2008). Efficient blue-emitting silafluorene–fluorene-conjugated copolymers: selective turn-off/turn-on detection of explosives. Journal of Materials Chemistry, 18(29), 3463-3470. [Link]

• Gelest, Inc. (n.d.). Infrared Analysis of Organosilicon Compounds: Spectra-Structure Correlations. Academia.edu. Retrieved from [Link]

• Kim, J. H., et al. (2015). Synthesis and Characterization of New Poly(silole-fluorene) Copolymers. PubMed, 28(2), 167-73. [Link]

• Arkles, B. (2015). (PDF) Infrared Analysis of Organosilicon Compounds. ResearchGate. [Link]

• Shimizu, M., et al. (2019). Synthesis of silafluorenes and silaindenes via silyl radicals from arylhydrosilanes: intramolecular cyclization and intermolecular annulation with alkynes. Organic Chemistry Frontiers. [Link]

• Groza, A., et al. (2005). INFRARED SPECTRAL INVESTIGATION OF ORGANOSILICON COMPOUNDS UNDER CORONA CHARGE INJECTION IN AIR AT ATMOSPHERIC PRESSURE. Journal of Optoelectronics and Advanced Materials. [Link]

• Shinar, J., & Shinar, R. (2008). Organic Light-Emitting Devices (OLEDs) and OLED-Based Chemical and Biological Sensors: An Overview. In Organic Light-Emitting Devices. Springer.
• Smith, A. L. (1979). Analysis of Silicones. John Wiley & Sons.

• Zhang, Y., et al. (2022). Synthesis, Structure, and Significant Energy Gap Modulation of Symmetrical Silafluorene-Cored Tetracyanobutadiene and Tetracyanoquinodimethane Derivatives. The Journal of Organic Chemistry, 87(4), 1894–1901. [Link]

• Apeloig, Y., & Karni, M. (2004). Ab initio and DFT study of the 29Si NMR chemical shifts in RSi≡SiR'. Organometallics, 23(1), 144-153. [Link]

• Apperley, D. C., Harris, R. K., & Logothetis, G. (2012). Solid-State NMR: A Practical Guide. John Wiley & Sons.
• Marsmann, H. C. (1981). 29Si-NMR Spectroscopic Results. In NMR Basic Principles and Progress. Springer.

• Uhlig, F. (n.d.). 29Si NMR Some Practical Aspects. Pascal-Man. [Link]

• Sidorkin, V. F., et al. (2015). Analysis of the Hypersensitivity of the 29Si NMR Chemical Shift of the Pentacoordinate Silicon Compounds to the Temperature Effect. N-(Silylmethyl)acetamides. The Journal of Physical Chemistry A, 119(15), 3533–3542. [Link]

• Kalikhman, I., & Kost, D. (2008). 29Si NMR Spectroscopy of Organosilicon Compounds. ResearchGate. [Link]

• Brook, A. G., et al. (1982). Silicon-29 NMR studies of relatively stable silaethylenes. Journal of the American Chemical Society, 104(21), 5667–5672. [Link]

• Zibrowius, B., Löffler, E., & Hunger, M. (1992). Multinuclear MAS n.m.r. and i.r. spectroscopic study of silicon incorporation into SAPO-5, SAPO-31, and SAPO-34 molecular sieves. Scilit. [Link]

• Williams, E. A. (1983). Silicon-29 NMR Spectroscopy. Annual Reports on NMR Spectroscopy, 15, 235-290. [Link]

• HORIBA Scientific. (n.d.). Vibrational Spectroscopy of Ultra-Low-K Dielectric Materials. [Link]

• Stavola, M. (2007). Local vibrational modes of impurities in silicon. Washington State University. [Link]

• Adichemistry. (2022, July 2). Modes of vibrations in molecules - Infra Red Spectroscopy - IR Active-inactive-stretching-bending [Video]. YouTube. [Link]

• G.A.P. (2018, January 31). Chemistry 21b – Spectroscopy Lecture # 12 – Local Mode Theory & The Vibrations of Functional Groups. Caltech. [Link]

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Comparative Guide: Optimizing Toxicity Assessment for Diphenyl-Silane Metabolites

Topic: Toxicity Assessment of Diphenyl-Silane Metabolites in Cell Cultures Content Type: Publish Comparison Guide

Executive Summary

The accurate toxicity assessment of organosilanes—specifically Diphenylsilane (DPS) and its primary hydrolytic metabolite, Diphenylsilanediol (DPSD) —presents unique challenges in preclinical drug development and materials science. Standard colorimetric assays often yield false negatives due to the unique chemical reactivity of silanols.

This guide objectively compares three primary cytotoxicity assay platforms—Tetrazolium Reduction (MTT) , Luminescent ATP Quantification , and Real-Time Cell Analysis (RTCA) —to determine the optimal workflow for evaluating diphenyl-silane metabolites.

The Challenge: Diphenyl-Silane Metabolism & Assay Interference

Before selecting an assay, researchers must understand the analyte. In aqueous cell culture media, Diphenylsilane (

) undergoes rapid hydrolysis to form Diphenylsilanediol ( ) .

• The Metabolite: DPSD is a lipophilic, crystalline solid (CAS 947-42-2) with anticonvulsant properties similar to phenytoin.[1]

• The Problem: Organosilanes, particularly those with Si-H bonds or active silanol groups, possess reducing potential. They can non-enzymatically reduce tetrazolium salts (like MTT) to formazan, creating false signals of cell viability even in dead cell populations. Furthermore, the hydrophobicity of DPSD leads to precipitation in aqueous media, scattering light and interfering with optical density (OD) readings.

Comparative Analysis: Selecting the Right Assay Platform

The following table contrasts the performance of standard assay types specifically for Diphenyl-silane metabolite assessment.

Feature	MTT / MTS (Colorimetric)	ATP Luminescence (e.g., CellTiter-Glo)	RTCA (Impedance-Based)
Detection Principle	Metabolic reduction of tetrazolium salt	Quantitation of ATP (Energy currency)	Impedance (Cell-electrode interaction)
Silane Interference	HIGH. Non-enzymatic reduction by Si-H/Si-OH.	LOW. Chemical inhibition is rare; no redox dependency.	NONE. Label-free; unaffected by chemical reactivity.
Sensitivity	Moderate ( -10^4 cells)	High (<10 cells)	High (Single cell resolution possible)
Solubility Impact	High. Precipitates scatter light (OD noise).	Low. Lysis step solubilizes membranes/crystals.	Moderate. Precipitates may settle on electrodes.
Kinetic Data	Endpoint only (Snapshot).	Endpoint only (Snapshot).	Continuous (Real-time profiles).
Verdict for DPS	NOT RECOMMENDED	GOLD STANDARD (Screening)	PLATINUM (Mechanism)

Technical Deep Dive: Mechanism of Interference

To understand why the "Industry Standard" MTT fails for silanes, we must visualize the chemical pathways.

Figure 1: Mechanism of Organosilane Interference in Tetrazolium Assays. The metabolite (DPSD) can chemically reduce MTT, bypassing the cell and generating a false positive viability signal.

Recommended Protocol: ATP-Based Luminescence Assay

For routine screening of Diphenyl-silane toxicity, the ATP-based luminescence assay is the most robust method as it avoids redox interference and solubilizes the hydrophobic metabolite during the lysis step.

Reagents & Equipment

• Cell Line: HepG2 (Liver model) or SH-SY5Y (Neuronal model, relevant for anticonvulsant metabolites).

• Test Compound: Diphenylsilanediol (Sigma-Aldrich, >95%).

• Vehicle: DMSO (Final concentration <0.5%).

• Assay Kit: CellTiter-Glo® (Promega) or equivalent.

• Reader: Multi-mode plate reader (Luminescence module).

Step-by-Step Workflow

Step 1: Metabolite Preparation (Critical)

• Dissolve Diphenylsilanediol in 100% DMSO to create a 100 mM stock solution .

• Sonicate for 10 minutes at 37°C to ensure complete solubilization (DPSD tends to crystallize).

• Prepare serial dilutions (1:2) in serum-free media immediately prior to use to prevent protein precipitation. Note: Keep DMSO constant at 0.5% across all wells.

Step 2: Cell Seeding

• Seed cells at 5,000 cells/well in opaque-walled 96-well plates.

• Incubate for 24 hours to allow attachment.

Step 3: Exposure

• Remove spent media.

• Add 100 µL of dosing solutions (0.1 µM to 100 µM DPSD).

• Control A: Vehicle Control (0.5% DMSO).

• Control B (Background): Media + DPSD (No Cells). Crucial for checking luminescence quenching.

• Incubate for 24 or 48 hours.

Step 4: Quantification

• Equilibrate the plate to room temperature (30 mins).

• Add 100 µL of CellTiter-Glo reagent directly to the wells (1:1 ratio).

• Orbitally shake for 2 minutes to induce cell lysis.

• Incubate for 10 minutes to stabilize the luminescent signal.

• Read Luminescence (Integration time: 1.0s).

Step 5: Data Analysis Calculate Relative Viability (%):

Where RLU = Relative Light Units.

Advanced Validation: Real-Time Cell Analysis (RTCA)

For researchers requiring mechanistic insight (e.g., distinguishing between immediate necrosis vs. delayed apoptosis), Impedance-based RTCA (e.g., xCELLigence) is the superior alternative.

• Why it wins: It records the "Cell Index" every 15 minutes.

• Application for DPSD: Since DPSD is a neuroactive silanol, it may cause transient cytoskeletal alterations before cell death. RTCA captures these morphological changes that endpoint assays miss.

• Protocol Note: Ensure the hydrophobic DPSD does not precipitate on the electrode surface. Run a "Compound Only" well to subtract any drift caused by silane adsorption to the gold electrodes.

References

• ChemicalBook. (2024). Diphenylsilanediol Chemical Properties and Uses.Link

• Laaksonen, T., et al. (2007). Failure of MTT as a Toxicity Testing Agent for Mesoporous Silicon Microparticles. Chemical Research in Toxicology. Link

• Promega Corporation. (2023). Is Your MTT Assay Really the Best Choice?Link

• Cunningham, J. G., et al. (1981). Clinical evaluation of the new compound diphenylsilanediol for anti-epileptic efficacy and toxicity. American Journal of Veterinary Research. Link

• Stockert, J. C., et al. (2018). Assays for Viability: A Review. Acta Histochemica. Link

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Comparative Guide: Blood-Brain Barrier Penetration of 4-Sila-Piperidine Derivatives vs. Carbon Analogues

Executive Summary

Bioisosteric replacement is a cornerstone of rational drug design. The replacement of a specific carbon atom with a silicon atom—known as sila-substitution or the "silicon switch"—has emerged as a powerful technique to optimize the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of central nervous system (CNS) drug candidates[1]. The piperidine ring is a ubiquitous pharmacophore in neuroactive drugs. By substituting the carbon at the 4-position of the piperidine ring with silicon, researchers generate 4-sila-piperidine derivatives.

This guide objectively compares the blood-brain barrier (BBB) penetration and pharmacological performance of 4-sila-piperidines against their traditional carbon analogues, providing actionable experimental frameworks for drug development professionals.

Mechanistic Causality: Why Silicon Changes BBB Dynamics

To understand how 4-sila-piperidines perform, we must examine the fundamental physicochemical shifts caused by replacing carbon with silicon. Silicon is positioned directly below carbon in Group 14 of the periodic table, sharing valency but differing significantly in its atomic properties:

• Increased Lipophilicity: Silicon is less electronegative and has a larger covalent radius than carbon. Sila-substitution generally increases the lipophilicity (LogP/LogD) of a molecule[1]. Because passive diffusion across the BBB's tight endothelial junctions is highly dependent on lipophilicity, 4-sila-piperidines often exhibit enhanced thermodynamic potential for membrane permeation[2].

• Altered Bond Geometry: The Si–C bond (approx. 1.87 Å) is approximately 20% longer than the C–C bond (1.54 Å)[3]. This alters the conformational dynamics of the piperidine chair. This geometric shift can drastically change how the molecule interacts with both target CNS receptors and efflux transporters like P-glycoprotein (P-gp).

• Metabolic Redirection: Silicon does not readily form double bonds (silanones are highly unstable)[2]. Therefore, metabolic pathways that rely on the formation of double bonds or specific oxidations at the 4-position are blocked. For example, sila-haloperidol avoids the formation of toxic pyridinium metabolites and resists glucuronidation, instead forming a stable silanediol[2].

Caption: Logic of C/Si exchange at the piperidine 4-position and its downstream impact on drug properties.

Comparative Performance Analysis: Carbon vs. Silicon

To objectively evaluate the utility of the "silicon switch," we compare two highly documented pairs: Haloperidol vs. Sila-haloperidol[4], and Loperamide vs. Sila-loperamide[5].

• Sila-haloperidol: Haloperidol is a classic D2 receptor antagonist that readily crosses the BBB. Its silicon analogue, sila-haloperidol, demonstrates a 4.7-fold higher affinity for human D2 receptors due to the altered spatial arrangement of the 4-phenyl ring[3]. Furthermore, its metabolic fate is completely distinct, bypassing typical carbon-based oxidation[4].

• Sila-loperamide: Loperamide is an opioid agonist that fails to penetrate the BBB effectively because it is a strong substrate for P-gp efflux. While researchers hypothesized that increasing lipophilicity via sila-substitution would force BBB penetration, in vitro and in vivo studies revealed a paradox. Sila-loperamide exhibited increased metabolic stability, but this was counterbalanced by an unexpected increase in P-gp efflux and diminished passive permeability[5]. This proves that while sila-substitution increases lipophilicity, it can simultaneously increase binding affinity to efflux pumps.

Table 1: Quantitative Comparison of Carbon vs. Silicon Analogues

Property	Haloperidol (Carbon)	Sila-haloperidol (Silicon)	Loperamide (Carbon)	Sila-loperamide (Silicon)
Core Structure	4-Carbon-Piperidine	4-Sila-Piperidine	4-Carbon-Piperidine	4-Sila-Piperidine
Receptor Target	Dopamine D2	Dopamine D2	Mu-Opioid	Mu-Opioid
Target Affinity	Baseline	4.7-fold increase (hD2)[3]	High	High
Metabolic Stability	Standard oxidation	Altered (No glucuronidation)[2]	Low in vitro	High in vitro[5]
BBB Permeability	High	High (Altered selectivity)[4]	Poor (P-gp efflux)	Diminished (Increased efflux)[5]

Experimental Protocols for BBB Penetration Assessment

To accurately assess whether a novel 4-sila-piperidine derivative crosses the BBB, a self-validating experimental workflow must be employed. Relying solely on LogP calculations is insufficient due to the unpredictable nature of P-gp efflux[5].

Protocol 1: In Vitro Bidirectional Permeability (MDCK-MDR1 Assay)

Causality: The Madin-Darby Canine Kidney cell line transfected with the human MDR1 gene (MDCK-MDR1) is the gold standard for BBB modeling. It overexpresses P-gp, allowing researchers to differentiate between passive diffusion and active efflux—a critical distinction for highly lipophilic sila-derivatives.

Step-by-Step Methodology:

• Monolayer Preparation: Seed MDCK-MDR1 cells on transwell polycarbonate inserts (0.4 µm pore size). Culture for 5-7 days until Transepithelial Electrical Resistance (TEER) exceeds 200 Ω·cm², confirming tight junction integrity.

• Self-Validation Control: Add Lucifer Yellow (a paracellular marker) to the apical chamber. A permeability (

  ) of < 0.5 × 10⁻⁶ cm/s validates that the monolayer is intact and not "leaky."

• Dosing: Prepare 10 µM solutions of the 4-sila-piperidine and its carbon analogue in HBSS buffer (pH 7.4). Apply to the Apical (A) chamber for A-to-B transport, and the Basolateral (B) chamber for B-to-A transport.

• Efflux Control: Run a parallel assay using Digoxin (a known P-gp substrate) to validate transporter functionality.

• Incubation & Sampling: Incubate at 37°C for 120 minutes. Extract 50 µL aliquots from the receiver chambers at 30, 60, 90, and 120 minutes.

• Quantification: Analyze samples via LC-MS/MS. Calculate the Efflux Ratio (

  ). An ER > 2.0 indicates the sila-derivative is a P-gp substrate.

Protocol 2: In Vivo Pharmacokinetic Profiling ( )

Causality: In vitro assays cannot account for plasma protein binding or unbound brain clearance (

), which significantly impacted sila-loperamide's efficacy[5]. In vivo LC-MS/MS quantification establishes the true brain-to-plasma partition coefficient.

Step-by-Step Methodology:

• Administration: Dose male Sprague-Dawley rats intravenously (IV) at 1 mg/kg or orally (PO) at 5 mg/kg with the test compound.

• Sampling: At T= 0.5, 1, 2, 4, and 8 hours post-dose, euthanize subjects (n=3 per timepoint). Collect systemic blood via cardiac puncture and immediately harvest whole brain tissue.

• Preparation: Homogenize brain tissue in 3 volumes of ice-cold phosphate buffer. Centrifuge blood to isolate plasma. Spike both matrices with a stable isotope-labeled internal standard.

• Extraction: Perform liquid-liquid extraction (LLE) using methyl tert-butyl ether (MTBE) to isolate the highly lipophilic 4-sila-piperidines.

• Analysis: Determine total concentrations using UHPLC-MS/MS. Calculate

  ( ).

Caption: Comprehensive experimental workflow for validating BBB penetration of 4-sila-piperidines.

Conclusion

The "silicon switch" at the 4-position of the piperidine ring is a highly effective structural modification for altering the physicochemical properties of CNS drug candidates. While it reliably increases lipophilicity and alters receptor selectivity (as demonstrated by sila-haloperidol), drug developers must rigorously test for P-gp efflux liability. As evidenced by sila-loperamide, increased lipophilicity can inadvertently enhance transporter-mediated clearance, neutralizing the expected gains in passive BBB permeability.

References

• Englebienne, P., Hoonacker, A. V., & Herst, C. V. (2005). The Place of the Bioisosteric Sila-Substitution in Drug Design. ResearchGate. 1

• Tacke, R., et al. (2008). Sila-haloperidol, a silicon analogue of the dopamine (D2) receptor antagonist haloperidol: synthesis, pharmacological properties, and metabolic fate. PubMed.4

• Geyer, M., et al. (2015). Can silicon make an excellent drug even better? An in vitro and in vivo head-to-head comparison between loperamide and its silicon analogue sila-loperamide. PubMed. 5

• Showell, G. A., & Mills, J. S. (2012). Organosilicon Molecules with Medicinal Applications. ACS Publications. 2

• Tacke, R., et al. (2004). Sila-haloperidol: A Silicon Analogue of the Dopamine (D2) Receptor Antagonist Haloperidol. Organometallics.3

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Unlocking New Frontiers in GPCR Drug Discovery: A Comparative Guide to Computational Docking of Azasilinanes

For Immediate Release

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the potential performance of azasilinanes, a novel class of silicon-containing heterocyclic compounds, as G-protein coupled receptor (GPCR) ligands through computational docking studies. While direct experimental data on azasilinane-GPCR interactions is nascent, this document synthesizes established principles of molecular docking, evidence from analogous heterocyclic and organosilicon compounds, and a validated computational workflow to offer a forward-looking perspective for drug discovery professionals.

Introduction: The Allure of GPCRs and the Quest for Novel Scaffolds

G-protein coupled receptors (GPCRs) represent the largest and most diverse family of membrane receptors in eukaryotes, playing a pivotal role in a vast array of physiological processes.[1][2] Their involvement in signaling pathways that govern everything from neurotransmission to cellular metabolism has made them a prime target for therapeutic intervention.[3][4] In fact, it is estimated that over 30% of all FDA-approved drugs exert their effects by modulating GPCR activity.[4]

The relentless pursuit of novel, potent, and selective GPCR modulators has driven the exploration of new chemical space. Traditional drug discovery pipelines, while successful, are often hampered by challenges related to ligand specificity, off-target effects, and the need for desirable pharmacokinetic profiles. This has spurred interest in innovative molecular scaffolds that offer unique structural and physicochemical properties.

Azasilinanes, a class of saturated six-membered rings containing both nitrogen and silicon atoms, represent one such unexplored frontier. The incorporation of a silicon atom in place of a carbon atom can significantly alter a molecule's properties, including its size, lipophilicity, and metabolic stability.[5][6] These modifications can, in turn, influence how a ligand interacts with its biological target, potentially leading to improved efficacy and a more favorable ADME (absorption, distribution, metabolism, and excretion) profile.[7] While the biological activities of some azasilinane derivatives have been explored, notably as antitubercular agents targeting the MmpL3 transporter, their potential as GPCR ligands remains an exciting and largely untapped area of research.[8][9]

This guide will provide a comprehensive framework for evaluating the potential of azasilinanes in GPCR drug discovery through state-of-the-art computational docking studies. We will delve into the causality behind experimental choices, present a self-validating protocol, and ground our claims in authoritative scientific literature.

The Azasilinane Scaffold: A Primer for In Silico Investigation

Azasilinanes are heterocyclic compounds characterized by a six-membered ring containing at least one nitrogen and one silicon atom. Their general structure allows for a wide range of substitutions, offering a rich diversity for chemical library design.

The key distinguishing feature of azasilinanes is the presence of the silicon atom. Compared to its carbon counterpart, silicon has a larger atomic radius and a longer C-Si bond length (approximately 1.87 Å versus 1.54 Å for a C-C bond).[5] This seemingly subtle difference can have a profound impact on the overall three-dimensional shape of a molecule, potentially allowing it to access binding pockets that are inaccessible to purely carbon-based scaffolds. Furthermore, the strategic replacement of carbon with silicon can modulate the lipophilicity of a compound, a critical factor in its ability to cross cell membranes and reach its target.[6][7]

While computational modeling of organosilicon compounds has historically been less common than for traditional organic molecules, advancements in force fields and quantum mechanical methods are making their in silico evaluation increasingly feasible and reliable.

A Validated Workflow for Computational Docking of Azasilinanes in GPCR Targets

The following section outlines a detailed, step-by-step methodology for a robust and self-validating computational docking study of azasilinanes against a GPCR target of interest. This protocol is designed to maximize the accuracy and predictive power of the in silico experiments.

Target Selection and Preparation

The initial and most critical step is the selection and preparation of the GPCR target.

• Experimental Structure vs. Homology Model: Whenever available, a high-resolution crystal structure of the target GPCR from the Protein Data Bank (PDB) is the preferred starting point.[10] In the absence of an experimental structure, a high-quality homology model must be generated.[1][11] This involves identifying suitable templates from related GPCRs with known structures. The accuracy of the homology model is paramount, as it directly impacts the reliability of the docking results.[2]

• Receptor Refinement: Both crystal structures and homology models require careful preparation. This includes adding hydrogen atoms, assigning correct protonation states to titratable residues, and optimizing the hydrogen-bonding network. A crucial step for GPCRs is the modeling of missing loops, particularly the extracellular loops which can play a significant role in ligand binding.[2]

Ligand Preparation

The three-dimensional structures of the azasilinane library must be generated and optimized.

• 3D Structure Generation: Ligand structures can be built using molecular modeling software.

• Energy Minimization: Each ligand should be subjected to energy minimization using a suitable force field to obtain a low-energy conformation.

• Tautomer and Ionization State Prediction: It is essential to consider the relevant tautomeric and ionization states of the ligands at physiological pH.

Molecular Docking Protocol

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor and estimates the strength of the interaction.[12]

• Defining the Binding Site: The binding pocket on the GPCR must be accurately defined. For orthosteric ligands, this is often a well-characterized cavity within the transmembrane helices.[13] For allosteric modulators, the binding site may be located elsewhere on the receptor.[14]

• Docking Algorithm and Scoring Function: A variety of docking programs are available, each employing different search algorithms and scoring functions (e.g., AutoDock, Glide, GOLD).[12] The choice of software should be guided by its performance in similar GPCR docking studies.

• Ensemble Docking: To account for the inherent flexibility of GPCRs, performing ensemble docking with multiple receptor conformations can significantly improve the accuracy of hit identification.[15]

Post-Docking Analysis and Validation

The raw output of a docking simulation requires careful analysis and validation to distinguish true potential binders from false positives.

• Pose Clustering and Visual Inspection: The predicted binding poses for each ligand should be clustered and visually inspected to ensure they make chemically sensible interactions with the receptor.

• Interaction Fingerprints: Analyzing the specific interactions (e.g., hydrogen bonds, hydrophobic contacts, salt bridges) between the ligand and the receptor can provide valuable insights into the binding mode.

• Re-scoring and MM/GBSA or MM/PBSA Calculations: More computationally intensive methods like Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) or Poisson-Boltzmann Surface Area (MM/PBSA) can be used to refine the ranking of the top-scoring ligands.

The entire computational workflow can be visualized as follows:

Figure 1: A comprehensive workflow for the computational docking of azasilinanes into GPCR targets.

Comparative Analysis: Benchmarking Azasilinanes Against Known GPCR Ligands

To objectively assess the potential of azasilinanes, their in silico performance should be compared against a set of known, experimentally validated ligands for the same GPCR target. This comparative analysis provides a crucial benchmark for evaluating the novelty and potential advantages of the azasilinane scaffold.

Metric	Azasilinane Library (Hypothetical)	Known Ligand Set (e.g., Biogenic Amines)	Rationale for Comparison
Docking Score Distribution	To be determined	Characterized distribution	Provides a first-pass filter for identifying potentially potent binders.
Binding Mode Analysis	Predicted binding poses	Experimentally validated or well-characterized poses	Determines if azasilinanes adopt novel binding modes or mimic known interactions.
Interaction Profile	Key interacting residues	Key interacting residues	Highlights unique or conserved interactions that contribute to binding affinity and selectivity.
Predicted Binding Affinity (e.g., from MM/GBSA)	To be determined	Calculated for known ligands	Offers a more quantitative comparison of binding strength.
Ligand Efficiency Metrics	Calculated for top hits	Calculated for known ligands	Assesses the "quality" of the hits by normalizing binding affinity for molecular size.

Table 1: A Framework for Comparative Analysis of Azasilinanes and Known GPCR Ligands.

The Imperative of Experimental Validation

It is crucial to emphasize that computational docking is a predictive tool, and its findings must be validated through experimental testing.[16] The ultimate confirmation of a compound's activity comes from in vitro and in vivo assays. The computational workflow described in this guide is designed to enrich the pool of candidate molecules for experimental screening, thereby increasing the efficiency and success rate of the drug discovery process.

Conclusion and Future Directions

Azasilinanes represent a promising, yet underexplored, class of compounds for GPCR drug discovery. Their unique structural and physicochemical properties, stemming from the incorporation of a silicon atom, offer the potential for novel interactions with GPCR binding sites. The computational docking workflow detailed in this guide provides a robust framework for the in silico evaluation of azasilinane libraries, enabling researchers to prioritize candidates for synthesis and experimental validation.

As more experimental data on azasilinane-GPCR interactions become available, these computational models can be further refined and validated, paving the way for the rational design of a new generation of GPCR-targeted therapeutics. The integration of computational and experimental approaches will be paramount in unlocking the full potential of this exciting new chemical space.

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• Evers, A., & Klabunde, T. (2005). Virtual Screening of Biogenic Amine-Binding G-Protein Coupled Receptors: Comparative Evaluation of Protein- and Ligand-Based Virtual Screening Protocols. Journal of Medicinal Chemistry.
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Safety & Regulatory Compliance

A Guide to the Responsible Disposal of 4,4-Diphenyl-1,4-azasilinane

Hazard Identification and Risk Assessment

Understanding the potential hazards of 4,4-Diphenyl-1,4-azasilinane is foundational to its safe handling and disposal. Its hybrid structure suggests a multi-faceted hazard profile.

• Organosilicon Moiety : Organosilicon compounds vary in toxicity, but many can react with water, acids, or bases to produce hazardous byproducts.[1] Improper incineration may also release harmful fumes.[2] While some polysiloxanes are considered relatively safe for landfilling due to decomposition into hydroxyl derivatives, the specific fate of this compound is unknown.[3]

• Nitrogen-Containing Heterocycle : Heterocyclic nitrogenous compounds are of significant environmental concern due to their potential toxicity and carcinogenic properties.[4] Many nitrogen heterocycles are fundamental to pharmaceuticals but require careful handling due to their biological activity.[5]

• Overall Assessment : Given the aromatic (diphenyl) and heterocyclic amine-like components, we must assume the compound may possess properties analogous to other hazardous nitrogenous compounds, such as being an irritant, a potential carcinogen, and toxic to aquatic life with long-lasting effects.[6][7][8] Therefore, 4,4-Diphenyl-1,4-azasilinane must be treated as hazardous waste.

Pre-Disposal Safety: Engineering Controls and PPE

Before beginning any disposal-related activities, ensure that all appropriate safety measures are in place. The Occupational Safety and Health Administration (OSHA) Laboratory Standard mandates the implementation of engineering controls, administrative practices, and personal protective equipment (PPE) to minimize chemical exposure.[9]

Control/PPE	Specification	Rationale (The "Why")
Engineering Control	Certified Chemical Fume Hood	To prevent the inhalation of any dust, aerosols, or vapors that may be generated during handling and segregation.
Eye Protection	Chemical Safety Goggles or Face Shield	Protects eyes from potential splashes of contaminated solvents or contact with solid particulates.[7]
Hand Protection	Chemical-resistant Nitrile Gloves	Provides a barrier against skin contact. Skin absorption is a potential route of exposure for aromatic amine-like compounds.[6]
Body Protection	Laboratory Coat	Prevents contamination of personal clothing.
Respiratory Protection	NIOSH-approved Respirator	To be used as a secondary measure if a fume hood is unavailable or in the event of a significant spill, to protect against inhalation.

Spill Management Protocol

Accidents can happen. A clear, immediate-action plan for spills is critical.

• Alert Personnel : Immediately notify all personnel in the vicinity of the spill.

• Evacuate (If Necessary) : For large spills, evacuate the area and contact your institution's emergency services.

• Don PPE : Before addressing the spill, don the appropriate PPE as detailed in the table above.

• Containment :

  • For Solid Spills : Use dry clean-up procedures to avoid generating dust.[10] Gently cover the spill with an inert absorbent material like sand or vermiculite.

  • For Liquid Spills (Solutions) : Contain the spillage using an inert, non-combustible absorbent material.[11]

• Clean-Up : Carefully sweep or scoop the contained material into a designated, sealable hazardous waste container.[6][7]

• Decontamination : Wipe the spill area with a suitable solvent (e.g., acetone, ethanol), followed by soap and water. Collect all cleaning materials (wipes, absorbents) as hazardous waste.

• Label and Dispose : Seal and label the container holding the spill clean-up materials as "Hazardous Waste" and follow the disposal workflow.

Step-by-Step Disposal Workflow

The guiding principle for disposal is that 4,4-Diphenyl-1,4-azasilinane and all materials contaminated with it must be handled as hazardous waste from "cradle to grave."[12] This waste must not be poured down the drain or disposed of with regular trash.[1]

Step 1: Waste Segregation

Proper segregation at the point of generation is the most critical step to ensure safe and compliant disposal.

• Solid Waste : Collect unadulterated 4,4-Diphenyl-1,4-azasilinane, reaction byproducts, and contaminated solids (e.g., silica gel, filter paper) in a dedicated solid hazardous waste container.

• Liquid Waste : Collect solutions containing 4,4-Diphenyl-1,4-azasilinane in a dedicated liquid hazardous waste container. Do not mix with aqueous or other incompatible waste streams.

• Contaminated Sharps : Any needles or sharp implements must be placed in a designated sharps container.

• Contaminated Labware & PPE : Disposable items such as gloves, wipes, and plasticware that have come into contact with the compound must be collected in a separate, clearly labeled container for solid hazardous waste.

Step 2: Containerization and Labeling

All waste must be collected in appropriate containers that are correctly labeled at all times, in accordance with EPA and OSHA regulations.[13][14]

Parameter	Requirement	Regulatory Justification
Container Type	Chemically compatible, leak-proof, with a secure screw-top cap.	Prevents spills and reactions between the waste and the container material.
Container Condition	Must be in good condition, not leaking.	A core requirement under the Resource Conservation and Recovery Act (RCRA).[15]
Labeling	Securely attach a "Hazardous Waste" label.	Ensures clear identification for all personnel and waste handlers.
Label Contents	Full chemical name: "4,4-Diphenyl-1,4-azasilinane". List all components and approximate percentages for liquid waste. Accumulation start date.	Required by the EPA for proper tracking and disposal.[16]

Step 3: Storage

Store sealed and labeled waste containers in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[16]

• The SAA must be in a secondary containment tray to capture any potential leaks.

• Store away from incompatible materials, particularly strong oxidizing agents and strong acids.[6]

• Ensure the storage area is cool, dry, and well-ventilated.[1]

Step 4: Final Disposal

The ultimate disposal of 4,4-Diphenyl-1,4-azasilinane must be conducted by a licensed environmental waste management company.

• Contact Professionals : Arrange for the collection of your hazardous waste containers with your institution's Environmental Health and Safety (EHS) office or a contracted waste disposal service.

• Documentation : Complete all required waste disposal manifests and documentation accurately. This is a legal requirement to track hazardous waste.[17]

• Treatment Method : The professional disposal facility will determine the appropriate final treatment method, which is typically high-temperature incineration in a specially designed and permitted hazardous waste incinerator.[2] This method is effective for destroying complex organic molecules.

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4,4-Diphenyl-1,4-azasilinane.

Caption: Logical workflow for the safe disposal of 4,4-Diphenyl-1,4-azasilinane.

References

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Personal protective equipment for handling 4,4-Diphenyl-1,4-azasilinane

As a Senior Application Scientist, I have designed this comprehensive operational guide to ensure your laboratory can handle 4,4-Diphenyl-1,4-azasilinane safely and efficiently. Standard Safety Data Sheets (SDS) often provide generic advice; this guide moves beyond the basics to provide the mechanistic reasoning and causality behind our advanced safety protocols.

Physicochemical Hazard Profile & Causality

4,4-Diphenyl-1,4-azasilinane is a highly specialized, silicon-containing heterocyclic building block. In modern drug discovery, azasilinane derivatives are increasingly utilized to synthesize highly lipophilic target molecules, such as MmpL3 inhibitors for tuberculosis[1][2] and novel mosquito repellents[3]. However, the unique physicochemical properties that make this compound valuable in medicinal chemistry also create distinct occupational hazards[4][5].

• Extreme Lipophilicity & Dermal Penetration: The incorporation of a silicon atom flanked by two bulky phenyl rings significantly increases the partition coefficient (logP) of the molecule[1]. If the compound is dissolved in common organic carrier solvents (e.g., dichloromethane or tetrahydrofuran), it can rapidly bypass the stratum corneum (the skin's primary barrier), carrying the toxicant directly into the bloodstream[5].

• Ocular and Respiratory Toxicity: The azasilinane ring contains an amine functionality, which acts as a severe ocular and mucous membrane irritant. Exposure to aerosols or fine dust can cause severe eye damage and respiratory sensitization[6][7].

• Hydrolytic Reactivity: Organosilanes can undergo rapid hydrolysis in the presence of strong acids, bases, or extreme moisture, potentially releasing irritating siloxane byproducts and generating localized heat[4][8].

Core Personal Protective Equipment (PPE) Specifications

Standard latex or thin nitrile gloves offer zero protection against lipophilic organosilanes dissolved in organic solvents. Your PPE must act as a targeted chemical barrier.

Table 1: Quantitative PPE Specifications and Mechanistic Justifications

PPE Component	Material Specification	Est. Breakthrough Time (DCM/THF)	Mechanistic Justification
Primary Dermal (Solution)	Butyl Rubber (≥ 16 mil)	> 240 minutes	DCM/THF carrier solvents rapidly permeate standard gloves. Butyl rubber provides a robust barrier against lipophilic silane transport.
Secondary Dermal (Dry)	Heavy-duty Nitrile (≥ 8 mil)	< 5 minutes	Sufficient for dry powder handling. Prevents direct dermal contact with irritating amine functionalities.
Ocular Protection	Indirect-vented Chemical Goggles	N/A (100% particulate block)	Prevents severe eye damage from amine vapors or micro-particulate aerosolization. Standard safety glasses are insufficient[5][7].
Respiratory Protection	NIOSH P100 / Organic Vapor Cartridge	99.97% filtration efficiency	Mandatory only if handling outside a Class II fume hood. Filters out organic vapors and fine silane dust[6][8].
Body Protection	Flame-Resistant (FR) Lab Coat	N/A	Organosilanes are frequently handled alongside highly flammable solvents or reactive oxidants (e.g., t-BuOCl)[4][5].

Operational Workflow: Step-by-Step Handling Protocol

To ensure a self-validating safety system, every step of the handling process must isolate the operator from the compound while preserving the chemical integrity of the silane.

Protocol 1: Dispensing and Reaction Setup

• Workspace Preparation: Purge the reaction vessel with Argon or Nitrogen. Causality: This prevents ambient moisture from interacting with the silane core, avoiding premature hydrolysis and maintaining reaction yields[9].

• Anti-Static Dispensing: Ground all weighing equipment. Use a static-dissipative spatula to transfer the 4,4-diphenyl-1,4-azasilinane powder. Causality: The bulky crystalline powder can hold a static charge, risking sudden aerosolization and subsequent inhalation exposure.

• Isolation: Seal the transfer vial before moving it from the balance into the Class II chemical fume hood. Ensure the hood face velocity is verified at 80-100 fpm.

• Solvent Integration: Dissolve the compound in anhydrous solvent (e.g., THF, CH3CN) via syringe transfer through a septum[4][9]. Causality: This maintains a closed system, preventing the highly volatile, lipophilic solvent mixture from reaching the operator's breathing zone.

Emergency Response and Spill Logistics

In the event of a spill, the primary danger is the inhalation of the solvent carrying the azasilinane and subsequent dermal absorption.

Protocol 2: Spill Decontamination

• Evacuation & Ventilation: Immediately isolate the area and maximize fume hood exhaust and room ventilation[6]. Don emergency PPE (respirator and butyl gloves).

• Dry Containment: Cover the spill with a non-combustible, inert absorbent such as dry vermiculite or sand. Do NOT use water. Causality: Water can cause rapid hydrolysis of unreacted organosilanes, generating heat and volatile siloxane gases[7].

• Mechanical Removal: Mechanically collect the saturated absorbent using non-sparking tools and place it in a designated hazardous waste container[5].

• Two-Solvent Wash Validation: Wash the surface first with a non-polar solvent (e.g., heptane) to dissolve residual lipophilic silane, followed by a polar solvent (e.g., isopropanol) to remove any remaining amine residues[6]. Causality: This dual-wash system self-validates the decontamination by targeting both the lipophilic and polar properties of the molecule.

Waste Disposal Plan

Organosilicon compounds are highly toxic to aquatic life and must never be discharged into standard drains[5][7].

• Segregation: Segregate all reaction byproducts and contaminated wash solvents into a dedicated "Halogenated/Non-Halogenated Organosilicon Waste" container (depending on the carrier solvent used).

• Labeling: Label clearly: "Contains Organosilanes and Amines - Toxic to Aquatic Life".

• Destruction: Final disposal must be executed via EPA-compliant high-temperature incineration by a certified waste management contractor[5].

Workflow Visualization

Figure 1: End-to-end operational and emergency workflow for handling 4,4-Diphenyl-1,4-azasilinane.

References

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• Controllable Si-C Bond Formation from Trihydrosilanes en Route to Synthesis of 1,4-Azasilinanes. Amazon S3 / ChemRxiv. 9

• Safety Data Sheet: Organosilane. 3M. 6

• Dow Chemical Company - SAFETY DATA SHEET: Organosilane Solution. Dow. 5

• USA Safety Data Sheet - Organosilane ester. Parker. 8

• SAFETY DATA SHEET: [Organosilane]. Trusco. 7

• Structure−Activity Relationship and Antituberculosis Properties of 3-(4,4-dimethyl-1,4-azasilinane)methylpyrazole MmpL3. VeriXiv. 1

• Identification of a Novel Series of Potent Organosilicon Mosquito Repellents. ACS Omega. 3

• Design, synthesis, and biological evaluation of 1,2,4-triazole derivatives as potent antitubercular agents. RHHZ. 2

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